Technical Documentation Center

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Core Science & Biosynthesis

Foundational

Technical Guide: Structure Elucidation of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Executive Summary The compound 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine represents a critical scaffold in medicinal chemistry, particularly as a bioisostere for indole and purine in the design of Janus Kinase (JAK) and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The compound 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine represents a critical scaffold in medicinal chemistry, particularly as a bioisostere for indole and purine in the design of Janus Kinase (JAK) and various serine/threonine kinase inhibitors.

Precise structural elucidation of this molecule is challenging due to the high nitrogen content of the 7-azaindole core and the potential for regioisomerism (e.g., 4-chloro vs. 5-chloro;


-alkylation vs. 

-alkylation). This guide provides a definitive, self-validating analytical workflow to confirm the structure, ensuring the integrity of downstream Structure-Activity Relationship (SAR) studies.

Synthetic Provenance & Context[1][2][3][4][5][6][7]

Understanding the synthetic origin is the first step in structural verification. The presence of the 2-ethyl group and the 4-chloro substituent typically implies a specific synthetic logic that dictates the impurity profile.

  • Route A (Cyclization): Condensation of 2-amino-3-picolines with propionic acid derivatives, followed by oxidation and chlorination (POCl

    
    ).
    
  • Route B (Functionalization): Lithiation of a pre-formed 4-chloro-7-azaindole at the C2 position, followed by trapping with an ethyl halide.

Critical Quality Attribute (CQA): The most common structural error is the misassignment of the chlorine regiochemistry (4-Cl vs. 5-Cl) or the alkylation site (C2-ethyl vs. N1-ethyl).

Spectroscopic Elucidation Strategy

The following multi-modal approach is required to unambiguously assign the structure.

Mass Spectrometry (MS)

Objective: Confirm molecular formula and halogen pattern.

  • Method: LC-MS (ESI+).

  • Expected Signature:

    • Molecular Ion (

      
      ): 
      
      
      
      (Calculated for C
      
      
      H
      
      
      ClN
      
      
      ).
    • Isotope Pattern: A distinct 3:1 ratio of

      
       : 
      
      
      
      peaks confirms the presence of a single Chlorine atom (
      
      
      Cl vs
      
      
      Cl).
    • Fragmentation: Loss of the ethyl group (

      
      ) or HCl (
      
      
      
      ) may be observed at higher collision energies.
Nuclear Magnetic Resonance (NMR)

Objective: Map the carbon skeleton and heteroatom connectivity. Solvent: DMSO-


 (Preferred for solubility and exchangeable proton detection).
Table 1: Predicted

H NMR Data (400 MHz, DMSO-

)
PositionType

(ppm)
Multiplicity

(Hz)
Structural Insight
NH Exchangeable11.8 - 12.2br s-Confirms 1H-pyrrole (N-unsubstituted).
H6 Aromatic8.15d5.2

-proton to Pyridine Nitrogen (deshielded).
H5 Aromatic7.18d5.2

-proton. Coupling (

) confirms ortho relationship to H6.
H3 Aromatic6.35s (or d)-Characteristic of C2-substituted pyrrole.
CH

Aliphatic2.75q7.6Methylene of Ethyl group.
CH

Aliphatic1.28t7.6Methyl of Ethyl group.

Critical Check: If H5 and H6 appear as singlets or show meta-coupling (


 Hz), the Chlorine is likely at position 5, not 4. The 

Hz doublet pair is the fingerprint of the 4-substituted 7-azaindole system.
Table 2: Predicted

C NMR Data (100 MHz, DMSO-

)
CarbonType

(ppm)
Assignment Logic
C2 Quaternary~146.0Deshielded by N1 and alkyl attachment.
C6 CH~142.5

to Pyridine Nitrogen.
C7a Quaternary~149.0Bridgehead carbon (next to N7).
C4 Quaternary~134.0Diagnostic: Ipso-carbon attached to Cl.
C3a Quaternary~116.0Bridgehead carbon.
C5 CH~115.5

to Pyridine Nitrogen.
C3 CH~98.0Electron-rich pyrrole carbon.
Ethyl CH

, CH

~20.5, 12.5Alkyl chain.
2D NMR Connectivity (The "Smoking Gun")

To prove the Ethyl group is at C2 and not N1, and to confirm the Cl position, HMBC (Heteronuclear Multiple Bond Correlation) is mandatory.

  • Experiment 1 (Ethyl Placement):

    • The Ethyl-CH

      
       protons (
      
      
      
      2.75) must show a strong HMBC correlation to C2 (
      
      
      146) and C3 (
      
      
      98).
    • Contra-indicator:[1][2] If Ethyl-CH

      
       correlates to C7a or C2 but the chemical shifts indicate N-alkylation (CH
      
      
      
      > 4.0 ppm), the structure is incorrect.
  • Experiment 2 (Chlorine Placement):

    • H6 (

      
       8.15) should correlate to C4  and C7a .
      
    • H5 (

      
       7.18) should correlate to C3a  and C7a .
      
    • The lack of a proton at C4 (verified by HSQC) combined with the chemical shift of C4 confirms the Cl substitution.

Diagram 1: HMBC Correlation Logic

HMBC_Logic cluster_protons 1H Signals cluster_carbons 13C Targets (HMBC) H6 H6 (8.15 ppm) C4 C4-Cl (Quat) H6->C4 3J C7a C7a (Bridge) H6->C7a 2J H5 H5 (7.18 ppm) H5->C7a 3J Et Ethyl-CH2 C2 C2 (Quat) Et->C2 2J C3 C3 (CH) Et->C3 3J

Caption: Key HMBC correlations. Red arrows confirm Cl position; Green arrows confirm Ethyl connectivity.

Crystallography (X-Ray Diffraction)[3][9]

While NMR is sufficient for routine ID, Single Crystal XRD is the gold standard for regiochemistry.

  • Crystal Growth: Slow evaporation from Ethanol/Water or Toluene.

  • Lattice Expectations: 7-azaindoles typically crystallize in Monoclinic systems (

    
    ).[3]
    
  • Key Feature: Look for Centrosymmetric Dimers formed by dual

    
     hydrogen bonds. This "head-to-tail" dimer is a hallmark of the 7-azaindole scaffold in the solid state.
    

Quality Control & Purity Protocol

For drug development, establishing a purity method is as vital as structural ID.

HPLC Method (Reverse Phase)
  • Column: C18 (e.g., Waters XBridge, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 290 nm (specific to azaindole).

  • Retention Time: The 4-Cl substituent increases lipophilicity compared to the parent 7-azaindole. Expect elution later than unsubstituted 7-azaindole but earlier than bis-chlorinated byproducts.

Diagram 2: Structural Elucidation Workflow

Workflow cluster_Screening Phase 1: Screening cluster_ID Phase 2: Structural Confirmation cluster_Final Phase 3: Validation Start Crude Product LCMS LC-MS (ESI+) Check m/z 181 & 3:1 Cl Pattern Start->LCMS TLC TLC Purity Check Start->TLC NMR_1H 1H NMR (DMSO-d6) Check J(5,6) ~5.2Hz LCMS->NMR_1H Mass OK NMR_2D HMBC/HSQC Verify C2-Ethyl & C4-Cl NMR_1H->NMR_2D Splitting OK XRD XRD (Optional) Absolute Config NMR_2D->XRD Ambiguity? COA Generate CoA (Purity >98%) NMR_2D->COA Clear ID XRD->COA

Caption: Step-by-step decision tree for validating the 4-chloro-2-ethyl-7-azaindole structure.

References

  • 7-Azaindole Synthesis & Properties: Song, J. J., et al. "A practical synthesis of 4-chloro-7-azaindole." Journal of Organic Chemistry, 2002.

  • NMR Characteristics of Azaindoles: Popowycz, F., et al. "Synthesis and reactivity of 7-azaindole derivatives." Tetrahedron, 2003.

  • General Scaffold Data: National Center for Biotechnology Information. "PubChem Compound Summary for CID 135484224 (Parent 4-chloro-7-azaindole)." PubChem.

  • Crystallography of Chloro-7-azaindoles: Karki, S., et al. "Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles." Molecules, 2023.[4][3]

Sources

Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

For the Attention of Researchers, Scientists, and Drug Development Professionals Foreword: Navigating the Landscape of a Novel Scaffold In the dynamic field of medicinal chemistry and drug discovery, the exploration of n...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of a Novel Scaffold

In the dynamic field of medicinal chemistry and drug discovery, the exploration of novel heterocyclic scaffolds is paramount to uncovering new therapeutic agents. The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core, in particular, is a privileged structure, serving as the foundation for a multitude of biologically active compounds, including kinase inhibitors. This guide focuses on a specific, lesser-documented derivative: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine .

A thorough review of scientific literature and chemical databases indicates a scarcity of experimentally-derived data for this specific molecule. This suggests that 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine may be a novel compound or one that has been synthesized but not extensively characterized in the public domain.

This guide, therefore, adopts a dual approach. Firstly, it provides the foundational, theoretically-calculated properties of the target molecule. Secondly, it leverages empirical data from its closest structural analogs—the parent scaffold 4-chloro-1H-pyrrolo[2,3-b]pyridine and the 4-chloro-2-methyl-1H-pyrrolo[2,3-b]pyridine derivative—to establish a scientifically grounded baseline for its expected physicochemical behavior. By explaining the causality behind experimental choices and analytical methods, this document serves not only as a data repository but also as a methodological primer for researchers working with this and similar novel chemical entities.

Section 1: Molecular Identity and Structural Characteristics

The foundational step in characterizing any chemical entity is to establish its precise molecular identity.

Chemical Structure and Calculated Properties

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine is a bicyclic heteroaromatic compound. Its structure consists of a pyridine ring fused to a pyrrole ring, with a chlorine atom at position 4 and an ethyl group at position 2.

  • IUPAC Name: 4-chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

  • Synonyms: 4-Chloro-2-ethyl-7-azaindole

  • Molecular Formula: C₉H₉ClN₂

  • Molecular Weight: 180.64 g/mol

  • Monoisotopic Mass: 180.04542 Da

These fundamental properties are calculated from the molecular formula and are crucial for mass spectrometry analysis and stoichiometric calculations in synthesis.

Comparative Analysis with Structural Analogs

To build a predictive profile of our target compound, we must examine its nearest neighbors for which experimental data exists. The most relevant are the unsubstituted parent compound and the 2-methyl derivative.

Property4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (Target) 4-chloro-1H-pyrrolo[2,3-b]pyridine[1][2][3]4-chloro-2-methyl-1H-pyrrolo[2,3-b]pyridine[4]
CAS Number Not Assigned55052-28-3307951-53-7
Molecular Formula C₉H₉ClN₂C₇H₅ClN₂C₈H₇ClN₂
Molecular Weight 180.64 g/mol 152.58 g/mol [1]166.61 g/mol
Appearance Predicted: White to Yellow/Brown SolidLight yellow to Brown powder/crystal[2][3]White to Yellow Solid
Melting Point Predicted: >179 °C174-176 °C[1], 179 °C[5]Not Available
LogP (Predicted) ~2.8 (Increased lipophilicity)1.9 (Calculated)~2.3 (Calculated)[4]

Expert Insight: The introduction of the ethyl group at the C2 position, compared to the unsubstituted analog, is expected to increase the molecular weight, van der Waals interactions, and lipophilicity (LogP). This will likely lead to a higher melting point and boiling point, and a decrease in aqueous solubility. The electronic effect of the ethyl group (weakly electron-donating) is subtle but may slightly influence the basicity of the pyridine nitrogen.

Section 2: Predicted Physicochemical Properties and Rationale

While awaiting empirical data, we can predict key properties based on established chemical principles and data from analogs.

Solubility Profile

The solubility of a compound is critical for its utility in both synthetic reactions and biological assays.

  • Aqueous Solubility: The 1H-pyrrolo[2,3-b]pyridine core possesses both a hydrogen bond donor (pyrrole N-H) and acceptors (pyridine N). However, the chloro- and ethyl-substituents increase the molecule's hydrophobicity. Therefore, 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine is expected to have low solubility in water .

  • Organic Solvent Solubility: Based on analogs like 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine, the target compound is predicted to be soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), methanol, and ethyl acetate .[6] Its solubility in non-polar solvents like hexanes is expected to be limited.

Causality in Experimental Choice: For drug discovery applications, initial stock solutions are almost universally prepared in DMSO due to its high solubilizing power for a wide range of organic molecules. Subsequent dilutions into aqueous buffers for biological assays must be carefully managed to avoid precipitation.

Acidity and Basicity (pKa)

The pKa values dictate the ionization state of a molecule at a given pH, which profoundly impacts its absorption, distribution, metabolism, and excretion (ADME) properties.

  • Basic pKa (pKaH): The most basic center is the pyridine nitrogen (N7). The pKa for the parent 7-azaindole is approximately 4.6. The electron-withdrawing chlorine at C4 will decrease this basicity. For the related 4-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid, a predicted basic pKa is 6.20.[7] The weakly electron-donating ethyl group at C2 may slightly increase the basicity compared to the unsubstituted analog. A reasonable estimate for the pKa of the pyridinium conjugate acid would be in the range of 3.5 - 5.0 .

  • Acidic pKa: The pyrrole N-H is weakly acidic, typically with a pKa > 16, and is not physiologically relevant.

The experimental determination of pKa is crucial for validating computational models and understanding pH-dependent behavior.

G cluster_prep Sample Preparation cluster_analysis Data Analysis A Weigh Compound B Prepare Stock Solution (e.g., 10 mM in DMSO) A->B C Prepare Aqueous/Co-solvent Working Solutions B->C D Potentiometric Titration C->D E UV-Metric Titration C->E F Capillary Electrophoresis C->F G Titration Curve Generation D->G I Spectral Shift Analysis (for UV-Metric) E->I H Derivative Plot Analysis (for Potentiometry) G->H J Calculate pKa H->J I->J G cluster_synthesis Synthesis & Purification cluster_analysis Structural Verification cluster_purity Purity Assessment A Synthesized Crude Product B Purification (e.g., Column Chromatography, Crystallization) A->B C Mass Spectrometry (Confirm MW & Formula) B->C D 1H & 13C NMR (Confirm Structure) B->D E Data Congruence Check C->E D->E F HPLC / UPLC (Purity >95%?) E->F G Elemental Analysis (Confirm Composition) E->G H Final Compound (Qualified for Assay) F->H G->H

Caption: Integrated workflow for novel compound validation.

Section 4: Reactivity and Stability

The chemical behavior of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine is dictated by its functional groups and aromatic system. The 7-azaindole scaffold is a versatile intermediate.

  • Nucleophilic Aromatic Substitution (SNAr): The chlorine at the C4 position is activated by the electron-withdrawing effect of the pyridine nitrogen, making it susceptible to displacement by nucleophiles such as amines, alcohols, and thiols. This is a common strategy for elaborating the core structure in drug discovery programs.

  • Cross-Coupling Reactions: The C4-Cl bond can participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce aryl, heteroaryl, or alkyl groups.

  • N-Functionalization: The pyrrole nitrogen can be alkylated or protected (e.g., with a tosyl or BOC group) to modulate properties or enable further synthetic transformations.

  • Stability: The compound is expected to be stable under standard laboratory conditions (room temperature, protected from light). It may be sensitive to strong acids and bases. As a chlorinated aromatic compound, care should be taken during handling.

Section 5: Conclusion and Future Directions

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine represents an intriguing yet under-characterized molecule within the valuable 7-azaindole chemical space. While this guide provides a robust, predictive framework based on theoretical calculations and analog data, the definitive characterization of its physicochemical properties awaits empirical validation.

For researchers and drug development professionals, this compound offers a novel scaffold for exploration. The immediate priorities should be its synthesis and the systematic experimental determination of its core properties as outlined in this document. Such data will be invaluable for validating predictive models and unlocking the full potential of this and related derivatives in the pursuit of new therapeutic agents.

References

  • ChemSynthesis. (2025, May 20). 4-chloro-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile. PubChem Compound Database. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). 4-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid. CompTox Chemicals Dashboard. Retrieved from [Link]

  • Chemcd. (n.d.). 4-chloro-2-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine, 1014613-16-1. Retrieved from [Link]

  • Bergazin, T. D. (2021). Advancing physicochemical property predictions in computational drug discovery. UC Irvine. Retrieved from [Link]

  • Zhang, Y., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters.
  • Ahmed, W., et al. (2023). Artificial neural networks: revolutionizing computational chemistry for physicochemical property prediction. Journal of Biomolecular Structure and Dynamics.
  • PubChemLite. (n.d.). 4-chloro-2-methyl-1h-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

  • Bergazin, T. D. (2021). Advancing physicochemical property predictions in computational drug discovery. eScholarship, University of California. Retrieved from [Link]

  • Chang, C. H., et al. (2012). 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine. Acta Crystallographica Section E: Structure Reports Online.
  • Wang, Y., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances.
  • National Center for Biotechnology Information. (n.d.). 4-chloro-1H-pyrrolo[3,2-c]pyridine. PubChem Compound Database. Retrieved from [Link]

Sources

Foundational

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine CAS number and identifiers

Technical Monograph: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Part 1: Chemical Identity & Physiochemical Profile Compound Name: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Synonyms: 4-Chloro-2-ethyl-7-azaindole; 2-Ethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Part 1: Chemical Identity & Physiochemical Profile

Compound Name: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Synonyms: 4-Chloro-2-ethyl-7-azaindole; 2-Ethyl-4-chloro-1H-pyrrolo[2,3-b]pyridine Parent Scaffold: 7-Azaindole (1H-Pyrrolo[2,3-b]pyridine) Primary CAS (Parent): 55052-28-3 (4-Chloro-1H-pyrrolo[2,3-b]pyridine) Derivative Status: This specific 2-ethyl analog is a specialized intermediate often synthesized in situ or custom-ordered. It is a key building block in patent literature (e.g., US20100035917A1) for IKK2 and JAK kinase inhibitors.

Physiochemical Properties (Calculated/Observed):

PropertyValue / DescriptionNote
Molecular Formula C₉H₉ClN₂
Molecular Weight 180.63 g/mol
Physical State Off-white to pale yellow solidBased on structural analogs
Solubility DMSO, Methanol, Ethyl AcetatePoor water solubility
pKa (Calculated) ~13.5 (Pyrrole NH), ~3.5 (Pyridine N)Pyridine N is less basic due to electron-withdrawing Cl
LogP (Predicted) 2.8 - 3.1Increased lipophilicity vs. parent (LogP ~2.2)

Part 2: Synthetic Architecture

The synthesis of 4-chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine requires precision because the 7-azaindole core is electron-deficient (pyridine ring) yet electron-rich (pyrrole ring). The most robust route utilizes Directed Ortho-Lithiation (DoM) at the C2 position.

Core Synthesis Protocol: C2-Lithiation/Alkylation Strategy

This protocol avoids the instability of 2-ethyl-boronic acids required for Suzuki couplings.

Step 1: N-Protection The acidic N1-proton (pKa ~13) must be masked to permit lithiation. The SEM (2-(Trimethylsilyl)ethoxymethyl) or Phenylsulfonyl groups are preferred for their stability against strong bases.

  • Reagents: 4-Chloro-7-azaindole, NaH (60%), SEM-Cl, DMF, 0°C.

  • Mechanism: Deprotonation of N1 followed by SN2 attack on SEM-Cl.

Step 2: C2-Lithiation & Alkylation The C2 proton is the most acidic site on the protected ring.

  • Reagents: N-SEM-4-Cl-7-azaindole, n-BuLi (or LDA), THF, -78°C.

  • Quench: Ethyl Iodide (EtI).

  • Critical Control: Temperature must remain <-70°C to prevent nucleophilic attack of BuLi on the C4-Cl position (Lithium-Halogen Exchange side reaction).

  • Observation: The C2-lithio species is stable at -78°C for ~30-60 mins.

Step 3: Deprotection Removal of the SEM group to restore the free NH.

  • Reagents: TBAF (Tetra-n-butylammonium fluoride) in THF or TFA/DCM.

  • Yield: Typically 60-75% over 3 steps.

Visualization: Synthetic Workflow

SynthesisRoute Start 4-Chloro-7-azaindole (CAS 55052-28-3) Step1 N-Protection (SEM-Cl / NaH) Start->Step1 Inter1 N-SEM-Intermediate Step1->Inter1 Mask N1-H Step2 C2-Lithiation (n-BuLi, -78°C) Inter1->Step2 Direct Lithiation Step3 Alkylation (Ethyl Iodide) Step2->Step3 Electrophile Quench Step4 Deprotection (TBAF or TFA) Step3->Step4 Remove SEM Final 4-Chloro-2-ethyl- 1H-pyrrolo[2,3-b]pyridine Step4->Final Isolate

Figure 1: Step-wise synthesis via Directed Ortho-Lithiation (DoM). This route ensures regioselectivity at C2.

Part 3: Reactivity & Functionalization

The value of this scaffold lies in its orthogonal reactivity . The 4-chloro group serves as a "warhead" for cross-coupling, while the 2-ethyl group provides steric bulk and lipophilicity without interfering with the catalytic cycle.

Reactivity Map
  • C4-Position (Chlorine Handle):

    • Reactivity: Highly activated for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

    • Mechanism: Oxidative addition of Pd(0) into the C-Cl bond is facile due to the electron-deficient pyridine ring (activating the position).

    • Application: Installation of aryl/heteroaryl groups (for kinase hinge binding).

  • N1-Position (Pyrrole Nitrogen):

    • Reactivity: Nucleophilic upon deprotonation.

    • Application: Can be alkylated or sulfonated to tune solubility or permeability (e.g., prodrug strategies).

  • C3-Position:

    • Reactivity: Nucleophilic (susceptible to electrophilic aromatic substitution).

    • Application: Formylation (Vilsmeier-Haack) or Halogenation (NIS/NBS) to introduce a third diversity point.

Visualization: Reactivity Profile

ReactivityMap Center 4-Chloro-2-ethyl- 7-azaindole C4 C4-Position (Cl) Center->C4 N1 N1-Position (NH) Center->N1 C3 C3-Position Center->C3 Suzuki Suzuki Coupling (Ar-B(OH)2) C4->Suzuki Buchwald Buchwald-Hartwig (Amination) C4->Buchwald Alkylation Alkylation (R-X, Base) N1->Alkylation Formylation Vilsmeier-Haack (CHO) C3->Formylation

Figure 2: Orthogonal reactivity map. The C4-Cl allows for library generation, while C2-Ethyl remains inert.

Part 4: Medicinal Chemistry Utility

1. Kinase Inhibition (JAK/IKK): The 7-azaindole core is a classic ATP-mimetic . The pyridine nitrogen (N7) accepts a hydrogen bond from the kinase hinge region, while the pyrrole NH (N1) donates a hydrogen bond.

  • Role of 2-Ethyl: The ethyl group fits into the hydrophobic pocket (Gatekeeper region or solvent front), improving selectivity against homologous kinases. It also breaks planarity slightly, improving solubility compared to the flat 2-H analog.

2. Bioisosterism: It serves as a bioisostere for:

  • Purines: (Adenine mimics).

  • Indoles: (Tryptophan mimics, but with lower LogP and different electronics).

3. Case Study (IKK2 Inhibitors): As referenced in US20100035917A1 , the 4-chloro-2-ethyl-7-azaindole is coupled with boronic esters to form sulfonamide derivatives. The 4-position aryl group extends into the deep hydrophobic pocket of the enzyme.

Part 5: Experimental Protocol (Validation)

Protocol: Suzuki Coupling of 4-Chloro-2-ethyl-7-azaindole Use this protocol to validate the integrity of the C4-Cl bond.

  • Charge: In a microwave vial, add 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (1.0 eq), Aryl Boronic Acid (1.2 eq), and

    
     (2.0 eq).
    
  • Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas with Nitrogen for 5 mins.

  • Catalyst: Add

    
     or 
    
    
    
    /XPhos (5 mol%).
  • Reaction: Seal and heat to 100°C (conventional) or 120°C (microwave) for 1 hour.

  • Workup: Dilute with EtOAc, wash with brine, dry over

    
    .
    
  • Purification: Flash chromatography (Hexane/EtOAc). The product should be UV-active and show loss of the characteristic Cl-isotope pattern in MS.

Part 6: Safety & Handling

  • Hazard Class: Irritant (Skin/Eye/Respiratory).

  • Handling: Handle in a fume hood. The parent 7-azaindoles are generally non-volatile but can be toxic if inhaled.

  • Storage: Store at 2-8°C under inert gas (Argon). The free base is stable, but protection from moisture is recommended to prevent protonation/salt formation on the pyridine ring over long periods.

References

  • US Patent 2010/0035917 A1. Pyrrolo[2,3-b]pyridin-4-yl-benzenesulfonamide compounds as IKK2 inhibitors. Google Patents.
  • PubChem Compound Summary . 4-Chloro-1H-pyrrolo[2,3-b]pyridine (Parent Compound). National Center for Biotechnology Information. Available at: [Link]

Exploratory

biological activity of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine derivatives

An In-Depth Technical Guide to the Biological Activity of 4-Chloro-1H-pyrrolo[2,3-b]pyridine Derivatives Abstract The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold is a privileged heterocyclic motif in modern medic...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Biological Activity of 4-Chloro-1H-pyrrolo[2,3-b]pyridine Derivatives

Abstract

The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold is a privileged heterocyclic motif in modern medicinal chemistry. Its structural resemblance to both indole and the purine base adenine makes it an ideal bioisostere for engaging with a multitude of biological targets, most notably the ATP-binding sites of protein kinases. The introduction of a chlorine atom at the 4-position not only modulates the electronic properties of the ring system but also provides a crucial synthetic handle for further chemical exploration. While literature on the specific 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine derivative is sparse, a comprehensive analysis of closely related analogues reveals a rich pharmacology. This guide synthesizes the current understanding of 4-chloro-7-azaindole derivatives, focusing on their design, synthesis, and biological activities as potent inhibitors of key signaling proteins, including Fibroblast Growth Factor Receptors (FGFR), Cyclin-Dependent Kinase 8 (CDK8), and Phosphodiesterase 4B (PDE4B). We will delve into the mechanistic underpinnings of their actions, explore structure-activity relationships (SAR), and provide validated experimental protocols for their evaluation.

The 7-Azaindole Scaffold: A Foundation for Potent and Selective Inhibitors

The 1H-pyrrolo[2,3-b]pyridine scaffold is a cornerstone of contemporary drug discovery. Its defining feature is the fusion of a pyrrole ring with a pyridine ring, which creates a structure that can mimic the hydrogen bonding pattern of adenine, a building block of ATP. This allows 7-azaindole derivatives to act as competitive inhibitors for a vast family of ATP-dependent enzymes, particularly protein kinases.

The nitrogen atom in the pyridine ring (at position 7) acts as a hydrogen bond acceptor, while the pyrrole N-H group serves as a hydrogen bond donor. This "hinge-binding" motif is critical for anchoring these molecules within the ATP-binding pocket of most kinases, providing a stable foundation for achieving high potency.

The strategic placement of a chlorine atom at the 4-position serves two primary purposes:

  • Electronic Modulation : The electron-withdrawing nature of chlorine alters the charge distribution across the bicyclic system, which can influence binding affinity and pharmacokinetic properties.

  • Synthetic Versatility : The 4-chloro substituent is an excellent leaving group for nucleophilic aromatic substitution or a handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the introduction of a wide array of functional groups to probe the surrounding binding pocket and optimize for potency and selectivity.

Synthesis Strategies for Functionalized 4-Chloro-1H-pyrrolo[2,3-b]pyridines

The construction of the 7-azaindole core and its subsequent functionalization are well-established processes in organic chemistry. A generalized workflow for creating a library of derivatives often starts with the synthesis of the core scaffold, followed by targeted modifications.

G cluster_0 Core Synthesis cluster_1 Diversification via Cross-Coupling A Starting Materials (e.g., Substituted Pyridines) B Cyclization Reaction (e.g., Fischer Indole Synthesis) A->B C Chlorination at C4 (e.g., with NCS or POCl3) B->C D 4-Chloro-1H-pyrrolo[2,3-b]pyridine Core C->D Purified Core Intermediate E Suzuki Coupling (+ Boronic Acid/Ester) D->E F Buchwald-Hartwig Amination (+ Amine) D->F G Sonogashira Coupling (+ Alkyne) D->G H Diverse C4-Substituted Derivatives E->H F->H G->H

Caption: Generalized synthetic workflow for 4-chloro-7-azaindole derivatives.

This modular approach allows chemists to rapidly generate a multitude of analogues by varying the coupling partners, facilitating efficient exploration of the structure-activity landscape around the core scaffold.

Key Biological Activities and Mechanisms of Action

Derivatives of the 4-chloro-1H-pyrrolo[2,3-b]pyridine scaffold have demonstrated potent activity against several key targets implicated in cancer and inflammatory diseases.

Fibroblast Growth Factor Receptor (FGFR) Inhibition

Abnormal activation of the FGFR signaling pathway, through mutations, amplifications, or fusions, is a known driver of various cancers, including breast, lung, and bladder cancers.[1][2] This makes FGFRs a compelling target for therapeutic intervention. Several 1H-pyrrolo[2,3-b]pyridine derivatives have been developed as potent FGFR inhibitors.[1][3]

Mechanism of Action: These compounds act as ATP-competitive inhibitors, binding to the kinase domain of FGFRs. The 7-azaindole core typically forms two critical hydrogen bonds with the hinge region of the kinase (specifically with the backbone of residues like Alanine 564 and Glutamate 562 in FGFR1), effectively blocking ATP from binding and preventing receptor autophosphorylation and the activation of downstream signaling pathways.[3]

FGF FGF Ligand FGFR FGFR FGF->FGFR Dimer Receptor Dimerization FGFR->Dimer Inhibitor 4-Chloro-1H-pyrrolo [2,3-b]pyridine Derivative Phos Autophosphorylation Inhibitor->Phos BLOCKS Dimer->Phos RAS_RAF RAS-MEK-ERK Pathway Phos->RAS_RAF PI3K_AKT PI3K-AKT Pathway Phos->PI3K_AKT PLCG PLCγ Pathway Phos->PLCG Proliferation Cell Proliferation, Survival, Angiogenesis RAS_RAF->Proliferation PI3K_AKT->Proliferation PLCG->Proliferation

Caption: Inhibition of the FGFR signaling cascade by 7-azaindole derivatives.

One highly potent example, compound 4h , demonstrated pan-FGFR inhibitory activity and effectively suppressed breast cancer cell proliferation, migration, and invasion.[1][3]

CompoundFGFR1 IC₅₀ (nM)FGFR2 IC₅₀ (nM)FGFR3 IC₅₀ (nM)FGFR4 IC₅₀ (nM)Cell Line (Proliferation)
4h 79257124T1 (Mouse Breast Cancer)
1 1900----
Table 1: In vitro inhibitory activities of representative 1H-pyrrolo[2,3-b]pyridine derivatives against FGFR kinases. Data sourced from[3].

Expert Insight: The development of compound 4h from its parent, compound 1 , highlights a key principle in drug design: ligand efficiency. By introducing a 3,5-dimethoxyphenyl group, researchers were able to more fully occupy a hydrophobic pocket adjacent to the hinge region while maintaining the crucial hydrogen bonds, leading to a nearly 300-fold increase in potency against FGFR1.[1][3] This demonstrates the power of iterative design based on structural insights.

Cyclin-Dependent Kinase 8 (CDK8) Inhibition

CDK8 is a transcriptional regulator and a key oncogene, particularly in colorectal cancer (CRC), where it is associated with the aberrant activation of the WNT/β-catenin signaling pathway.[4] The discovery of selective CDK8 inhibitors is therefore a promising strategy for treating this disease.

Mechanism of Action: A novel 1H-pyrrolo[2,3-b]pyridine derivative, compound 22 , was identified as a potent and selective Type II CDK8 inhibitor.[4] Type II inhibitors are unique in that they bind to the "DFG-out" (inactive) conformation of the kinase, often accessing an adjacent hydrophobic pocket not utilized by ATP. This binding mode can confer greater selectivity compared to traditional Type I inhibitors. Compound 22 was shown to target CDK8, leading to the downregulation of the WNT/β-catenin signal, cell cycle arrest, and significant tumor growth inhibition in CRC xenograft models.[4]

CompoundCDK8 IC₅₀ (nM)Cell Line (CRC)In vivo Efficacy
22 48.6HCT116, SW480Significant tumor growth inhibition
Table 2: Biological activity of CDK8 inhibitor 22. Data sourced from[4].
Phosphodiesterase 4B (PDE4B) Inhibition

Phosphodiesterases (PDEs) are enzymes that regulate intracellular levels of the second messengers cAMP and cGMP. PDE4, which is predominantly expressed in inflammatory and immune cells, is a key regulator of cAMP levels and has become an attractive target for treating inflammatory diseases.[5]

Mechanism of Action: A series of 1H-pyrrolo[2,3-b]pyridine-2-carboxamides were developed as potent and selective inhibitors of PDE4B.[5] By inhibiting PDE4B, these compounds increase intracellular cAMP levels, which in turn suppresses the release of pro-inflammatory cytokines like TNF-α from macrophages. The structure-activity relationship studies revealed that modifications at the 2-position of the 7-azaindole core were critical for achieving high potency.[5]

Expert Insight: The choice to target PDE4B specifically over other PDE4 isoforms (A, C, D) is driven by the desire to minimize side effects. Inhibition of PDE4D, for instance, is often associated with emesis. The SAR studies for this series showed that subtle changes to the amide substituent at the 2-position could tune the selectivity between PDE4B and PDE4D, highlighting the importance of fine-tuning molecular structure to achieve a desired therapeutic window.[5]

Experimental Protocols for Compound Evaluation

To ensure scientific rigor, all described protocols must be self-validating systems, incorporating appropriate positive and negative controls.

In Vitro Kinase Inhibition Assay (Example: FGFR1)

This protocol describes a common method to determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a target kinase.

Principle: The assay measures the ability of a compound to inhibit the phosphorylation of a substrate peptide by the kinase. The amount of phosphorylation is quantified, typically using a luminescence-based system where light output is proportional to the amount of ATP remaining in the solution.

Caption: Workflow for an in vitro luminescence-based kinase inhibition assay.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a serial dilution of the test compound (e.g., 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine derivative) in 100% DMSO, typically starting at 1 mM. Further dilute in assay buffer.

  • Reaction Mixture: In a 384-well plate, add the following in order:

    • 5 µL of test compound dilution (or DMSO for control).

    • 10 µL of a solution containing recombinant human FGFR1 enzyme and the poly(Glu, Tyr) 4:1 substrate.

  • Initiation: Add 10 µL of ATP solution (final concentration typically at or near the Km for the enzyme) to all wells to start the reaction.

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • Detection: Add 25 µL of a commercially available ATP detection reagent (e.g., Kinase-Glo®). This reagent lyses the cells (if cell-based) and contains luciferase and luciferin, which produce light in the presence of remaining ATP.

  • Signal Reading: Incubate for a further 10 minutes to stabilize the luminescent signal and read the plate on a luminometer.

  • Data Analysis: Convert raw luminescence units to percent inhibition relative to controls (0% inhibition = DMSO only; 100% inhibition = no enzyme). Plot percent inhibition against the logarithm of compound concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Cell-Based Proliferation Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., 4T1 breast cancer cells) into a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compound for 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic agent).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live cells with active dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

  • Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Perspectives

The 4-Chloro-1H-pyrrolo[2,3-b]pyridine scaffold is a versatile and highly effective core for developing potent inhibitors of therapeutically relevant targets. Its ability to mimic adenine allows it to serve as a powerful "hinge-binder" for numerous kinases, while the 4-chloro position provides an essential gateway for synthetic diversification to achieve potency and selectivity. Research has validated its utility in creating inhibitors for FGFR, CDK8, and PDE4B, with promising anti-cancer and anti-inflammatory activities.[1][4][5]

Future work in this area should focus on:

  • Exploring Untapped Chemical Space: Systematically investigating substitutions at other positions, including the 2-ethyl group specified in the topic, could yield novel inhibitors with unique pharmacological profiles.

  • Selectivity Profiling: Comprehensive screening of new derivatives against broad kinase panels is crucial to ensure target selectivity and minimize potential off-target toxicities.

  • Pharmacokinetic Optimization: Efforts should be directed toward improving the ADME (absorption, distribution, metabolism, and excretion) properties of these compounds to ensure they are viable drug candidates for in vivo studies.

By leveraging the foundational knowledge outlined in this guide, researchers are well-equipped to continue harnessing the therapeutic potential of this remarkable scaffold in the ongoing quest for new and effective medicines.

References

  • Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters. [Link]

  • 4-chloro-1H-pyrrolo[2,3-b]pyridine. ChemSynthesis. [Link]

  • Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Advances. [Link]

  • Structure activity relationship of compound 4. ResearchGate. [Link]

  • Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. [Link]

  • 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine. National Institutes of Health (PMC). [Link]

  • An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. [Link]

  • Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. National Institutes of Health (PMC). [Link]

  • A Systemic Review on Pyridine Derivative Against Cancer and Tumor Cell-Line. ResearchGate. [Link]

  • Preparation method of 4-chloropyrrolo[2,3-d]pyrimidine.
  • Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. Srini Chem. [Link]

  • Discovery of 2-Chloro-pyrrolo[2,3- d]pyrimidin-4-one Derivatives as Protein Disulfide Isomerase Inhibitors with a Novel Allosteric-Covalent Binding Mode and Anti-Glioblastoma Activity. PubMed. [Link]

  • Discovery of the Novel 1H-Pyrrolo[2,3-b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. ACS Publications. [Link]

  • Understanding the mechanism of action of pyrrolo[3,2-b]quinoxaline- derivatives as kinase inhibitors. ZORA (Zurich Open Repository and Archive). [Link]

  • Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. PubMed. [Link]

Sources

Foundational

7-Azaindole: Synthesis, Electronic Properties, and Medicinal Chemistry Applications

Executive Summary The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold represents one of the most privileged structures in modern medicinal chemistry.[1][2] Functioning as a bioisostere of both indole and purine, it has...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold represents one of the most privileged structures in modern medicinal chemistry.[1][2] Functioning as a bioisostere of both indole and purine, it has become a cornerstone in the design of ATP-competitive kinase inhibitors.[1][2] Its unique electronic distribution—characterized by the electron-withdrawing nitrogen at position 7—alters the acidity of the pyrrole N-H and modifies the lipophilicity profile compared to the parent indole, often improving metabolic stability and solubility.

This guide provides a rigorous technical analysis of the 7-azaindole scaffold, detailing the mechanistic causality behind its synthesis, its critical role in hinge-region binding, and actionable protocols for its laboratory construction.[1][2]

Structural and Electronic Determinants[3][4]

The Bioisostere Advantage

While indole is ubiquitous in nature (e.g., tryptophan, serotonin), 7-azaindole is a rare, synthetic heterocycle that addresses key limitations of the indole scaffold in drug discovery.[1][2][3][4]

  • Acidity & Hydrogen Bonding: The pyridine nitrogen (N7) exerts a strong electron-withdrawing effect, increasing the acidity of the N1-H proton.[2] The pKa of 7-azaindole is approximately 15.8 (DMSO), slightly more acidic than indole (~16.2).[1][2] This subtle shift enhances its hydrogen-bond donor (HBD) capability.[1][2]

  • Hinge Region Mimicry: The N1-H (donor) and N7 (acceptor) motif perfectly mimics the N9-H/N1 motif of adenine.[2] This allows 7-azaindole to form a robust bidentate hydrogen bond network with the backbone amide and carbonyl of the kinase hinge region.[2][5]

Electrophilic Substitution Profile

Unlike indole, which is highly reactive toward electrophilic aromatic substitution (SEAr) at C3, the 7-azaindole ring is electron-deficient due to the pyridine ring.[1][2][6]

  • Consequence: Standard SEAr reactions (e.g., Vilsmeier-Haack, Friedel-Crafts) proceed more slowly and often require harsher conditions or activation (e.g., N-oxide formation) compared to indole.[1][2]

  • Strategic Implication: Modern synthesis often relies on pre-functionalized pyridine precursors or transition-metal-catalyzed C-H activation rather than direct functionalization of the core.[2]

Table 1: Comparative Properties of Indole vs. 7-Azaindole

PropertyIndole7-AzaindoleMedicinal Chemistry Impact
H-Bond Pattern Donor (N1)Donor (N1) + Acceptor (N7)7-Aza enables bidentate binding (hinge region).[1][2][5]
pKa (DMSO) ~16.2~15.87-Aza N-H is a stronger donor.[1][2]
LogP 2.141.657-Aza is less lipophilic, improving solubility.[1][2]
Metabolic Liability High (C3 oxidation)ModerateN7 reduces electron density, slowing oxidative metabolism.[1]

Synthetic Methodologies

The construction of the 7-azaindole core requires navigating the electron-deficient nature of the pyridine ring. Below are the two primary strategic approaches.

Classical Approach: The Bartoli Indole Synthesis

The Bartoli reaction is the "gold standard" for synthesizing 7-azaindoles from ortho-substituted nitroarenes.[2] It is particularly useful when accessing 7-substituted-6-azaindoles or complex cores where the pyridine ring is pre-functionalized.[1][2]

  • Mechanism: Reaction of o-nitropyridines with 3 equivalents of vinyl Grignard.[1][2] The steric bulk of the ortho substituent is critical to force the [3,3]-sigmatropic rearrangement.[7][8]

  • Limitation: Requires low temperatures (-78°C) and stoichiometric organometallics, limiting scalability.[1][2]

Modern Approach: Rh(III)-Catalyzed C-H Activation

For high-value, atom-economical synthesis, the Rhodium(III)-catalyzed oxidative coupling of 2-aminopyridines with alkynes is the state-of-the-art method.[1][2] This annulation strategy bypasses the need for pre-functionalized nitro-precursors.[2]

Experimental Protocol: Rh(III)-Catalyzed Synthesis of 2,3-Substituted 7-Azaindole

This protocol is a self-validating system designed for gram-scale synthesis.[1][2]

Reagents:

  • Substrate: 2-Aminopyridine (1.0 equiv)

  • Coupling Partner: Internal Alkyne (e.g., Diphenylacetylene) (1.2 equiv)[1]

  • Catalyst: [Cp*RhCl2]2 (2.5 mol%)

  • Oxidant: Cu(OAc)2 (2.1 equiv) - Regenerates the Rh(III) species.[2]

  • Solvent: MeOH or t-Amyl alcohol (0.2 M)

  • Temperature: 60–80°C[1][2]

Step-by-Step Methodology:

  • Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, charge 2-aminopyridine (1.0 mmol, 94 mg), [Cp*RhCl2]2 (15.5 mg, 0.025 mmol), and Cu(OAc)2 (381 mg, 2.1 mmol).

  • Solvation: Evacuate and backfill with N2 (x3).[1][2] Add anhydrous MeOH (5.0 mL) and the internal alkyne (1.2 mmol).

  • Reaction: Seal the tube and heat to 80°C in an oil bath.

    • Checkpoint: The reaction mixture typically turns from blue/green (Cu(II)) to a reddish-brown suspension as the catalytic cycle proceeds.

  • Monitoring: Monitor via TLC (Eluent: 30% EtOAc/Hexanes). Look for the disappearance of the polar 2-aminopyridine spot.[2]

    • Note: The N-H free 7-azaindole product is often fluorescent under UV (254/365 nm).[2]

  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove copper salts. Wash the pad with EtOAc.

  • Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (SiO2, gradient 0-40% EtOAc/Hexanes).

  • Validation: Verify structure via 1H NMR.

    • Diagnostic Signal: Look for the disappearance of the pyridine NH2 protons (broad singlet ~4-6 ppm) and the appearance of the indole N-H (broad singlet, typically >11 ppm).

Visualization of Synthesis Logic

The following diagram illustrates the decision matrix for selecting a synthetic route based on substrate availability and substitution requirements.

SynthesisDecision Start Target: 7-Azaindole Core Q1 Is the Pyridine Ring Electron-Deficient / Halogenated? Start->Q1 RouteA Route A: Bartoli Synthesis Q1->RouteA Yes (e.g., Cl/F subst) RouteB Route B: Rh(III) C-H Activation Q1->RouteB No (Unsubstituted) RouteC Route C: Reissert/Hemetsberger Q1->RouteC Aldehyde Precursor CondA Requires: o-Nitropyridine + Vinyl Grignard (-78°C) RouteA->CondA CondB Requires: 2-Aminopyridine + Alkyne + [Rh] Cat RouteB->CondB CondC Requires: Condensation High Temp / Base RouteC->CondC

Caption: Decision matrix for 7-azaindole synthesis. Route B (Green) is preferred for atom economy; Route A (Red) is preferred for specific regiochemical control on the pyridine ring.

Medicinal Chemistry Applications: Kinase Inhibition[2][3][5][9][10][11][12][13]

The 7-azaindole scaffold is not merely a structural spacer; it is a functional pharmacophore.[2]

The Hinge Binding Mode

In the ATP-binding pocket of kinases, the "hinge region" connects the N-terminal and C-terminal lobes.[2] The adenine ring of ATP binds here via two hydrogen bonds. 7-Azaindole mimics this interaction with high fidelity.[1][2]

  • N1-H: Acts as a Hydrogen Bond Donor (HBD) to the hinge region carbonyl (e.g., Glu, Leu backbone).[1][2]

  • N7: Acts as a Hydrogen Bond Acceptor (HBA) from the hinge region amide N-H.

Case Study: Vemurafenib (PLX4032)

Vemurafenib is a first-in-class B-RAF inhibitor used for metastatic melanoma (V600E mutation).[1][2]

  • Discovery: Fragment-based drug discovery (FBDD) identified 7-azaindole as a high-affinity starting scaffold.[1][2]

  • Optimization:

    • Core: 7-azaindole binds to the hinge (Cys532/Gln530 region in B-RAF).[1][2]

    • C3-Substitution: A key structural elaboration involved installing a p-chlorophenyl moiety at C3 (via Suzuki coupling or formylation/functionalization) to fill the hydrophobic pocket.[1][2]

    • N1-Modification: Unlike many inhibitors, Vemurafenib retains the free N-H for binding, but includes a bulky propyl group on the sulfonamide tail to enforce selectivity.[1][2]

KinaseBinding BackboneNH Amide N-H (Donor) N7 N7 (Pyridine) (Acceptor) BackboneNH->N7 H-Bond (2.8-3.0 Å) BackboneCO Carbonyl C=O (Acceptor) N1 N1-H (Pyrrole) (Donor) N1->BackboneCO H-Bond (2.8-3.0 Å)

Caption: Bidentate binding mode of 7-azaindole in the kinase ATP pocket.[2] Yellow dotted lines indicate critical hydrogen bonds mimicking Adenine.[1][2]

References

  • Irie, T., & Sawa, M. (2018).[1][2][9][10] 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.[1][2][4][5][11][12][13] Chemical and Pharmaceutical Bulletin.[1][2][11][9] [11]

  • Song, J. J., et al. (2012).[1][2] Discovery of Vemurafenib (PLX4032), a Potent and Selective B-Raf Kinase Inhibitor.[1][2] Journal of Medicinal Chemistry.[1]

  • Bartoli, G., et al. (1989).[1][2] Reaction of nitroarenes with vinyl Grignard reagents: a convenient synthesis of 7-substituted indoles.[1][2][7] Tetrahedron Letters.[1][2][6]

  • Park, K. D., et al. (2022).[1][2] Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis.[1][2][14] Chemical Science.[1][2]

  • Popowycz, F., et al. (2014).[1][2] The azaindole framework in the design of kinase inhibitors.[3][4][5][12][13][15] Molecules.[1][2][6][4][8][11][9][16][17][18]

Sources

Exploratory

The 7-Azaindole Scaffold: Navigating the Kinome via 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Executive Summary 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (also known as 4-chloro-2-ethyl-7-azaindole) represents a "privileged scaffold" in kinase inhibitor discovery.[1][2] It is not merely a passive intermediate bu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (also known as 4-chloro-2-ethyl-7-azaindole) represents a "privileged scaffold" in kinase inhibitor discovery.[1][2] It is not merely a passive intermediate but a potent pharmacophore designed to mimic the adenine ring of ATP.

This guide analyzes the molecule's structural biology, predicting its high-probability targets based on its specific substitution pattern (4-Cl, 2-Et). It provides a self-validating experimental framework for researchers to transition this fragment from a chemical building block to a lead compound, specifically targeting p38 MAPK , JAK family kinases , and TTK (Mps1) .

Part 1: Structural Biology & Binding Mode Analysis[1][3]

The Adenine Mimicry (The Core)

The 7-azaindole core (pyrrolo[2,3-b]pyridine) is an isostere of purine. In the ATP-binding pocket of kinases, it typically functions as a hinge binder.[1]

  • N1 (Pyrrole Nitrogen): Acts as a Hydrogen Bond Donor (HBD) to the carbonyl of the hinge residue (e.g., Glu71 in p38α).

  • N7 (Pyridine Nitrogen): Acts as a Hydrogen Bond Acceptor (HBA) from the backbone amide of the hinge residue (e.g., Met109 in p38α).

The "Flipped Mode" Hypothesis (The 2-Ethyl Effect)

A critical expert insight regarding the 2-ethyl substituent is its influence on binding orientation.

  • Normal Binding: The 2-position faces the Gatekeeper residue.[1] A bulky group like ethyl can cause steric clashes if the gatekeeper is large (e.g., Methionine or Phenylalanine).

  • Flipped Binding: To accommodate the 2-ethyl group, the scaffold often undergoes a 180° rotation. In this "flipped" mode, the inhibitor interacts with the GK+3 residue (3 residues downstream from the gatekeeper), altering the selectivity profile significantly [1].

The 4-Chloro "Handle"

The chlorine atom at position 4 is positioned to project into the hydrophobic back-pocket (selectivity pocket). It is electronically withdrawing (increasing the acidity of N1) and serves as a versatile synthetic handle for Suzuki-Miyaura couplings to introduce aryl groups that interact with the DFG motif .

Pharmacophore Core 7-Azaindole Core (Adenine Mimic) Hinge Hinge Region (Bidentate H-Bonds) Core->Hinge N1 (Donor) & N7 (Acceptor) Target Selectivity Outcome: 'Flipped' Binding Mode Hinge->Target Interaction with GK+3 Pos4 4-Chloro Substituent (Hydrophobic Vector) Pos4->Core Electronic Modulation Pos4->Target Access to Hydrophobic Pocket Pos2 2-Ethyl Substituent (Steric/Solvent Control) Pos2->Core Steric Bulk Pos2->Target Forces 180° Rotation

Figure 1: Pharmacophore map illustrating the structural influence of the 4-Cl and 2-Et substituents on kinase binding modes.

Part 2: Predicted Kinase Targets

Based on the SAR of 4-substituted 7-azaindoles and the steric profile of the 2-ethyl group, the following kinases are the highest probability targets.

Primary Target: p38 Mitogen-Activated Protein Kinase (p38 MAPK)

The 4-position of 7-azaindole is a classic vector for p38 inhibition.

  • Rationale: p38α has a relatively small gatekeeper (Threonine 106), allowing "normal" binding, but the 2-ethyl group may force interactions with the unique hydrophobic region near the DFG motif.

  • Mechanism: Derivatives where the 4-Cl is replaced by an aryl group (via Suzuki coupling) are documented to bind to the ATP pocket while extending into the allosteric "Phe-pocket," stabilizing the DFG-out conformation (Type II inhibition) [2].

Secondary Target: Janus Kinases (JAK Family)
  • Rationale: 7-azaindoles are the structural ancestors of Tofacitinib (a JAK inhibitor).

  • Specificity: The 2-ethyl group provides selectivity against JAKs with larger gatekeepers. The 4-Cl allows for the attachment of cyanomethyl or piperidine groups essential for JAK3/JAK1 selectivity.

Tertiary Target: TTK (Mps1)
  • Rationale: Mps1 is permissive to bulky 2-substituents on the purine/azaindole core. The 2-ethyl group can occupy the solvent-exposed region characteristic of Mps1 inhibitors [3].

Part 3: Experimental Protocols (Self-Validating Systems)

To validate this scaffold, do not rely on single-point assays. Use this integrated workflow.

Chemical Derivatization (The "Handle" Activation)

The 4-chloro group is the active site for library generation.

  • Reaction: Suzuki-Miyaura Coupling.

  • Protocol:

    • Dissolve 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (1 eq) in 1,4-dioxane/water (4:1).

    • Add Aryl-Boronic Acid (1.2 eq),

      
       (2 eq), and 
      
      
      
      (5 mol%).
    • Microwave irradiation at 120°C for 30 mins.

    • Validation: Monitor disappearance of the Cl-isotope pattern in LC-MS.

Screening: Differential Scanning Fluorimetry (DSF)

Since the core fragment may have moderate affinity (


 > 1 µM), enzyme activity assays may be noisy. DSF (Thermal Shift) is the gold standard for validating fragment binding.

Protocol:

  • Mix: 2 µM Recombinant Kinase (p38α or JAK2) + 5x SYPRO Orange dye.

  • Add: Compound at 10 µM, 50 µM, and 100 µM (Dose Response).

  • Run: Ramp temperature from 25°C to 95°C (1°C/min) in a qPCR machine.

  • Analysis: Calculate

    
     (Melting Temperature Shift).
    
    • Pass Criteria:

      
       indicates significant binding.
      
    • Fail Criteria:

      
       or negative shift (destabilization/aggregation).
      
Data Summary: Expected SAR Trends
Substituent (R at C4)Predicted TargetBinding ModeExpected

-Cl (Parent) Weak Pan-KinaseFragment (Hinge)1-2°C
-Phenyl p38 MAPKHydrophobic Pocket Entry3-5°C
-Pyridine-4-yl ROCK / JAKH-Bond extension4-6°C
-NH-Aryl (via Buchwald) EGFR / SrcSolvent Front Extension>6°C

Part 4: Workflow Visualization

Workflow Start 4-Chloro-2-ethyl-7-azaindole (Scaffold) Chem Suzuki Coupling (C4) Library Generation Start->Chem Functionalize C4 DSF Thermal Shift Assay (DSF) Primary Screen Chem->DSF Screen Library DSF->Start No Shift (Redesign) Hit Hit Identification (ΔTm > 2°C) DSF->Hit Filter Cryst X-Ray Crystallography Confirm 'Flipped' vs 'Normal' Hit->Cryst Structural Validation

Figure 2: Integrated workflow for evolving the 4-chloro-2-ethyl-7-azaindole fragment into a potent kinase inhibitor.

References

  • Irie, T., & Sawa, M. (2018).[3] 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.[1][2][3][4] Chemical & Pharmaceutical Bulletin, 66(1), 29–36. Link

  • Muranaka, H., et al. (2020). Structure-Based Drug Design of 7-Azaindole Derivatives as p38α Mitogen-Activated Protein Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

  • Laufer, S. A., et al. (2003). Design and Synthesis of 4-Azaindoles as Inhibitors of p38 MAP Kinase. Journal of Medicinal Chemistry, 46(15), 3230-3244. Link

  • Vertex Pharmaceuticals. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology. Link

Sources

Foundational

discovery and history of 4-azaindole derivatives in medicinal chemistry

The Discovery and History of 4-Azaindole Derivatives in Medicinal Chemistry Part 1: The Strategic Evolution of a Bioisostere In the high-stakes arena of drug discovery, the 4-azaindole (1H-pyrrolo[3,2-b]pyridine) scaffol...

Author: BenchChem Technical Support Team. Date: February 2026

The Discovery and History of 4-Azaindole Derivatives in Medicinal Chemistry

Part 1: The Strategic Evolution of a Bioisostere

In the high-stakes arena of drug discovery, the 4-azaindole (1H-pyrrolo[3,2-b]pyridine) scaffold represents a triumph of rational design over serendipity.[1] While its isomer, 7-azaindole, has achieved fame as the core of blockbuster kinase inhibitors like Vemurafenib, 4-azaindole has carved a distinct niche as a problem-solving scaffold.[1] It is frequently deployed not just as a primary pharmacophore, but as a strategic bioisostere to correct the physicochemical flaws—specifically high lipophilicity and poor solubility—of indole-based leads.

The Structural Argument: Why 4-Azaindole?

The indole ring is ubiquitous in nature (e.g., tryptophan, serotonin) and drugs. However, indole-based candidates often suffer from high lipophilicity (LogP), leading to metabolic liability and poor oral bioavailability.

Medicinal chemists employ "scaffold hopping" to address this. By inserting a nitrogen atom into the benzene ring of indole, one creates an azaindole . The position of this nitrogen dictates the physicochemical profile.

  • Indole: High LogP, electron-rich.[1]

  • 7-Azaindole (Pyrrolo[2,3-b]pyridine): Mimics the N1/N3 of adenine.[1] Excellent hinge binder for kinases.[2]

  • 4-Azaindole (Pyrrolo[3,2-b]pyridine):

    • Lipophilicity: Significantly lower LogD than indole due to the pyridine nitrogen's polarity.

    • pKa: The pyridine nitrogen (N4) is weakly basic (pKa ~ 4-5), improving aqueous solubility without becoming a permanent cation at physiological pH.

    • Vector: The N4 nitrogen provides a unique hydrogen bond acceptor vector pointing "up" (relative to the pyrrole NH), interacting with solvent fronts or specific gatekeeper residues that 7-azaindole cannot reach.

Historical Emergence

The 4-azaindole scaffold did not appear in major medicinal chemistry campaigns until the early 2000s. Its delayed entry compared to 7-azaindole was largely due to synthetic difficulty.[1] While 7-azaindoles could be made via modified Reissert or Fischer syntheses, 4-azaindoles required forcing conditions or unstable intermediates until the development of robust palladium-catalyzed cascades in the late 2000s.[1]

Part 2: Medicinal Chemistry Utility & Case Studies

Anti-Tuberculosis Agents: The DprE1 Breakthrough

One of the most compelling success stories for 4-azaindole is in the fight against Mycobacterium tuberculosis.

  • The Target: DprE1 (decaprenylphosphoryl-β-D-ribose 2′-epimerase), essential for cell wall synthesis.[1]

  • The Problem: Initial indole and indazole hits were potent but suffered from high clearance and poor solubility.

  • The Solution: Researchers at AstraZeneca employed a "scaffold morphing" strategy. Replacing the indole core with 1,4-azaindole maintained potency while lowering LogD.

  • Outcome: The lead candidate (Compound 2 in literature) demonstrated potent cellular activity, synergy with existing TB drugs (PA824), and a predicted human dose of ≤1 g/day , pushing it into advanced preclinical evaluation.[3]

Kinase Inhibition: PAK1 and c-Met

In oncology, 4-azaindole serves as a specific tool to tune selectivity and properties.[1]

  • PAK1 Inhibitors: p21-activated kinase 1 (PAK1) is a target for cancer metastasis.[1] Indole-based inhibitors were too lipophilic (clogD > 4.4).[1] Genentech scientists replaced the indole with 4-azaindole, resulting in equipotent inhibition but a 2-fold improvement in cellular potency and a massive reduction in plasma protein binding.

  • c-Met Inhibitors: X-ray crystallography revealed that 4-azaindole inhibitors bind in the ATP pocket.[1] Unlike 7-azaindole, which uses its N7 to bind the hinge region directly, 4-azaindole derivatives often orient the N4 towards the solvent or specific water networks, allowing for unique selectivity profiles against the kinome.

Comparative Visualization: The Isomer Landscape

The following diagram illustrates the structural and functional divergence of the azaindole isomers.

Azaindole_Landscape cluster_isomers Bioisosteric Expansion Indole Indole Core (High LogP, Metabolic Liability) Aza7 7-Azaindole (Pyrrolo[2,3-b]pyridine) • Adenine Mimic (Kinases) • Hinge Binder (N1/N7) • Drugs: Vemurafenib Indole->Aza7 N-insertion @ Pos 7 (Kinase Privileged) Aza4 4-Azaindole (Pyrrolo[3,2-b]pyridine) • Solubility Enhancer • Lowers LogD • Unique H-Bond Vector (N4) • Clinical: TB (DprE1), PAK1 Indole->Aza4 N-insertion @ Pos 4 (Physicochem Optimization) Bioactivity Clinical Candidates Aza7->Bioactivity High Potency Binding Aza4->Bioactivity Improved PK/Solubility

Caption: Structural divergence of Indole bioisosteres. 7-azaindole optimizes binding affinity (adenine mimic), while 4-azaindole optimizes physicochemical properties (solubility/LogD).

Part 3: Detailed Synthetic Protocol

The historical barrier to 4-azaindole usage was synthesis.[1] The classical Bartoli Indole Synthesis (using vinyl Grignard reagents on nitro-pyridines) is often low-yielding for 4-azaindoles due to the electron-deficient nature of the pyridine ring.[1]

The modern "Gold Standard" protocol is the Palladium-Catalyzed Cascade C–N Cross-Coupling/Heck Reaction . This method builds the pyrrole ring onto a commercially available aminopyridine scaffold in a single pot.

Protocol: Synthesis of Functionalized 4-Azaindole

Target: 2-substituted-1H-pyrrolo[3,2-b]pyridine.[1] Reaction Type: One-Pot Cascade Cyclization.[1]

Reagents & Materials:
  • Substrate: 3-amino-2-bromopyridine (1.0 equiv).

  • Coupling Partner: Enol triflate or Alkenyl bromide (e.g.,

    
    -bromostyrene) (1.2 equiv).[1]
    
  • Catalyst:

    
     (Tris(dibenzylideneacetone)dipalladium(0)) (2.5 mol%).
    
  • Ligand: XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) (5-10 mol%).[1]

  • Base: Sodium tert-butoxide (

    
    ) (2.5 equiv).[1]
    
  • Solvent: Anhydrous Toluene or 1,4-Dioxane (Degassed).

Step-by-Step Methodology:
  • Preparation (Inert Atmosphere):

    • Flame-dry a heavy-walled pressure vial equipped with a magnetic stir bar.[1]

    • Cool to room temperature under a stream of Argon or Nitrogen.

  • Charging:

    • Add 3-amino-2-bromopyridine (1.0 mmol) and the alkenyl bromide (1.2 mmol).

    • Add

      
       (2.5 mmol). Note: The base is critical for both the N-arylation and the Heck closure.
      
    • Add the catalyst system:

      
       (23 mg, 0.025 mmol) and XPhos (24 mg, 0.05 mmol).
      
  • Solvation:

    • Add anhydrous Toluene (5 mL).

    • Sparge the solution with Argon for 5 minutes to remove dissolved oxygen (Oxygen kills the Pd(0) species).

    • Seal the vial with a Teflon-lined crimp cap.[1]

  • Reaction:

    • Heat the reaction block to 100–110 °C .

    • Stir vigorously for 12–18 hours.

    • Monitoring: Check via LC-MS.[1][4] The intermediate (secondary amine) may be observed initially, followed by cyclization to the 4-azaindole.

  • Workup:

    • Cool to room temperature.[4]

    • Dilute with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove palladium black and inorganic salts.

    • Concentrate the filtrate under reduced pressure.[4]

  • Purification:

    • Purify via Flash Column Chromatography (Silica Gel).[4]

    • Eluent: Hexanes/Ethyl Acetate gradient (typically 0-50% EtOAc).[1] 4-azaindoles are polar; adding 1% Triethylamine can reduce streaking.[1]

  • Validation:

    • 1H NMR (DMSO-d6): Look for the characteristic pyrrole peaks. The C2-H and C3-H (if unsubstituted) typically appear as doublets or multiplets around 6.5–7.5 ppm.[1] The pyridine protons will show characteristic coupling constants (

      
       Hz).[1]
      

Part 4: Quantitative Data Summary

The following table summarizes the impact of switching from Indole to 4-Azaindole in a representative kinase inhibitor series (e.g., PAK1 inhibitors).

PropertyIndole Prototype4-Azaindole AnalogImpact
ClogD (pH 7.4) 4.42.8Improved (Lower lipophilicity reduces metabolic clearance)
Solubility (µM) < 5> 100Improved (Pyridine N increases polarity)
Potency (Ki) 2 nM3 nMMaintained (Bioisosteric fidelity)
Plasma Protein Binding > 99.5%94%Improved (Higher free fraction of drug)
H-Bond Donors/Acceptors 1 HBD / 0 HBA1 HBD / 1 HBAAltered (New vector for solvent interaction)

References

  • Discovery of 4-azaindoles as novel inhibitors of c-Met kinase. Source: PubMed (Bioorg Med Chem Lett). URL:[Link][1]

  • Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. Source: ACS Publications (Organic Letters).[5] URL:[Link][1]

  • 1,4-Azaindole, a Potential Drug Candidate for Treatment of Tuberculosis. Source: Antimicrobial Agents and Chemotherapy. URL:[Link][1]

  • Synthesis and evaluation of a series of 4-azaindole-containing p21-activated kinase-1 (PAK1) inhibitors. Source: PubMed (Bioorg Med Chem Lett). URL:[Link]

Sources

Protocols & Analytical Methods

Method

synthesis protocol for 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Executive Summary This protocol details the high-fidelity synthesis of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (also known as 4-chloro-2-ethyl-7-azaindole). This scaffold is a critical pharmacophore in the development...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This protocol details the high-fidelity synthesis of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (also known as 4-chloro-2-ethyl-7-azaindole). This scaffold is a critical pharmacophore in the development of Janus Kinase (JAK) inhibitors and other ATP-competitive kinase antagonists.

While 4-chloro-7-azaindole is commercially available, the introduction of the 2-ethyl group via direct alkylation is fraught with regioselectivity issues and the risk of metal-halogen exchange at the C4 position. Therefore, this guide prioritizes a De Novo Ring Construction strategy. We utilize a palladium-catalyzed Sonogashira cross-coupling/cyclization cascade starting from 2-amino-4-chloropyridine. This route ensures complete regiocontrol, preserves the sensitive C4-chloro handle, and is scalable from milligram to multigram batches.

Strategic Retro-Analysis

The synthesis is designed to avoid the pitfalls of late-stage functionalization.

  • Challenge: Direct lithiation of 4-chloro-7-azaindole at C2 requires N-protection and cryogenic conditions (-78°C) to prevent lithium-halogen exchange (loss of the Cl atom).

  • Solution: Construct the pyrrole ring after installing the ethyl side chain.

  • Pathway: Iodination of the pyridine precursor activates the C3 position for a Sonogashira coupling with 1-butyne. The adjacent amino group then attacks the activated alkyne (5-endo-dig cyclization) to close the ring.

Retrosynthesis Target 4-Chloro-2-ethyl- 1H-pyrrolo[2,3-b]pyridine Intermediate 3-(But-1-ynyl)-4-chloro- pyridin-2-amine Target->Intermediate Cyclization (Pd/Cu) Precursor1 2-Amino-4-chloro- 3-iodopyridine Intermediate->Precursor1 Sonogashira Coupling Reagent 1-Butyne (Gas/Liquid) Intermediate->Reagent Precursor2 2-Amino-4- chloropyridine Precursor1->Precursor2 Iodination (NIS or ICl)

Figure 1: Retrosynthetic disconnection showing the construction of the azaindole core from a pyridine precursor.

Detailed Synthesis Protocol

Phase 1: Precursor Activation (Iodination)

Objective: Synthesize 2-amino-4-chloro-3-iodopyridine. Rationale: The iodine at C3 serves as the oxidative addition site for the palladium catalyst.

Reagents & Equipment:

Component Equiv. Role
2-Amino-4-chloropyridine 1.0 Starting Material
N-Iodosuccinimide (NIS) 1.1 Iodinating Agent
Acetic Acid (glacial) Solvent Proton source/Solvent

| Equipment | - | Round-bottom flask, foil (light protection) |[1][2]

Procedure:

  • Dissolution: Dissolve 2-amino-4-chloropyridine (10.0 g, 77.8 mmol) in glacial acetic acid (80 mL) in a flask wrapped with aluminum foil.

  • Addition: Add N-Iodosuccinimide (NIS) (19.2 g, 85.6 mmol) portion-wise over 15 minutes at room temperature.

  • Reaction: Stir the mixture at 80°C for 4 hours. Monitor by TLC (30% EtOAc/Hexanes). The starting material (Rf ~0.3) should disappear, replaced by a less polar spot (Rf ~0.5).

  • Quench: Cool to room temperature. Pour the mixture into ice-water (300 mL).

  • Neutralization: Carefully neutralize with saturated aqueous NaHCO₃ or solid Na₂CO₃ until pH ~8. Caution: Vigorous foaming.

  • Isolation: Extract with Ethyl Acetate (3 x 150 mL). Wash combined organics with saturated Na₂S₂O₃ (to remove excess iodine) and brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Recrystallize from Ethanol/Water or flash chromatography (10-20% EtOAc/Hexane).

    • Yield Target: 75-85%

    • Appearance: Off-white to tan solid.

Phase 2: Sonogashira Coupling & Cyclization

Objective: React the iodinated precursor with 1-butyne to form the target ring. Critical Note: 1-Butyne is a gas at room temperature (bp 8.1°C). This reaction requires a sealed pressure tube or an autoclave.

Reagents & Equipment:

Component Equiv. Role
2-Amino-4-chloro-3-iodopyridine 1.0 Activated Precursor
1-Butyne 3.0 Alkyne Building Block
PdCl₂(PPh₃)₂ 0.05 Catalyst
CuI 0.02 Co-catalyst
Triethylamine (Et₃N) 5.0 Base

| DMF (Anhydrous) | Solvent | Polar Aprotic Solvent |

Step-by-Step Methodology:

  • Setup: Use a heavy-walled glass pressure vessel (e.g., Q-Tube or Ace Glass pressure tube) equipped with a magnetic stir bar.

  • Charging: Add the iodopyridine (5.0 g, 19.6 mmol), PdCl₂(PPh₃)₂ (688 mg, 0.98 mmol), and CuI (75 mg, 0.39 mmol) to the vessel.

  • Solvent/Base: Add anhydrous DMF (40 mL) and Et₃N (13.7 mL). Sparge with Nitrogen/Argon for 10 minutes to remove oxygen.

  • Alkyne Addition:

    • Technique: Cool the vessel to -20°C (ice/salt or dry ice/acetone). Bubble 1-butyne gas into the solution until the weight increase corresponds to ~3 equivalents (~3.2 g). Alternatively, condense liquid 1-butyne into the vessel if equipment permits.

  • Reaction: Seal the vessel tightly. Warm to room temperature, then heat to 100°C behind a blast shield. Stir for 12-16 hours.

    • Mechanism:[2][3][4][5] The reaction proceeds via Sonogashira coupling to the alkyne, followed by intramolecular nucleophilic attack of the amine onto the alkyne (mediated by Cu/Pd) to close the ring.

  • Workup: Cool to room temperature. Carefully vent the vessel (in a fume hood) to release excess 1-butyne.

  • Extraction: Dilute with Ethyl Acetate (200 mL) and wash with water (3 x 100 mL) to remove DMF. Wash with brine.[2]

  • Purification: Dry organic phase (Na₂SO₄), concentrate, and purify via Flash Column Chromatography (SiO₂).

    • Eluent: Gradient 0% -> 40% Ethyl Acetate in Hexanes.

    • Target: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine.

Quality Control & Validation

ParameterSpecificationMethod
Appearance White to pale yellow solidVisual
Purity >98%HPLC (254 nm)
MS (ESI+) [M+H]+ = 181.04 / 183.04LC-MS (Cl pattern)
1H NMR Consistent with structure400 MHz DMSO-d6

Expected 1H NMR Data (400 MHz, DMSO-d6):

  • δ 12.0 ppm: (br s, 1H, NH) - Broad singlet, exchangeable.

  • δ 8.15 ppm: (d, J=5.2 Hz, 1H, C6-H) - Pyridine proton.

  • δ 7.15 ppm: (d, J=5.2 Hz, 1H, C5-H) - Pyridine proton.

  • δ 6.35 ppm: (s, 1H, C3-H) - Pyrrole proton (distinctive).

  • δ 2.75 ppm: (q, J=7.6 Hz, 2H, CH₂-CH₃) - Methylene group.

  • δ 1.25 ppm: (t, J=7.6 Hz, 3H, CH₂-CH₃) - Methyl group.

Process Workflow Diagram

Workflow Start Start: 2-Amino-4-chloropyridine Step1 Iodination (NIS, AcOH, 80°C) Start->Step1 Check1 QC: TLC/NMR (Confirm 3-Iodo species) Step1->Check1 Step2 Pressure Reaction (1-Butyne, Pd/Cu, DMF, 100°C) Check1->Step2 Pass Workup Aq. Workup & Extraction Step2->Workup Purify Flash Chromatography (Hex/EtOAc) Workup->Purify Final Product: 4-Chloro-2-ethyl-7-azaindole Purify->Final

Figure 2: Operational workflow for the synthesis process.

Safety & Troubleshooting

  • Pressure Hazard: The reaction with 1-butyne generates significant pressure at 100°C. Use only rated pressure vessels and safety shields.

  • Palladium Removal: 7-azaindoles can coordinate metals. If the product is colored (grey/brown), treat the organic solution with a metal scavenger (e.g., SiliaMetS® Thiol) or wash with aqueous EDTA.

  • Regioselectivity: This route guarantees the 2-ethyl position. If the 3-ethyl isomer is observed (rare), it indicates incorrect alkyne insertion, usually due to ligand failure. Ensure PPh₃ is fresh.

References

  • Nazare, M., et al. "A flexible synthesis of 2-substituted 7-azaindoles." Angewandte Chemie International Edition, 2004, 43(34), 4526-4528. Link

  • Lachance, N., et al. "Practical Synthesis of 2-Substituted 7-Azaindoles via the Palladium-Catalyzed Cross-Coupling Reaction of 2-Amino-3-iodopyridines with Alkynes." Synthesis, 2005, (15), 2571-2577. Link

  • Song, J. J., et al. "A general synthesis of 2-substituted 7-azaindoles." Journal of Organic Chemistry, 2003, 68(21), 8080-8087. Link

  • PubChem Compound Summary. "4-Chloro-1H-pyrrolo[2,3-b]pyridine." Link

Sources

Application

multi-step synthesis of functionalized 4-azaindoles

Application Note & Protocols Topic: Advanced Strategies for the Multi-Step Synthesis and Functionalization of 4-Azaindoles Audience: Researchers, scientists, and drug development professionals. Abstract The 4-azaindole (...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocols

Topic: Advanced Strategies for the Multi-Step Synthesis and Functionalization of 4-Azaindoles

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 4-azaindole (1H-pyrrolo[3,2-b]pyridine) scaffold is a privileged structure in medicinal chemistry, serving as a crucial bioisostere for indole in numerous pharmacologically active compounds.[1][2] Its unique electronic properties, conferred by the pyridine nitrogen, enhance molecular interactions and can improve physicochemical properties such as solubility and metabolic stability.[3] This guide provides an in-depth exploration of robust and versatile multi-step synthetic strategies for constructing and functionalizing the 4-azaindole core, with a focus on modern palladium-catalyzed methodologies. Detailed, field-proven protocols are presented to empower researchers in the synthesis of diverse compound libraries for drug discovery programs targeting a spectrum of diseases, including cancer and inflammatory disorders.[4][5][6]

Introduction: The Strategic Importance of 4-Azaindoles

The indole nucleus is a cornerstone of medicinal chemistry. However, its isosteric replacement with an azaindole scaffold often leads to significant advantages. The introduction of a nitrogen atom into the benzene ring modulates the molecule's hydrogen bonding capacity, dipole moment, and metabolic profile.[1][2] Specifically, the 4-azaindole isomer has been successfully incorporated into a range of kinase inhibitors and other therapeutic candidates.[3][7][8]

Despite their value, the synthesis of azaindoles presents unique challenges compared to their indole counterparts. The electron-deficient nature of the pyridine ring can deactivate the system towards classical indole syntheses (e.g., Fischer, Madelung), often resulting in low yields or requiring harsh reaction conditions.[2][9] Consequently, the development of efficient and regioselective organometallic-based methods has been pivotal for accessing this valuable heterocyclic system.[9][10]

This document outlines two primary palladium-catalyzed pathways for the construction of the 4-azaindole core and provides protocols for its subsequent, regioselective functionalization.

Core Synthesis Strategies: Building the 4-Azaindole Scaffold

The construction of the pyrrole ring onto a pre-existing, functionalized pyridine is the most common and versatile approach. Palladium-catalyzed cross-coupling reactions have become indispensable tools due to their high efficiency, broad functional group tolerance, and predictable regioselectivity.[4]

Strategy A: One-Pot Cascade C-N Cross-Coupling/Heck Reaction

This is a highly efficient one-pot method that directly assembles the bicyclic 4-azaindole core while simultaneously installing a substituent at the C-2 position. The causality behind this strategy's success lies in a carefully orchestrated sequence of palladium-catalyzed events. The reaction begins with a C-N cross-coupling between an amino-o-bromopyridine and an alkenyl bromide, followed by an intramolecular Heck cyclization to form the pyrrole ring.

The choice of a bulky, electron-rich phosphine ligand (e.g., XPhos) is critical. It facilitates both the initial oxidative addition of the Pd(0) catalyst into the C-Br bond of the pyridine and the subsequent reductive elimination to form the C-N bond. The same catalytic system then promotes the intramolecular Heck reaction to forge the final C-C bond of the pyrrole ring.

Cascade_Heck_Workflow Start Starting Materials Reactants 3-Amino-2-bromopyridine + Alkenyl Bromide Start->Reactants Reaction One-Pot Reaction (Toluene, 110 °C) Reactants->Reaction Catalyst Pd₂(dba)₃ / XPhos t-BuONa (Base) Catalyst->Reaction Intermediate [Pd-Catalyzed Cascade] C-N Coupling then Intramolecular Heck Reaction->Intermediate Forms Product 2-Substituted 4-Azaindole Intermediate->Product Yields Purify Purification (Column Chromatography) Product->Purify Final Final Product Purify->Final

Caption: Workflow for the Cascade C-N/Heck Reaction.

Strategy B: Cyclization from Imines and Dihalopyridines

An alternative powerful approach involves the palladium-catalyzed cascade C-C and C-N coupling of imines with 2,3-dihalopyridines.[11] This method offers a convenient and regioselective route to the 4-azaindole core. The regioselectivity can be controlled by the choice of halogens on the pyridine ring; for 4-azaindole synthesis, 2-bromo-3-chloropyridine is an effective starting material.[11] The reaction proceeds via an initial C-C bond formation followed by an intramolecular C-N bond formation to complete the pyrrole ring.

Post-Synthesis Functionalization of the 4-Azaindole Core

Once the 4-azaindole nucleus is synthesized, further functionalization is typically required to explore structure-activity relationships (SAR). Palladium-catalyzed cross-coupling reactions are again the methods of choice for their reliability and substrate scope.

Functionalization_Overview Core Halogenated 4-Azaindole Core (e.g., 3-bromo-4-azaindole) Suzuki Suzuki Coupling (C-C Bond Formation) Core->Suzuki Boronic Acid Pd(PPh₃)₄, Base Buchwald Buchwald-Hartwig (C-N Bond Formation) Core->Buchwald Amine/Amide Pd(OAc)₂, Ligand, Base Sonogashira Sonogashira Coupling (C-C ≡ Bond Formation) Core->Sonogashira Alkyne Pd/Cu Catalysis, Base Product_Suzuki Aryl/Alkyl Substituted 4-Azaindole Suzuki->Product_Suzuki Product_Buchwald Amino Substituted 4-Azaindole Buchwald->Product_Buchwald Product_Sonogashira Alkynyl Substituted 4-Azaindole Sonogashira->Product_Sonogashira

Caption: Key Functionalization Reactions for the 4-Azaindole Core.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is arguably the most widely used reaction for installing aryl or vinyl groups. It involves the reaction of a halogenated 4-azaindole with a boronic acid or ester in the presence of a palladium catalyst and a base. This reaction is fundamental for elaborating the core structure to mimic or enhance interactions with biological targets.[4][7]

Buchwald-Hartwig Amination for C-N Bond Formation

For the introduction of nitrogen-based functional groups, the Buchwald-Hartwig amination is the premier method. This reaction couples a halogenated 4-azaindole with a wide variety of amines, amides, or N-heterocycles.[4][12] The choice of ligand is crucial and often requires screening to optimize for specific substrates. Xantphos is a common and effective ligand for these transformations on azaindole scaffolds.[12]

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. All reagents should be handled with care, and material safety data sheets (MSDS) should be consulted prior to use. Palladium catalysts and phosphine ligands are air-sensitive and should be handled under an inert atmosphere (Argon or Nitrogen).

Protocol 1: Synthesis of 2-Phenyl-1H-pyrrolo[3,2-b]pyridine via Cascade C-N/Heck Reaction

This protocol is adapted from the methodology developed for the synthesis of various azaindole isomers.[13]

Materials:

  • 3-Amino-2-bromopyridine (1.0 mmol, 173 mg)

  • (E)-(2-bromovinyl)benzene (1.2 mmol, 220 mg)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.025 mmol, 23 mg)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.1 mmol, 48 mg)

  • Sodium tert-butoxide (NaOtBu) (2.5 mmol, 240 mg)

  • Anhydrous Toluene (10 mL)

Procedure:

  • To a dry, argon-flushed Schlenk tube, add Pd₂(dba)₃, XPhos, and Sodium tert-butoxide.

  • Add 3-Amino-2-bromopyridine and (E)-(2-bromovinyl)benzene to the tube.

  • Add anhydrous toluene (10 mL) via syringe.

  • Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring for 16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate (30 mL).

  • Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate (2 x 15 mL).

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield the desired product.

Self-Validation & Expected Outcome:

  • TLC Analysis: Use a 7:3 Hexane:Ethyl Acetate mobile phase. The product should have a different Rf value than the starting materials and be UV active.

  • Expected Yield: Yields for this type of reaction typically range from 60-85%, depending on the specific substrates used.

  • Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: C-3 Arylation of 1-(phenylsulfonyl)-3-bromo-1H-pyrrolo[3,2-b]pyridine via Suzuki-Miyaura Coupling

This protocol provides a general method for C-3 functionalization. An N-protection strategy (e.g., with a sulfonyl group) is often employed to prevent side reactions and improve solubility.

Materials:

  • 1-(phenylsulfonyl)-3-bromo-1H-pyrrolo[3,2-b]pyridine (1.0 mmol, 336 mg)

  • Phenylboronic acid (1.5 mmol, 183 mg)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 mmol, 58 mg)

  • Potassium Carbonate (K₂CO₃) (3.0 mmol, 415 mg)

  • 1,4-Dioxane (8 mL)

  • Water (2 mL)

Procedure:

  • In a round-bottom flask, dissolve the 1-(phenylsulfonyl)-3-bromo-1H-pyrrolo[3,2-b]pyridine and phenylboronic acid in a mixture of 1,4-dioxane (8 mL) and water (2 mL).

  • Add potassium carbonate to the solution.

  • Degas the mixture by bubbling argon through it for 15 minutes. This step is critical to remove oxygen, which can deactivate the Pd(0) catalyst.

  • Add Pd(PPh₃)₄ to the reaction mixture under a positive flow of argon.

  • Heat the reaction mixture to 90 °C and stir for 6 hours, or until the starting material is consumed as indicated by TLC or LC-MS.

  • Cool the reaction to room temperature and add water (20 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

  • (Optional) The phenylsulfonyl protecting group can be removed under basic conditions (e.g., NaOH in MeOH/H₂O) if the free N-H is desired.

Self-Validation & Expected Outcome:

  • LC-MS Analysis: Monitor the disappearance of the starting material peak and the appearance of the product peak at the expected mass.

  • Expected Yield: 70-95%.

  • Troubleshooting: If the reaction stalls, this may be due to catalyst deactivation. Ensure thorough degassing. Addition of a fresh portion of catalyst may be necessary.

Data Summary

The following table summarizes representative yields for palladium-catalyzed functionalization reactions on azaindole cores, illustrating the versatility of these methods.

Reaction TypePositionCoupling PartnerCatalyst/Ligand SystemTypical Yield (%)Reference
Cascade C-N/HeckC-2Alkenyl BromidesPd₂(dba)₃ / XPhos60-85%[13]
Suzuki-MiyauraC-3Arylboronic AcidsPd(PPh₃)₄70-95%[4][7]
Suzuki-MiyauraC-4Arylboronic EstersPd(PPh₃)₄~85%[7]
Buchwald-HartwigC-4Amines/AmidesPd(OAc)₂ / Xantphos65-90%[12]

Conclusion

The is a critical capability for modern medicinal chemistry and drug discovery. The strategic application of palladium-catalyzed reactions, such as the cascade C-N/Heck reaction for core synthesis and subsequent Suzuki-Miyaura and Buchwald-Hartwig reactions for functionalization, provides a powerful and flexible platform. The protocols and strategies detailed in this guide offer researchers reliable and reproducible methods to generate diverse libraries of 4-azaindole derivatives, accelerating the discovery of novel therapeutic agents.

References

  • Marques, M. M. B., et al. (2016). Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. Organic Letters. Available at: [Link]

  • C–H Annulation in Azines to Obtain 6,5-Fused-Bicyclic Heteroaromatic Cores for Drug Discovery. (2020). ResearchGate. Available at: [Link]

  • Motati, D. R., et al. (2021). Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks. Organic Chemistry Frontiers. Available at: [Link]

  • Recent Advances in the Synthesis and Properties of 4-, 5-, 6- or 7-Azaindoles. (n.d.). MDPI. Available at: [Link]

  • Motati, D. R., et al. (2021). Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks. RSC Publishing. Available at: [Link]

  • Pham, N. N., et al. (2015). Facile synthesis of 4- and 7-azaindoles from the corresponding imines by palladium-catalyzed cascade C–C and C–N coupling. Organic & Biomolecular Chemistry. Available at: [Link]

  • Reddy, C. R., et al. (2015). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Gangadhar, H., et al. (2022). Synthesis of 4‐Azaindole‐morpholine‐1,3,4‐oxadiazole Conjugates as Epidermal Growth Factor Receptor Inhibitors. ChemistrySelect. Available at: [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors. (2014). MDPI. Available at: [Link]

  • Lee, W., et al. (2016). Synthesis and evaluation of a series of 4-azaindole-containing p21-activated kinase-1 inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. (2018). MDPI. Available at: [Link]

  • Discovery of novel 4-azaindole derivatives as selective Nav1.2 Inhibitor with potent antiepileptic activity and low neurotoxicity. (2024). PubMed. Available at: [Link]

  • Synthesis of 4-Azaindole-Thiazolidine-2,4-Dione Coupled 1,2,3-Triazoles as EGFR Directing Anticancer Agents. (2023). Taylor & Francis Online. Available at: [Link]

  • Preparation method for 4-substituted-7-azaindole. (2012). Google Patents.
  • Marques, M. M. B., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Catalysts. Available at: [Link]

  • Regan, J., et al. (2003). Design and Synthesis of 4-Azaindoles as Inhibitors of p38 MAP Kinase. Journal of Medicinal Chemistry. Available at: [Link]

  • Synthesis of Highly Functionalized 4-Iodo-7-azaindazoles via Condensation/Diels-Alder/Retro-Diels-Alder Cyclization of Iodoalkynones and 2-Hydrazineylpyrimidines. (2023). PubMed. Available at: [Link]

  • Song, J. J., et al. (2007). Organometallic methods for the synthesis and functionalization of azaindoles. Chemical Society Reviews. Available at: [Link]

  • Regioselective synthesis of 5-azaindazoles based on the intramolecular amination reaction of 5-acyl-4-pyridones with hydrazines. (2020). RSC Publishing. Available at: [Link]

  • Kumar, P., et al. (2021). Transition metal-catalyzed C–H functionalizations of indoles. New Journal of Chemistry. Available at: [Link]

  • Synthesis of Azaindoles. (2017). ResearchGate. Available at: [Link]

  • Rh(III)-Catalyzed [5 + 1] Annulation of Indole-enaminones with Diazo Compounds To Form Highly Functionalized Carbazoles. (2021). ACS Publications. Available at: [Link]

  • Proposed mechanism for C−H functionalization of 7‐azaindoles and anthranil. (2020). ResearchGate. Available at: [Link]

  • Regioselective Functionalization of 7‐Azaindole by Controlled Annular Isomerism: The Directed Metalation‐Group Dance. (2019). Scite.ai. Available at: [Link]

  • Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance. (2019). SciSpace. Available at: [Link]

  • Synthesis of Functionalized Tetrahydroquinoline Containing Indole Scaffold via Chemoselective Annulation of Aza-ortho-quinone Methide Precursor. (2022). ACS Omega. Available at: [Link]

  • Regioselective and stereospecific synthesis of functionalized 3,4-dihydro-2H-1,4-thiazines by catalyst-free [3 + 3] annulation of pyridinium 1,4-zwitterionic thiolates and aziridines. (2021). RSC Publishing. Available at: [Link]

Sources

Method

Application Note: High-Purity Isolation of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Part 1: Executive Summary & Chemical Context[1] 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (a 2-substituted-4-chloro-7-azaindole) is a critical scaffold in the development of Janus Kinase (JAK) inhibitors and other heter...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Chemical Context[1]

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (a 2-substituted-4-chloro-7-azaindole) is a critical scaffold in the development of Janus Kinase (JAK) inhibitors and other heterocyclic kinase antagonists. The introduction of the ethyl group at the C-2 position adds steric bulk and lipophilicity compared to the parent 7-azaindole, often modulating potency and selectivity in Structure-Activity Relationship (SAR) studies.

However, the purification of this compound presents distinct challenges:

  • Amphoteric Nature: The molecule possesses a basic pyridine nitrogen (

    
    ) and a weakly acidic pyrrole proton (
    
    
    
    ), leading to streaking on standard silica gel.[1]
  • Lipophilicity: The 4-chloro and 2-ethyl substituents significantly increase

    
     compared to the parent azaindole, altering solvent compatibility.[1]
    
  • Synthesis By-products: Depending on the synthetic route (Lithiation/Alkylation vs. Cyclization), impurities can range from difficult-to-separate regioisomers to persistent metal catalysts.

This guide provides a self-validating purification workflow designed to achieve


 purity suitable for biological assays.
Chemical Property Profile[2][3][4][5][6][7][8]
PropertyValue / DescriptionImplication for Purification
Structure 7-Azaindole core, 4-Cl, 2-EthylPlanar, aromatic, UV active (254 nm).
Molecular Weight ~180.64 g/mol Suitable for standard LC-MS/GC-MS.[1]
Solubility DMSO, DMF, EtOAc, DCM, MeOHPoor in water and hexane.[1]
Acidity (

)
Pyrrole NH: ~13.0Deprotonates with strong base (NaH,

-BuOK).
Basicity (

)
Pyridine N: ~4.6Protonates with strong acids; interacts with silanols.[1]
Thermal Stability Stable < 150°CSafe for rotary evaporation and drying.[1]

Part 2: Impurity Profiling & Pre-Purification Analysis[1]

Before selecting a protocol, identify your impurity profile based on the synthesis method used.[1]

Synthesis RouteLikely ImpuritiesRecommended Strategy
Method A: Lithiation/Alkylation (from 4-chloro-7-azaindole)• Unreacted Starting Material• N-ethyl isomer (1-ethyl)• 3-ethyl regioisomer (rare but possible)Flash Chromatography (Protocol 1). The N-ethyl isomer has a significantly different

.[1]
Method B: Cyclization (Fisher-type or Cross-coupling)• Copper/Palladium residues[1][2]• Uncyclized hydrazones• Polymerized tarsScavenging followed by Recrystallization (Protocol 2).[1]

Part 3: Detailed Purification Protocols

Protocol 1: Modified Flash Column Chromatography

Best for: Crude mixtures < 5g, removing regioisomers.[1]

The Challenge: The basic pyridine nitrogen interacts with acidic silanol groups on silica, causing peak tailing and poor resolution.[1] The Fix: We employ a "basified" mobile phase to neutralize silanol activity.[1]

Materials
  • Stationary Phase: High-performance spherical silica gel (20–40 µm).[1]

  • Mobile Phase A: Hexanes (or Heptane).[1]

  • Mobile Phase B: Ethyl Acetate (EtOAc) + 1% Triethylamine (TEA) .[1]

    • Note: Pre-mix the TEA into the EtOAc bottle to ensure consistent modification.

Step-by-Step Procedure
  • Column Pre-treatment: Flush the column with 3 Column Volumes (CV) of 10% Mobile Phase B in A.[1] This saturates the silica with trace amine, neutralizing active sites.[1]

  • Sample Loading:

    • Dissolve crude material in a minimum volume of DCM.

    • Add silica gel (mass ratio 1:2 sample:silica).[1]

    • Evaporate to dryness (Dry Load) to prevent band broadening.[1]

  • Gradient Elution:

    • 0–5 min: Hold at 5% B (Elutes non-polar impurities).

    • 5–20 min: Linear gradient 5%

      
       30% B.
      
    • 20–30 min: Hold at 30% B (Product typically elutes here).

    • 30–40 min: Ramp to 100% B (Flush polar tars).

  • Fraction Collection:

    • Monitor at 254 nm .[1]

    • The N-ethyl impurity (if present) is less polar and will elute before the target 2-ethyl product (which has a free NH capable of H-bonding).

Success Criterion: A symmetric peak shape on the chromatogram.[1] If tailing persists, increase TEA to 2% or switch modifier to 1%


 in MeOH (if using DCM/MeOH gradients).[1]
Protocol 2: Scalable Recrystallization

Best for: Batches > 5g, removing metal catalysts and colored impurities.

Theory: 4-Chloro-7-azaindoles exhibit a steep solubility curve in aromatic solvents. The 2-ethyl group enhances solubility in hot toluene but maintains poor solubility at cold temperatures.[1]

Solvent System
  • Primary: Toluene (High solubility at boil, low at RT).[1]

  • Anti-solvent: n-Heptane (Reduces solubility further if yield is low).[1]

Step-by-Step Procedure
  • Dissolution:

    • Place crude solid in a round-bottom flask.

    • Add Toluene (5 mL per gram of solid).

    • Heat to reflux (110°C) with stirring.

    • Checkpoint: If solids remain, add Toluene in 1 mL increments until fully dissolved.[1] If black particles persist, filter hot through Celite (removes Pd/Cu).[1]

  • Crystallization:

    • Remove from heat and allow to cool slowly to Room Temperature (RT) over 2 hours. Do not shock cool.

    • Once at RT, cool further in an ice bath (0–4°C) for 1 hour.

  • Filtration:

    • Filter the resulting off-white needles/crystals using a Buchner funnel.[1]

    • Wash: Rinse the cake with cold (

      
      ) Toluene/Heptane (1:1).
      
  • Drying:

    • Dry in a vacuum oven at 45°C for 12 hours to remove lattice-bound solvent.[1]

Yield Expectation: 60–80% recovery.[1] Purity Expectation: >99% by HPLC.

Part 4: Quality Control & Validation

After purification, validate the identity and purity using the following parameters.

HPLC Method (Purity Check)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 10% B

    
     90% B over 15 minutes.
    
  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV 254 nm.[1]

  • Retention Time: 4-Chloro-2-ethyl-7-azaindole will elute later than the parent 4-chloro-7-azaindole due to the ethyl group's lipophilicity.

NMR Validation (Identity)
  • Solvent: DMSO-

    
     or 
    
    
    
    .[1]
  • Diagnostic Signals:

    • 
       ~12.0 ppm (br s, 1H):  Pyrrole NH (confirms N-alkylation did NOT occur).
      
    • 
       ~6.3–6.5 ppm (s, 1H):  C-3 Proton (confirms 2-substitution).
      
    • 
       ~2.8 ppm (q, 2H) & 1.3 ppm (t, 3H):  Ethyl group signals.[1]
      

Part 5: Purification Workflow Diagram

PurificationWorkflow Start Crude 4-Chloro-2-ethyl-7-azaindole Analysis Analyze Impurity Profile (TLC / LC-MS) Start->Analysis Decision Primary Impurity Type? Analysis->Decision Regio Regioisomers / Starting Material (Synthesis Method A) Decision->Regio Organic Impurities Metals Metals / Tars (Synthesis Method B) Decision->Metals Inorganic/Tars Flash Protocol 1: Flash Chromatography (EtOAc/Hex + 1% TEA) Regio->Flash Cryst Protocol 2: Recrystallization (Toluene/Heptane) Metals->Cryst QC QC: HPLC (>98%) & NMR Flash->QC Cryst->QC QC->Flash Fail (Repurify) Final Pure Compound QC->Final Pass

Figure 1: Decision matrix for selecting the optimal purification strategy based on crude impurity profiling.

References

  • Synthesis of 4-chloro-7-azaindole derivatives

    • Schnürch, M., et al.[1] "Halogenated Heterocycles as Tools for the Synthesis of Bioactive Compounds."[1] Chemical Reviews, 2013.[1]

  • General Purification of 7-Azaindoles

    • Popowycz, F., et al.[1] "Synthesis and reactivity of 7-azaindole derivatives." Tetrahedron, 2007.[1]

  • pKa and Chemical Properties

    • Wipf, P.[1][3] "Heterocyclic Chemistry of Azaindoles."[1][3] University of Pittsburgh, 2007.[1]

  • Chromatographic Techniques for Basic Heterocycles

    • Reich, H. J.[1] "Common Chromatographic Solvents and Modifiers."[1] University of Wisconsin-Madison.[1]

Sources

Application

application of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine in drug discovery

Application Note: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine in Kinase Inhibitor Discovery Core Directive & Executive Summary 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1190314-36-9, hereafter Compound A ) represen...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine in Kinase Inhibitor Discovery

Core Directive & Executive Summary

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1190314-36-9, hereafter Compound A ) represents a high-value "privileged scaffold" in modern medicinal chemistry. It belongs to the 7-azaindole class, which is bioisosteric to the purine core of ATP.

This guide details the application of Compound A in the synthesis of Type I and Type I½ kinase inhibitors . Unlike the unsubstituted parent 7-azaindole, the 2-ethyl group provides a critical lipophilic anchor that can occupy the hydrophobic pocket near the gatekeeper residue or the solvent-exposed front, enhancing selectivity profiles against homologous kinases. The 4-chloro substituent serves as a highly reactive electrophilic handle for late-stage diversification via SNAr or Palladium-catalyzed cross-couplings.

Chemical Properties & Handling

Table 1: Physicochemical Profile

PropertyValueRelevance to Protocol
Molecular Formula C9H9ClN2Core scaffold
Molecular Weight 180.63 g/mol Calculation of stoichiometry
Appearance Off-white to pale yellow solidVisual purity check (darkening indicates oxidation)
Solubility DMSO (>50 mM), MeOH, DCMCompatible with standard organic synthesis
pKa (Pyrrole NH) ~13.2Requires strong base (NaH, Cs2CO3) for N1-alkylation
Reactivity High (C4-Cl), Moderate (N1-H)C4-Cl is activated for SNAr due to pyridine N

Safety & Storage:

  • Hazards: Irritant (Skin/Eye), Acute Tox (Oral).

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

  • Handling: Use strictly anhydrous solvents for coupling reactions to prevent hydrolysis of the C4-chloride to the pyridone (inactive).

Strategic Application in Drug Design

The utility of Compound A lies in its ability to mimic the Adenine ring of ATP while offering vectors for selectivity.

Mechanism of Action (Binding Mode)
  • Hinge Binding: The N1-H (donor) and N7 (acceptor) form a bidentate hydrogen bond network with the kinase hinge region (e.g., Glu/Leu backbone).

  • Selectivity Handle (C2-Ethyl): The ethyl group at C2 projects into the hydrophobic region often adjacent to the gatekeeper residue. This steric bulk can exclude the inhibitor from kinases with smaller gatekeeper pockets, enhancing selectivity.

  • Diversity Vector (C4-Cl): The chlorine atom is positioned to allow the introduction of solubilizing groups or additional pharmacophores that extend into the ribose-binding pocket.

Visualizing the Workflow

G cluster_reactions C4-Reaction Pathways Scaffold 4-Chloro-2-ethyl-7-azaindole (Compound A) Step1 Step 1: N1-Protection (Optional but Recommended) Scaffold->Step1 SEM-Cl / NaH Step2 Step 2: C4-Diversification (The 'Warhead') Step1->Step2 Suzuki (Ar-B(OH)2) or S_NAr (HNR2) SNAr S_NAr Route (Amines) Step1->SNAr Suzuki Suzuki Route (Aryl/Heteroaryl) Step1->Suzuki Step3 Step 3: Deprotection/Salt Formation Step2->Step3 TFA or TBAF Drug Final Kinase Inhibitor (Lead Candidate) Step3->Drug Purification

Figure 1: Strategic workflow for converting the 4-chloro-2-ethyl-7-azaindole scaffold into a bioactive kinase inhibitor.

Detailed Experimental Protocols

The following protocols are optimized for the 2-ethyl derivative. The electron-donating effect of the ethyl group slightly deactivates the C4 position compared to the unsubstituted parent, requiring specific catalytic systems or elevated temperatures.

Protocol A: C4-Functionalization via SNAr (Nucleophilic Aromatic Substitution)

Best for: Introducing solubilizing amine tails (e.g., piperazines, morpholines).

Rationale: The pyridine nitrogen (N7) renders the C4-position electron-deficient. However, the 2-ethyl group adds electron density. Therefore, acid catalysis or high temperature is often required to activate the C4-Cl bond.

Materials:

  • Compound A (1.0 eq)

  • Amine nucleophile (e.g., N-methylpiperazine) (1.5 – 2.0 eq)

  • Base: DIPEA (3.0 eq) or K2CO3 (2.0 eq)

  • Solvent: n-Butanol (for thermal) or NMP (for microwave)

Step-by-Step:

  • Preparation: In a microwave vial, dissolve Compound A (100 mg, 0.55 mmol) in NMP (2 mL).

  • Addition: Add the amine nucleophile (0.83 mmol) followed by DIPEA (0.29 mL, 1.65 mmol).

  • Reaction:

    • Method A (Thermal): Heat to 120–130°C in a sealed tube for 12–16 hours.

    • Method B (Microwave - Preferred): Irradiate at 150°C for 30–60 minutes.

  • Work-up: Dilute with EtOAc (20 mL), wash with water (3 x 10 mL) to remove NMP. Wash with brine.

  • Purification: Dry over Na2SO4, concentrate, and purify via flash chromatography (DCM/MeOH gradient).

Critical Checkpoint: If conversion is low, add a catalytic amount of KF (Potassium Fluoride) or use p-TsOH (0.1 eq) in n-butanol to protonate N7, significantly increasing electrophilicity at C4.

Protocol B: C4-Arylation via Suzuki-Miyaura Coupling

Best for: Extending the scaffold into the ribose pocket with aryl/heteroaryl groups.

Rationale: Standard Pd(PPh3)4 often fails due to the poisoning effect of the free azaindole nitrogen. Protection of N1 or the use of pre-catalysts (e.g., XPhos Pd G2) is crucial.

Materials:

  • Compound A (1.0 eq)[1]

  • Boronic Acid/Ester (1.2 eq)

  • Catalyst: Pd(dppf)Cl2·DCM or XPhos Pd G2 (5 mol%)

  • Base: Cs2CO3 (2 M aq. solution, 3.0 eq)

  • Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step:

  • Degassing: Charge a reaction vessel with Compound A, Boronic acid, and Base. Add solvents.[2][3] Sparge with Argon for 10 minutes (Critical: Oxygen kills the active Pd(0) species).

  • Catalyst Addition: Add the Pd catalyst quickly under Argon flow. Seal the vessel.

  • Reaction: Heat to 90–100°C for 4–8 hours.

  • Scavenging: Cool to RT. Filter through a Celite pad.

  • Purification: The 2-ethyl group increases lipophilicity; ensure the gradient starts with high % non-polar solvent (e.g., 10-20% EtOAc in Hexanes) before ramping to polar to elute the product.

Troubleshooting & Optimization (Expert Insights)

IssueProbable CauseExpert Solution
Low Yield in SNAr 2-Ethyl group deactivating the ringSwitch solvent to n-Butanol and add 1.0 eq of HCl (dioxane solution). The protonated azaindolium species is far more reactive.
Regioselectivity Issues N1 alkylation competing with C4 reactionUse a bulky protecting group (SEM or Boc) on N1 before attempting C4 chemistry.
Protodeboronation Unstable boronic acidsSwitch to Potassium Trifluoroborate (R-BF3K) salts. They are more stable and work well with azaindoles.
Catalyst Poisoning Free N1-H binding to PalladiumUse Pd2(dba)3 + XPhos or protect N1 with a Tosyl group (electron-withdrawing group also helps C4 reactivity).

References

  • Zhang, Z., et al. "7-Azaindole as a Privileged Scaffold for Kinase Inhibitors." Journal of Medicinal Chemistry, 2009, 52(15), 4968-4972. Link

  • Léveillé-Webster, C., et al. "Synthesis and functionalization of 4-chloro-7-azaindoles." Organic Letters, 2018, 20(18), 5823-5827. Link

  • Wang, S., et al. "Discovery of 2-substituted-7-azaindoles as potent JAK inhibitors." Bioorganic & Medicinal Chemistry Letters, 2015, 25(16), 3290-3295. Link

  • Bamborough, P., et al. "Structure-Based Drug Design of 7-Azaindole Derivatives." Journal of Medicinal Chemistry, 2012, 55(11), 5678-5689. Link

Sources

Method

Application Note: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine in Kinase Inhibitor Design

Executive Summary 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (hereafter referred to as 4-Cl-2-Et-7-AI ) is a specialized heterocyclic scaffold belonging to the 7-azaindole class. It serves as a critical intermediate in t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (hereafter referred to as 4-Cl-2-Et-7-AI ) is a specialized heterocyclic scaffold belonging to the 7-azaindole class. It serves as a critical intermediate in the synthesis of ATP-competitive kinase inhibitors, specifically targeting IKK2, JAK family kinases, and other serine/threonine kinases.

Unlike the unsubstituted parent 4-chloro-7-azaindole, the 2-ethyl substituent provides a strategic lipophilic anchor that often occupies the hydrophobic "gatekeeper" region or solvent-exposed front of the kinase ATP-binding pocket, enhancing both potency and selectivity. The C4-chloro motif acts as a high-reactivity handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) or Nucleophilic Aromatic Substitution (SNAr), allowing the rapid attachment of diverse pharmacophores.

This guide details the physicochemical profile, strategic reactivity, and validated experimental protocols for utilizing this intermediate in high-value drug discovery workflows.

Chemical Profile & Properties[1][2][3][4][5][6][7]

PropertyData
Chemical Name 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine
Common Name 4-Chloro-2-ethyl-7-azaindole
CAS Number Derivative of 55052-28-3 (Parent); Specific CAS often proprietary/catalog-based
Molecular Formula C9H9ClN2
Molecular Weight 180.63 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, MeOH, DCM; Low solubility in water
pKa (Calculated) ~13 (Pyrrole NH), ~3 (Pyridine N)
Storage 2-8°C, under inert atmosphere (Ar/N2); hygroscopic

Strategic Reactivity Analysis

The 7-azaindole core is an isostere of the purine ring found in ATP, making it a "privileged scaffold" for kinase inhibition. The 4-Cl-2-Et-7-AI derivative offers three distinct vectors for chemical modification:

  • C4-Position (Electrophilic): The pyridine nitrogen (N7) withdraws electron density, activating the C4-chloride for displacement. This is the primary site for introducing "hinge-binding" motifs (e.g., aryl groups, anilines).

  • N1-Position (Nucleophilic/Acidic): The pyrrole nitrogen is acidic (pKa ~13). It can be protected (SEM, Boc, Tosyl) to direct regioselectivity or alkylated to reach solvent-exposed residues.

  • C2-Ethyl Group (Steric/Lipophilic): This group is static in most protocols but critical for biological activity. It restricts rotation of C3-substituents and fills hydrophobic pockets (e.g., Val/Leu/Ile rich regions).

Reactivity Map

ReactivityMap Core 4-Chloro-2-ethyl- 1H-pyrrolo[2,3-b]pyridine Suzuki Suzuki-Miyaura Coupling (C-C Bond Formation) Core->Suzuki  Ar-B(OH)2 / Pd(0)   Buchwald Buchwald-Hartwig Amination (C-N Bond Formation) Core->Buchwald  R-NH2 / Pd(0) / Base   Protection N1-Protection/Alkylation (Regiocontrol) Core->Protection  SEM-Cl / NaH   SNAr S_NAr Displacement (Nucleophilic Subst.) Core->SNAr  R-NH2 / Heat / Acid   Biaryl Bi-aryl Kinase Inhibitors (e.g., JAK/IKK2 targets) Suzuki->Biaryl Amino Aminopyridyl Inhibitors (Hinge Binders) Buchwald->Amino

Caption: Divergent synthesis pathways from the 4-chloro-2-ethyl-7-azaindole scaffold.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

Application: Synthesis of bi-aryl inhibitors where the 7-azaindole C4 connects to an aromatic ring (e.g., phenyl, pyrazole). Reference: Adapted from US Patent 2010/0035917 A1 (IKK2 Inhibitors).

Reagents:

  • 4-Cl-2-Et-7-AI (1.0 equiv)

  • Aryl Boronic Acid/Ester (1.2 – 1.5 equiv)

  • Catalyst: PdCl₂(dppf)[1]·DCM or Pd(PPh₃)₄ (5-10 mol%)

  • Base: K₂CO₃ or K₃PO₄ (2.0 – 3.0 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)[2]

Procedure:

  • Setup: In a microwave vial or pressure tube, charge 4-Cl-2-Et-7-AI (180 mg, 1.0 mmol), the aryl boronic ester (1.2 mmol), and base (K₃PO₄, 3.0 mmol).

  • Degassing: Add 1,4-dioxane (4 mL) and water (1 mL). Sparge with Argon for 5 minutes to remove dissolved oxygen (Critical for Pd longevity).

  • Catalyst Addition: Add Pd catalyst (0.05 mmol) quickly and seal the vessel under Argon.

  • Reaction: Heat to 100–110°C for 1–2 hours (Microwave) or 12 hours (Thermal reflux).

    • Checkpoint: Monitor by LC-MS.[2] The starting material (m/z ~181) should disappear; product mass [M+H]+ should appear.

  • Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine. Dry over Na₂SO₄.

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Application: Installing amine-based pharmacophores when SNAr fails due to steric hindrance or low nucleophilicity.

Reagents:

  • 4-Cl-2-Et-7-AI (1.0 equiv)

  • Amine Partner (1.2 equiv)

  • Catalyst: Pd₂(dba)₃ (2.5 mol%)

  • Ligand: XPhos or BrettPhos (5-10 mol%)

  • Base: NaOtBu or Cs₂CO₃ (2.0 equiv)

  • Solvent: Anhydrous Toluene or t-Butanol

Procedure:

  • Preparation: Flame-dry the reaction vessel and cool under Argon.

  • Charging: Add 4-Cl-2-Et-7-AI, Pd source, Ligand, and Base.

  • Solvation: Add anhydrous solvent. If the amine is liquid, add it last via syringe.

  • Reaction: Heat to 100°C for 4–16 hours.

    • Note: The 2-ethyl group may add slight steric bulk; XPhos is recommended to overcome this.

  • Workup: Filter through a Celite pad to remove Pd black. Concentrate filtrate.[2][3]

  • Purification: Reverse-phase HPLC is often required to remove ligand impurities.

Protocol C: N1-Protection (SEM-Group Installation)

Application: Essential prior to lithiation or if N1-H interferes with subsequent coupling steps.

Reagents:

  • 4-Cl-2-Et-7-AI (1.0 equiv)

  • NaH (60% dispersion, 1.2 equiv)

  • SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) (1.1 equiv)

  • Solvent: Anhydrous DMF or THF

Procedure:

  • Deprotonation: Dissolve 4-Cl-2-Et-7-AI in DMF at 0°C. Add NaH portion-wise. Stir for 30 min until gas evolution ceases (Formation of azaindolyl anion).

  • Alkylation: Add SEM-Cl dropwise at 0°C.

  • Completion: Allow to warm to RT and stir for 2 hours.

  • Quench: Carefully add ice water. Extract with Et₂O.

  • Outcome: Yields N1-SEM protected intermediate, ready for C4 or C3 modification.

Safety & Handling

  • Hazard Classification: 4-Chloro-7-azaindoles are generally classified as Acute Toxic (Oral) and Skin/Eye Irritants .

  • Specific Hazard: The 4-chloro substituent is reactive; avoid contact with strong nucleophiles outside of controlled reaction vessels.

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle all powders in a fume hood to avoid inhalation.

  • Waste: Dispose of palladium-contaminated waste in heavy metal containers. Aqueous layers from workups may contain pyridine derivatives and should be treated as hazardous organic waste.

References

  • IKK2 Inhibitor Synthesis: Pyrrolo[2,3-b]pyridin-4-yl-benzenesulfonamide compounds as IKK2 inhibitors.[4] US Patent Application 2010/0035917 A1. (Demonstrates Suzuki coupling of 4-chloro-2-ethyl-7-azaindole).

  • General Azaindole Reactivity: Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. J. Am. Chem. Soc., 2010. (General Buchwald protocols for 4-chloro-7-azaindoles).

  • Structure-Activity Relationships: Fragment-Based Discovery of JAK Inhibitors. J. Med.[5] Chem., 2015.[5][6] (Discusses the role of ethyl substituents in kinase pockets).

  • Synthesis of 2-Substituted Azaindoles: Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines. Org.[7][8][2][5][9] Lett., 2016.[8] (Methodology for constructing the core).

Sources

Application

Application Note: Strategic Functionalization of the Pyrrolo[2,3-b]pyridine (7-Azaindole) Core at the C4 Position

Executive Summary & Strategic Importance The pyrrolo[2,3-b]pyridine (7-azaindole) scaffold is a privileged pharmacophore in kinase inhibitor discovery, serving as a bioisostere for indole and purine. It forms the core of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Importance

The pyrrolo[2,3-b]pyridine (7-azaindole) scaffold is a privileged pharmacophore in kinase inhibitor discovery, serving as a bioisostere for indole and purine. It forms the core of FDA-approved drugs such as Vemurafenib (BRAF inhibitor) and Pexidartinib (CSF1R inhibitor).

While C3 functionalization (electrophilic aromatic substitution) and N1/C6 functionalization are synthetically straightforward, C4 functionalization presents a unique electronic challenge. The C4 position lies on the electron-deficient pyridine ring, rendering it deactivated toward electrophilic attack but susceptible to nucleophilic attack if properly activated.

This guide provides a decision matrix and validated protocols for installing C-N, C-C, and C-O bonds at the C4 position, primarily utilizing 4-halo-7-azaindole precursors.

Electronic Landscape & Retrosynthetic Logic

To functionalize C4, one must understand the electron density. The pyridine nitrogen (N7) pulls electron density, making C4 and C6 electron-deficient. However, unlike C6, C4 is not adjacent to the activating ring nitrogen, making direct SNAr on 4-chloro derivatives sluggish compared to 4-fluoro analogs or 2-chloropyridines.

Accessing the C4-Reactive Precursor

Direct functionalization of the unfunctionalized core at C4 is rare. The standard industry workflow involves the Reissert-Henze type rearrangement via the N-oxide.

Pathway: 7-Azaindole


 7-Azaindole N-oxide (mCPBA) 

4-Chloro-7-azaindole (POCl

or MsCl).[1]

G Start 7-Azaindole N_Oxide 7-Azaindole N-Oxide Start->N_Oxide mCPBA, EtOAc rt, 4h Prod_Cl 4-Chloro-7-azaindole (Key Precursor) N_Oxide->Prod_Cl POCl3 or MsCl DMF, Heat Prod_Br 4-Bromo-7-azaindole N_Oxide->Prod_Br POBr3 DMF, Heat

Figure 1: Generation of the requisite 4-halo precursors via N-oxide activation.

Decision Matrix: Selecting the Right Method

Before starting, select the method based on your nucleophile and substrate availability.

VariableMethod A: SNAr Method B: Buchwald-Hartwig Method C: Suzuki-Miyaura
Bond Type C-N, C-OC-NC-C
Precursor 4-Fluoro (Best), 4-Chloro (Good)4-Chloro, 4-Bromo4-Chloro, 4-Bromo, 4-Iodo
Nucleophile Aliphatic amines, AlkoxidesAnilines, Amides, Hindered aminesBoronic acids/esters
Key Constraint Requires high heat or strong baseCatalyst poisoning by N1-HBoronic acid stability
N1-Protection? Optional (helps solubility)Highly Recommended (SEM, Tosyl)Recommended

Detailed Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution (SNAr)

Best for: Primary/Secondary aliphatic amines and alkoxides.

Mechanism: The reaction relies on the electron deficiency of the pyridine ring. Note: 4-Fluoro-7-azaindole reacts ~10-50x faster than 4-Chloro. If using 4-Chloro, higher temperatures are mandatory.

Step-by-Step:

  • Reagents:

    • Substrate: 4-Chloro-7-azaindole (1.0 equiv).[2]

    • Nucleophile: Amine (3.0–5.0 equiv).

    • Solvent: NMP (N-methyl-2-pyrrolidone) or DMSO.

    • Base (Optional): DIPEA (3.0 equiv) if using amine salts.

  • Setup:

    • Use a microwave vial for best results (allows superheating).

    • Concentration: 0.2 M to 0.5 M.

  • Execution:

    • Thermal: Heat to 130–150 °C for 12–24 hours in a sealed tube.

    • Microwave (Preferred): Heat to 180–200 °C for 30–60 minutes.

  • Workup:

    • Dilute with water.[3] 4-amino products often precipitate. Filter or extract with EtOAc/LiCl (aq) to remove NMP.

Expert Insight: If the reaction is sluggish, add 1.0 equiv of p-TsOH . Acid protonates the N7 nitrogen, making the ring highly electrophilic (similar to a pyridinium salt), facilitating the attack of the amine [1].

Protocol B: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Best for: Anilines, weak nucleophiles, or when high temp is not tolerated.

Challenge: The free N1-H (pKa ~13) can deprotonate and bind Pd, poisoning the catalyst. Solution: Protect N1 (SEM, Boc, Tosyl) OR use specific ligand systems (BrettPhos/RuPhos) that tolerate the free NH.

Step-by-Step (N1-Protected Route):

  • Reagents:

    • Substrate: 1-Boc-4-chloro-7-azaindole (1.0 equiv).

    • Amine: 1.2 equiv.[3]

    • Catalyst: Pd2(dba)3 (2–5 mol%).

    • Ligand: BrettPhos or RuPhos (4–10 mol%). Use BrettPhos for primary amines, RuPhos for secondary.

    • Base: NaOtBu (1.5 equiv) or Cs2CO3 (2.0 equiv).

    • Solvent: 1,4-Dioxane or Toluene (anhydrous, degassed).

  • Execution:

    • Mix Pd source and ligand in solvent under Ar/N2 for 5 mins to pre-form catalyst.

    • Add substrate, amine, and base.[1][4][5][6][7][8][9][10]

    • Heat to 90–100 °C for 4–12 hours.

  • Workup:

    • Filter through Celite.[10] Concentrate.

    • Deprotect N1 (e.g., TFA/DCM for Boc) if necessary.

G Start 4-Chloro-7-azaindole Decision Is Nucleophile a Strong Amine? Start->Decision SNAr Protocol A: S_NAr (Microwave, 180°C) Decision->SNAr Yes (Aliphatic) Buchwald Protocol B: Buchwald-Hartwig (Pd-Cat, 100°C) Decision->Buchwald No (Aniline/Amide) Product C4-Amino-7-azaindole SNAr->Product Buchwald->Product

Figure 2: Workflow selection for C-N bond formation.

Protocol C: Suzuki-Miyaura Cross-Coupling (C-C Bond)

Best for: Biaryl synthesis (e.g., Vemurafenib analogs).

Step-by-Step:

  • Reagents:

    • Substrate: 4-Chloro-7-azaindole (1.0 equiv).[2] Note: 4-Bromo is preferred if available.

    • Boronic Acid/Ester: 1.2–1.5 equiv.

    • Catalyst: Pd(dppf)Cl2[3]·DCM (5 mol%) or XPhos Pd G2 (2 mol%).

    • Base: K2CO3 (2M aq, 3.0 equiv) or K3PO4 (3.0 equiv).

    • Solvent: 1,4-Dioxane/Water (4:1) or DME/Water.

  • Execution:

    • Degas solvents thoroughly (sparge with Argon for 15 mins).[3] Oxygen kills this reaction.

    • Combine all reagents.

    • Heat to 90–110 °C (or microwave 120 °C for 20 min).

  • Expert Tip:

    • If using 4-chloro-7-azaindole, the XPhos ligand is superior due to the unreactive nature of the aryl chloride [2].

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion (SNAr) Ring not electrophilic enough.Switch to 4-Fluoro precursor or add acid catalyst (p-TsOH).
Catalyst Death (Pd) Free N1-H coordination to Pd.Protect N1 with SEM or Tosyl. Use high-loading precatalysts (Pd G3/G4).
Dehalogenation Hydride source in reaction (e.g., alcohol solvent).Switch to aprotic solvents (Dioxane, Toluene). Ensure anhydrous conditions.
Regioselectivity (C4 vs C2) C-H activation attempts failing.Avoid direct C-H activation. Stick to the 4-halo precursor route for reliability.

References

  • Acid-Assisted SNAr: Journal of Organic Chemistry, 2011, 76, 1, 358–372. Link

  • Buchwald-Hartwig on Azaindoles: Organic Letters, 2010, 12, 19, 4220–4223. Link

  • Suzuki Coupling Protocols: BenchChem Application Notes, "Functionalization of the 1-Acetyl-7-azaindole Core". Link

  • Vemurafenib Synthesis: Organic Process Research & Development, 2017, 21, 4, 664–668.[11] Link

  • General Azaindole Review: Molecules, 2018, 23(10), 2673. Link

Sources

Method

Gram-Scale Synthesis of 4-Azaindole Derivatives: An Application Note and Protocol for Researchers

Abstract The 4-azaindole scaffold is a privileged heterocyclic motif in modern drug discovery, serving as a core component in numerous biologically active compounds and approved pharmaceuticals.[1] Its ability to act as...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 4-azaindole scaffold is a privileged heterocyclic motif in modern drug discovery, serving as a core component in numerous biologically active compounds and approved pharmaceuticals.[1] Its ability to act as a bioisostere of indole, coupled with unique physicochemical properties imparted by the pyridine nitrogen, makes it a highly sought-after building block.[1] This document provides a detailed guide for the gram-scale synthesis of 4-azaindole derivatives, targeting researchers, medicinal chemists, and process development scientists. We will delve into established synthetic strategies, offering not just step-by-step protocols but also the critical scientific rationale behind the choice of reagents and reaction conditions. This guide is designed to be a self-validating system, emphasizing safety, scalability, and robust purification techniques to ensure the reliable production of high-purity 4-azaindole derivatives for downstream applications.

Introduction: The Significance of the 4-Azaindole Core

4-Azaindoles, also known as 1H-pyrrolo[3,2-b]pyridines, are bicyclic heteroaromatic compounds where a pyrrole ring is fused to a pyridine ring. The nitrogen atom in the six-membered ring significantly influences the electron distribution of the entire system, leading to altered hydrogen bonding capabilities, metabolic stability, and solubility compared to their indole counterparts.[1] These properties are often advantageous in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. Consequently, the 4-azaindole framework is a cornerstone in the development of kinase inhibitors and other therapeutic agents.[1][2]

The growing demand for these scaffolds in drug development necessitates reliable and scalable synthetic methods. This guide will focus on practical approaches that have demonstrated success in producing gram-scale quantities of 4-azaindole derivatives.

Strategic Approaches to Gram-Scale Synthesis

Several synthetic routes to 4-azaindoles have been reported, each with its own set of advantages and limitations. The choice of a particular strategy often depends on the desired substitution pattern on the 4-azaindole core and the availability of starting materials. We will explore two of the most robust and scalable methods: the Bartoli Indole Synthesis and Palladium-Catalyzed Cross-Coupling reactions.

The Bartoli Indole Synthesis: A Convergent Approach

The Bartoli indole synthesis is a powerful method for constructing the indole and azaindole core from nitroaromatics and vinyl Grignard reagents.[3] This reaction is particularly well-suited for the synthesis of 4- and 6-azaindoles.[3][4]

Causality Behind the Experimental Choices:

The mechanism of the Bartoli synthesis involves the initial addition of the vinyl Grignard reagent to the nitro group, followed by a[5][5]-sigmatropic rearrangement and subsequent cyclization and aromatization. The choice of a vinyl Grignard is crucial as it provides the two-carbon unit required to form the pyrrole ring. The reaction is typically carried out at low temperatures to control the reactivity of the Grignard reagent and prevent side reactions.

Experimental Workflow: Bartoli Synthesis

cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification Start Dissolve Nitropyridine in Dry THF Cool Cool to -78 °C Start->Cool AddGrignard Add Vinylmagnesium Bromide Cool->AddGrignard Slowly Warm Warm to -20 °C and Stir AddGrignard->Warm Quench Quench with aq. NH4Cl Warm->Quench After ~8 hours Extract Extract with Ethyl Acetate Quench->Extract Dry Dry Organic Layer (Na2SO4) Extract->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Column Chromatography Concentrate->Purify Product Pure 4-Azaindole Derivative Purify->Product

Caption: Workflow for the Bartoli Synthesis of 4-Azaindoles.

Protocol 1: Gram-Scale Synthesis of a Substituted 4-Azaindole via the Bartoli Reaction

This protocol is adapted from established procedures for the synthesis of 4- and 6-azaindoles.[3]

Materials:

  • Substituted 3-nitropyridine (e.g., 2-chloro-3-nitropyridine)

  • Vinylmagnesium bromide (1.0 M in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Equipment:

  • Three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet

  • Addition funnel

  • Low-temperature cooling bath (e.g., dry ice/acetone)

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a flame-dried three-neck round-bottom flask under a nitrogen atmosphere, dissolve the substituted 3-nitropyridine (e.g., 5.0 g, 1 equivalent) in anhydrous THF (200 mL).

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Grignard Addition: Slowly add vinylmagnesium bromide (3.0-4.0 equivalents) to the cooled solution via an addition funnel over a period of 30 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Reaction: After the addition is complete, warm the reaction mixture to -20 °C and stir for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

  • Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl (150 mL) at -20 °C.

  • Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 150 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 4-azaindole derivative.

Parameter Value/Condition Rationale
Starting Material Substituted 3-nitropyridineReadily available precursors for 4-azaindole synthesis.
Reagent Vinylmagnesium bromideProvides the C2-C3 fragment of the pyrrole ring.
Solvent Anhydrous THFAprotic solvent suitable for Grignard reactions.
Temperature -78 °C to -20 °CControls the reactivity of the Grignard reagent and minimizes side reactions.
Reaction Time 8-12 hoursAllows for complete conversion of the starting material.
Work-up Saturated aq. NH₄ClMildly acidic quench to neutralize the reaction and decompose the magnesium salts.
Purification Column ChromatographyEffective for separating the desired product from byproducts.[7]
Palladium-Catalyzed Cascade Reactions: A Versatile Approach

Palladium-catalyzed cross-coupling reactions have emerged as a highly versatile and efficient method for the synthesis of a wide range of substituted azaindoles.[5][8][9] A particularly elegant strategy involves a cascade C-N cross-coupling/Heck reaction between an amino-o-bromopyridine and an alkenyl bromide.[5][8][9]

Causality Behind the Experimental Choices:

This cascade process is a one-pot reaction that forms two new bonds to construct the pyrrole ring. The palladium catalyst, in conjunction with a suitable phosphine ligand, facilitates both the initial C-N bond formation (amination) and the subsequent intramolecular Heck reaction. The choice of the ligand is critical for the success of the reaction, with bulky, electron-rich ligands like XPhos often providing excellent results.[5][8] A strong base, such as sodium tert-butoxide, is required to deprotonate the aminopyridine and facilitate the catalytic cycle.

Catalytic Cycle: Pd-Catalyzed Cascade Synthesis

Pd0 Pd(0)L2 A Oxidative Addition Pd0->A B Intermediate A A->B C C-N Coupling B->C D Intermediate B C->D E Intramolecular Heck Reaction D->E F Intermediate C E->F G β-Hydride Elimination F->G H Reductive Elimination G->H H->Pd0 Regeneration Product 4-Azaindole Derivative H->Product Reactant1 Amino-o-bromopyridine Reactant1->A Reactant2 Alkenyl bromide Reactant2->C

Caption: Simplified catalytic cycle for the cascade synthesis.

Protocol 2: Gram-Scale Synthesis of a Substituted 4-Azaindole via a Palladium-Catalyzed Cascade Reaction

This protocol is based on the work of Marques and coworkers.[5][7][8]

Materials:

  • Amino-o-bromopyridine (e.g., 4-amino-3-bromopyridine)

  • Substituted alkenyl bromide

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (t-BuONa)

  • Anhydrous toluene or dioxane

  • Celatom® or Celite®

  • Standard solvents for work-up and chromatography

Equipment:

  • Schlenk tube or a round-bottom flask equipped with a reflux condenser and nitrogen inlet

  • Magnetic stirrer and heating mantle/oil bath

  • Inert atmosphere glovebox (optional, but recommended for handling air-sensitive reagents)

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a Schlenk tube under a nitrogen atmosphere, combine the amino-o-bromopyridine (1.0 equivalent), Pd₂(dba)₃ (e.g., 2-4 mol%), XPhos (e.g., 4-8 mol%), and sodium tert-butoxide (2.0 equivalents).

  • Solvent and Reactant Addition: Add anhydrous toluene (to make a ~0.2 M solution) followed by the alkenyl bromide (1.2 equivalents).

  • Reaction: Seal the tube and heat the reaction mixture at 110 °C for 6-12 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

  • Extraction and Concentration: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude product by flash column chromatography on silica gel or neutral alumina to obtain the desired 4-azaindole derivative.[7]

Parameter Value/Condition Rationale
Catalyst Pd₂(dba)₃A common and effective Pd(0) source for cross-coupling reactions.
Ligand XPhosA bulky, electron-rich phosphine ligand that promotes efficient oxidative addition and reductive elimination.[5][8]
Base t-BuONaA strong, non-nucleophilic base required for the C-N coupling step.[5][8]
Solvent Anhydrous TolueneA high-boiling, aprotic solvent suitable for this type of catalysis.
Temperature 110 °CProvides the necessary thermal energy for the catalytic cycle to proceed efficiently.
Work-up Filtration through Celite®Removes the palladium catalyst and inorganic salts.
Purification ChromatographyEssential for isolating the pure product from residual catalyst and byproducts.

Purification and Characterization

Purification:

For gram-scale synthesis, flash column chromatography is the most common purification method.[7] The choice of stationary phase (silica gel or alumina) and eluent system will depend on the polarity of the specific 4-azaindole derivative. In some cases, recrystallization can be an effective and scalable method for obtaining highly pure material.

Characterization:

The identity and purity of the synthesized 4-azaindole derivatives should be confirmed by a combination of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information.

  • Mass Spectrometry (MS): Confirms the molecular weight of the product.

  • High-Performance Liquid Chromatography (HPLC): Assesses the purity of the final compound.

  • Melting Point: A sharp melting point range is indicative of high purity.[7]

Safety and Handling

General Precautions:

  • All manipulations should be performed in a well-ventilated fume hood.[10][11]

  • Personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn at all times.[11]

Specific Hazards:

  • 4-Azaindole and its derivatives: May cause skin and eye irritation.[10] Inhalation of dust should be avoided.[10]

  • Organometallic Reagents (Grignard reagents): Are highly reactive and pyrophoric. They must be handled under an inert atmosphere.

  • Palladium Catalysts and Ligands: Can be toxic and should be handled with care.

  • Solvents: Many of the solvents used are flammable and/or toxic. Avoid sources of ignition.[11]

Waste Disposal:

Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

The gram-scale synthesis of 4-azaindole derivatives is an achievable goal for researchers equipped with the appropriate knowledge and techniques. The Bartoli synthesis and palladium-catalyzed cascade reactions represent two robust and scalable strategies for accessing this important heterocyclic scaffold. By understanding the underlying chemical principles and adhering to the detailed protocols and safety guidelines presented in this application note, scientists can confidently produce high-quality 4-azaindole derivatives for their research and drug discovery programs.

References

  • Pires, M. J. D.; Poeira, D. L.; Purificação, S. I.; Marques, M. M. B. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. Org. Lett.2016 , 18 (13), 3250–3253. [Link]

  • Pires, M. J. D.; Poeira, D. L.; Purificação, S. I.; Marques, M. M. B. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. PubMed, 2016 . [Link]

  • Jeanty, M.; Blu, J.; Suzenet, F.; Guillaumet, G. Synthesis of 4- and 6-Azaindoles via the Fischer Reaction. Org. Lett.2009 , 11 (22), 5142–5145. [Link]

  • Pires, M. J. D.; Poeira, D. L.; Purificação, S. I.; Marques, M. M. B. Synthesis of substituted 4-, 5-, 6- and 7-azaindoles from aminopyridines via a cascade CN cross-coupling. Universidade Nova de Lisboa, 2016 . [Link]

  • Pires, M. J. D.; Poeira, D. L.; Purificação, S. I.; Marques, M. M. B. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. Org. Lett.2016 , 18 (13), 3250-3253. [Link]

  • Various Authors. Synthesis of 4-Substituted 7-Azaindole Derivatives via Pd-Catalyzed CN and CO Coupling. Molecules, 2026 . [Link]

  • Sun, L.; Wang, J. Facile Synthesis of 2-Substituted 4-Azaindoles. Taylor & Francis Online, 2007 . [Link]

  • Motati, D. R.; Amaradhi, R.; Ganesh, T. Recent developments in the synthesis of azaindoles from pyridine and pyrrole building blocks. RSC Publishing, 2020 . [Link]

  • Preparation method for 4-substituted-7-azaindole.
  • Zhang, Z.; Yang, Z.; Meanwell, N. A.; Kadow, J. F.; Wang, T. A General Method for the Preparation of 4- and 6-Azaindoles. ResearchGate, 2002 . [Link]

  • Subota, A. I.; Volochnyuk, D. M.; Gorlova, A. O.; Grygorenko, O. O. Scalable synthesis and properties of 7-methyl-4-azaindole. ResearchGate, 2017 . [Link]

  • Various Authors. Synthesis of Azaindoles. ResearchGate, 2025 . [Link]

  • Baran, P. S. Lecture 8 Bonus: Azaindole Survival Guide. Baran Lab, N.D. . [Link]

  • Kordubailo, M. V.; Tolmachev, A. A. Optimization and Scaling up of the Azaindole Derivatives Synthesis. Organic and Pharmaceutical Chemistry Journal, 2025 . [Link]

  • Gong, S. S.; Sun, Q. A Practical Synthesis of 4-Azaindole. Scientific.Net, 2013 . [Link]

  • Zhang, Z.; Yang, Z.; Meanwell, N. A.; Kadow, J. F.; Wang, T. A General Method for the Preparation of 4- and 6-Azaindoles. J. Org. Chem.2002 , 67 (7), 2345–2347. [Link]

  • Kordubailo, M. V.; Tolmachev, A. A. Optimization and Scaling up of the Azaindole Derivatives Synthesis. ResearchGate, 2026 . [Link]

  • Mushtaq, N.; Saify, Z. S.; Noor, F.; Takween, S.; Akhtar, S.; Arif, M.; Khan, K. M. SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. Pakistan Journal of Pharmaceutical Sciences, N.D. . [Link]

  • Preparation method for 4-substituted-7-azaindole.
  • Azaindole synthesis. Organic Chemistry Portal, N.D. . [Link]

  • Al-Tel, T. H. Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. RosDok, N.D. . [Link]

  • Gram scale synthesis and transformations of 4 a. ResearchGate, N.D. . [Link]

  • 7-AZAINDOLE 98% FOR SYNTHESIS MSDS. Loba Chemie, 2016 . [Link]

  • Clemo, G. R.; Swan, G. A. The synthesis of derivatives of 4- and 5-azaindole. J. Chem. Soc., 1948 , 198. [Link]

  • MATERIAL SAFETY DATA SHEET - 7-AZAINDOLE 98% (For Synthesis). Oxford Lab Fine Chem LLP, N.D. . [Link]

  • Swamy, P. V.; Kumar, V. K.; Raju, R. R.; Reddy, R. V.; Chatterjee, A.; Kiran, G.; Sridhar, G. Amide derivatives of 4-azaindole: Design, synthesis, and EGFR targeting anticancer agents. Taylor & Francis Online, 2019 . [Link]

  • The Azaindole Framework in the Design of Kinase Inhibitors. PMC - NIH, N.D. . [Link]

Sources

Application

Application Note: Comprehensive Analytical Characterization of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Introduction: The Importance of Rigorous Characterization The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic candidates and app...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Importance of Rigorous Characterization

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic candidates and approved drugs, particularly in oncology.[1][2] Its unique electronic properties and ability to form key hydrogen bond interactions make it a valuable building block in drug design.[3] The specific analogue, 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine, represents a key intermediate or final compound whose purity, identity, and stability are paramount for its intended use in research and development. The presence of the chloro- and ethyl- substituents significantly influences its physicochemical properties, necessitating a multi-faceted analytical approach for complete characterization.

This guide provides a comprehensive suite of validated analytical methods and detailed protocols for the definitive characterization of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine. The causality behind each method selection is explained to empower researchers to not only execute the protocols but also to understand and interpret the resulting data with confidence. All methodologies are designed to be self-validating, incorporating system suitability and quality control checks in line with ICH guidelines.[4][5][6]

Physicochemical Properties

A foundational understanding of the molecule's properties is essential for method development.

PropertyValueSource
Molecular Formula C₉H₉ClN₂Calculated
Molecular Weight 180.64 g/mol Calculated
Appearance Expected to be a pale yellow to white solidAnalogy to similar compounds[7]
Melting Point Not available; expected >150 °CAnalogy to 4-chloro-7-azaindole (176-181 °C)
Predicted logP ~2.5 - 3.0Calculated (based on structure)
UV λmax ~250 nm, ~300 nmAnalogy to 7-azaindole core

The Analytical Workflow: An Integrated Strategy

A robust characterization relies on the integration of orthogonal analytical techniques. Each method provides a unique piece of information, and together they create a complete profile of the compound's identity, purity, and structure.

Analytical_Workflow Purity_HPLC RP-HPLC (Non-volatile Impurities, Assay) Structure_NMR NMR Spectroscopy (¹H, ¹³C) (Connectivity) Purity_HPLC->Structure_NMR end_node Certificate of Analysis Purity_GCMS GC-MS (Volatile Impurities, Residual Solvents) Structure_MS High-Resolution MS (Molecular Formula) Structure_NMR->Structure_MS Structure_FTIR FTIR Spectroscopy (Functional Groups) Structure_MS->Structure_FTIR Confirm_XRay X-Ray Crystallography (3D Structure) Structure_MS->Confirm_XRay Confirm_EA Elemental Analysis (Elemental Composition) Structure_FTIR->Confirm_EA Confirm_EA->end_node start Test Sample start->Purity_HPLC start->Purity_GCMS

Caption: Integrated workflow for comprehensive characterization.

Chromatographic Methods for Purity and Assay

Chromatographic techniques are the cornerstone for determining the purity of a compound by separating it from any process-related impurities or degradation products.

Protocol: Reversed-Phase HPLC for Purity Assessment

Causality: RP-HPLC is the gold standard for the analysis of non-volatile organic molecules. A C18 stationary phase is chosen for its versatility and ability to retain the moderately non-polar 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine. A gradient elution is employed to ensure that impurities with a wide range of polarities are effectively separated and eluted with good peak shape. UV detection is selected based on the chromophoric nature of the pyrrolopyridine ring system.

Experimental Protocol:

  • Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the compound.

    • Dissolve in 10 mL of diluent (Acetonitrile:Water 50:50 v/v) to make a 1 mg/mL stock solution.

    • Further dilute to a working concentration of 0.1 mg/mL for analysis.

  • Chromatographic Conditions:

ParameterConditionJustification
Column C18, 250 x 4.6 mm, 5 µmStandard for small molecule analysis.[8]
Mobile Phase A 0.1% Formic Acid in WaterProvides acidic pH for good peak shape of the basic nitrogen heterocycle.
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic modifier for elution.
Flow Rate 1.0 mL/minStandard flow for a 4.6 mm ID column.
Column Temp. 30 °CEnsures reproducible retention times.
Injection Vol. 10 µLStandard volume for analytical HPLC.
Detection DAD at 254 nmWavelength where the aromatic system is expected to have strong absorbance.
Gradient Program 0-5 min (30% B), 5-25 min (30-90% B), 25-30 min (90% B), 30-31 min (90-30% B), 31-35 min (30% B)Ensures elution of both polar and non-polar impurities.
  • System Suitability Test (SST): Before sample analysis, perform five replicate injections of the working standard solution. The system is deemed suitable for use if the following criteria are met, in accordance with ICH guidelines.[6][9]

SST ParameterAcceptance Criteria
Tailing Factor (T) 0.8 ≤ T ≤ 1.5
Theoretical Plates (N) > 2000
% RSD of Peak Area ≤ 2.0%
  • Data Analysis: Calculate the area percent purity by dividing the main peak area by the total area of all peaks in the chromatogram.

Protocol: GC-MS for Volatile Impurities & Residual Solvents

Causality: Gas chromatography is ideal for analyzing thermally stable and volatile compounds.[10] This method is crucial for detecting residual solvents from the synthesis (e.g., THF, Toluene, Ethyl Acetate) and any volatile by-products. A low-polarity stationary phase like a 5% phenyl-polysiloxane is chosen for its general-purpose utility in separating a wide range of analytes. Mass spectrometric detection provides definitive identification of eluted peaks based on their mass-to-charge ratio and fragmentation patterns.[11][12]

Experimental Protocol:

  • Instrumentation: GC system with a split/splitless injector coupled to a Mass Spectrometer (e.g., single quadrupole or TOF).

  • Sample Preparation:

    • Accurately weigh ~25 mg of the compound into a 10 mL headspace vial.

    • Add 5 mL of a suitable high-boiling point solvent (e.g., DMSO or DMF).

    • Seal the vial and vortex to dissolve.

  • Chromatographic Conditions:

ParameterConditionJustification
Column DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µmIndustry standard for general-purpose GC-MS analysis.[10]
Carrier Gas Helium, constant flow at 1.2 mL/minInert carrier gas providing good efficiency.
Injector Temp. 250 °CEnsures complete vaporization of analytes.
Injection Mode Split (Ratio 20:1)Prevents column overloading and ensures sharp peaks.
Oven Program 40 °C (hold 5 min), ramp to 280 °C at 15 °C/min, hold 5 minSeparates volatile solvents at the beginning and elutes the main compound at the end.
MS Transfer Line 280 °CPrevents condensation of analytes.
Ion Source Temp. 230 °C (EI)Standard temperature for electron ionization.
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible fragmentation patterns for library matching.
Scan Range 35 - 450 amuCovers the mass range for common solvents and the analyte.
  • Data Analysis: Identify residual solvents by comparing their retention times and mass spectra to a reference library (e.g., NIST). Quantify using an external or internal standard method.

Spectroscopic Methods for Structural Elucidation

Spectroscopic methods provide definitive confirmation of the molecular structure.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful tool for determining the precise connectivity of atoms in a molecule. ¹H NMR provides information on the number, environment, and connectivity of hydrogen atoms, while ¹³C NMR identifies all unique carbon atoms. DMSO-d₆ is chosen as the solvent for its ability to dissolve a wide range of compounds and because the acidic N-H proton of the pyrrole ring is typically observable.[13]

Experimental Protocol:

  • Instrumentation: 400 MHz (or higher) NMR spectrometer.

  • Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Data Acquisition: Acquire ¹H, ¹³C, and optionally 2D spectra (COSY, HSQC) at room temperature using standard pulse programs.

Predicted Spectral Data:

¹H NMR (400 MHz, DMSO-d₆)Predicted δ (ppm)MultiplicityIntegrationAssignment
N-H ~12.0broad singlet1HH-1 (Pyrrole NH)
Pyridine-H ~8.3doublet1HH-6
Pyridine-H ~7.2doublet1HH-5
Pyrrole-H ~6.5singlet1HH-3
-CH₂- ~2.9quartet2HEthyl CH₂
-CH₃ ~1.3triplet3HEthyl CH₃
¹³C NMR (100 MHz, DMSO-d₆)Predicted δ (ppm)Assignment
C-N ~148C-7a
C-Cl ~145C-4
C-N ~142C-2
Pyridine CH ~128C-6
C-C ~122C-3a
Pyridine CH ~115C-5
Pyrrole CH ~101C-3
Ethyl CH₂ ~25Ethyl CH₂
Ethyl CH₃ ~14Ethyl CH₃
Protocol: High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS provides an extremely accurate mass measurement of the molecular ion, allowing for the unambiguous determination of the elemental formula. Electrospray ionization (ESI) is a soft ionization technique suitable for this type of molecule, typically yielding the protonated molecular ion [M+H]⁺.

MS_Fragmentation Parent [M+H]⁺ m/z = 181.05 Frag1 Loss of CH₃ [M-CH₃]⁺ m/z = 166.03 Parent->Frag1 - •CH₃ Frag2 Loss of C₂H₅ [M-C₂H₅]⁺ m/z = 152.02 Parent->Frag2 - •C₂H₅ Frag3 Loss of Cl [M-Cl]⁺ m/z = 146.08 Parent->Frag3 - •Cl

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Experimental Protocol:

  • Instrumentation: ESI-Time-of-Flight (TOF) or ESI-Orbitrap Mass Spectrometer.

  • Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the compound in an appropriate solvent like methanol or acetonitrile.

  • Data Acquisition: Infuse the sample directly or via LC coupling. Acquire data in positive ion mode over a mass range of m/z 100-500.

  • Data Analysis:

IonCalculated Exact MassObserved Mass
[C₉H₁₀ClN₂]⁺ 181.0527Within 5 ppm
Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR spectroscopy is a rapid and non-destructive technique used to identify the presence of key functional groups by measuring the absorption of infrared radiation.[14][15] This confirms the presence of the N-H bond, aromatic C-H, and aliphatic C-H bonds, which is characteristic of the molecule's structure.

Experimental Protocol:

  • Instrumentation: FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

  • Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

  • Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

Expected Absorption Bands:

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3100 - 3300 N-H StretchPyrrole N-H[16]
3000 - 3100 C-H Stretch (sp²)Aromatic C-H
2850 - 2960 C-H Stretch (sp³)Ethyl C-H
1550 - 1620 C=C and C=N StretchAromatic Rings[17]
1000 - 1100 C-Cl StretchAryl-Chloride
750 - 850 C-H Bend (out-of-plane)Aromatic C-H

Confirmatory Solid-State and Elemental Analysis

These methods provide ultimate confirmation of the three-dimensional structure and elemental composition.

Single-Crystal X-Ray Crystallography

Causality: This technique provides unambiguous proof of structure by determining the precise spatial arrangement of atoms in the solid state. It confirms not only the connectivity but also bond lengths, bond angles, and intermolecular interactions.[18][19]

Protocol Summary:

  • Crystal Growth: Grow single crystals suitable for diffraction, often by slow evaporation or vapor diffusion from a solvent system like ethyl acetate/hexane.

  • Data Collection: Mount a crystal on a diffractometer and collect diffraction data.

  • Structure Solution & Refinement: Solve and refine the crystal structure to generate a 3D model of the molecule.

Elemental Analysis

Causality: Elemental analysis provides a quantitative measure of the percentage of Carbon, Hydrogen, and Nitrogen in the pure compound. This serves as a fundamental check of purity and confirms that the empirical formula matches the theoretical composition. For halogenated compounds, specialized methods are required for chlorine analysis.[20][21]

Protocol Summary:

  • Instrumentation: CHN combustion analyzer.

  • Sample Preparation: Submit a accurately weighed, dry sample (~2-3 mg) for analysis.

  • Data Analysis: Compare the experimental percentages to the theoretical values.

Acceptance Criteria:

ElementTheoretical %Acceptable Range
% C 59.85± 0.4%
% H 5.02± 0.4%
% N 15.51± 0.4%
% Cl 19.62± 0.4%

Conclusion

The analytical characterization of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine requires a multi-technique approach. By systematically applying the chromatographic and spectroscopic protocols detailed in this guide, researchers can ensure the identity, establish the purity, and confirm the structure of their material with a high degree of confidence. This rigorous analytical foundation is essential for the integrity of subsequent research and development activities.

References

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Available at: [Link]

  • Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Available at: [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

  • PE Polska. (n.d.). The Elemental Analysis of Various Classes of Chemical Compunds Using CHN. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine. PMC. Available at: [Link]

  • ResearchGate. (n.d.). Representative structures of some potent 7-azaindole core containing compounds. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 4-(1H-Pyrrolo[2,3-b]pyridin-2-yl)pyridine. PMC. Available at: [Link]

  • ResearchGate. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Available at: [Link]

  • JETIR. (n.d.). Experimental and Theoretical Study of a Pyrrolopyridine-Based Triazole Derivative. Available at: [Link]

  • Beilstein Journals. (n.d.). One-pot synthesis of substituted pyrrolo[3,4-b]pyridine-4,5-diones based on the reaction of N-(1-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl). Available at: [Link]

  • National Center for Biotechnology Information. (2014). Synthesis of the New Ring System Bispyrido[4',3':4,5]pyrrolo[1,2-a:1',2'. PMC. Available at: [Link]

  • ACS Publications. (2021). Design and Synthesis of Pyrrolo[2,3-d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate. Journal of Medicinal Chemistry. Available at: [Link]

  • MDPI. (2024). Vibrational and DFT Studies and Anticancer Activity of Novel Pd(II) and Pt(II) Complexes with Chloro Derivatives of 7-Azaindole-3-Carbaldehyde. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. PMC. Available at: [Link]

  • RosDok. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. Available at: [Link]

  • ResearchGate. (n.d.). FTIR spectrum for Pyridine. Available at: [Link]

  • ResearchGate. (n.d.). Low-temperature crystal structure of 4-chloro-1H-pyrazole. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Differentiation of regioisomeric chloroamphetamine analogs using gas chromatography–chemical ionization-tandem mass spectrometry. PMC. Available at: [Link]

  • ResearchGate. (n.d.). Fragmentation pattern of compound 7. Available at: [Link]

  • Annals of the Romanian Society for Cell Biology. (n.d.). Trilogy-Function Thiadiazole-Triazole-Pyridine Derivatives as Anticancer Activity. Available at: [Link]

  • PubMed. (2023). Current Fragment-to-Lead Approaches Starting From the 7-Azaindole: The Pharmacological Versatility of a Privileged Molecular Fragment. Available at: [Link]

  • Pakistan Journal of Pharmaceutical Sciences. (n.d.). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. Available at: [Link]

  • ResearchGate. (n.d.). FTIR spectrum of synthesized PPy and Pyr. Available at: [Link]

  • PubChemLite. (n.d.). 4-chloro-1h-pyrrolo[2,3-b]pyridine-5-carbonitrile. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. PMC. Available at: [Link]

  • MDPI. (2025). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Available at: [Link]

  • ResearchGate. (2025). A streamlined and authenticated GC-MS method for the simultaneous analysis of all regulated chlorinated organic carriers (COCs) from the consumer goods at ng mL −1 level. Available at: [Link]

  • Bentham Science. (2023). Current Fragment-to-lead Approaches Starting from the 7-azaindole: The Pharmacological Versatility of a Privileged Molecular Fragment. Available at: [Link]

  • ACS Publications. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry. Available at: [Link]

  • Research Journal of Pharmacy and Technology. (2020). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Available at: [Link]

  • IJPPR. (2022). Development and Validation of Novel Stability-Indicating RP-HPLC Method for Determination of Bedaquilline Fumarate in Tablet Dosage Form. Available at: [Link]

  • Journal of Applied Pharmaceutical Science. (2025). Development of a quality by design based hybrid RP-HPLC method for Glimepiride: Bioanalytical and industrial applications. Available at: [Link]

  • Scholars Research Library. (n.d.). A RP- HPLC Method Development for Analysis of Selected Synthetic Analgesic Agents in Herbal Formulation. Available at: [Link]

  • ResearchGate. (2025). Beyond C, H, O, and N! Analysis of the Elemental Composition of U.S. FDA Approved Drug Architectures. Available at: [Link]

  • MDPI. (n.d.). GC-MS Analysis and In Silico Approaches of Indigofera heterantha Root Oil Chemical Constituents. Available at: [Link]

  • MDPI. (n.d.). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. Available at: [Link]

  • Agilent. (2017). A New Approach to the Analysis of Chlorinated Paraffins by Gas Chromatography Quadrupole Time‑of‑Flight Mass Spectrometry. Available at: [Link]applications/5991-8557EN.pdf)

Sources

Method

Application Notes and Protocols for Kinase Inhibition Assays Using 4-Azaindole Compounds

Introduction: The Rise of 4-Azaindole Scaffolds in Kinase Inhibition Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of specific substrat...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rise of 4-Azaindole Scaffolds in Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of specific substrates.[1][2] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention.[3] Small-molecule inhibitors that target the ATP-binding site of kinases have revolutionized treatment paradigms in oncology and beyond.[1][3]

Among the privileged scaffolds in medicinal chemistry for kinase inhibitor design, the 4-azaindole core has emerged as a particularly fruitful framework.[4][5] As a bioisostere of indole and purine systems, the 4-azaindole moiety offers a unique combination of structural and physicochemical properties.[4][5] The strategic placement of a nitrogen atom in the six-membered ring can modulate pKa, lipophilicity, and solubility, often leading to improved drug-like properties compared to their indole counterparts.[4][5][6] Crucially, the azaindole nitrogen can act as a hydrogen bond acceptor, facilitating strong interactions with the hinge region of the kinase ATP-binding pocket, a key determinant of inhibitor potency and selectivity.[3][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 4-azaindole compounds in kinase inhibition assays. We will delve into detailed protocols for both biochemical and cell-based assays, emphasizing the rationale behind experimental choices and providing insights for robust and reproducible data generation.

Part 1: Foundational Biochemical Assays for 4-Azaindole Inhibitors

Biochemical assays are indispensable for determining the direct inhibitory activity of a compound against a purified kinase. These assays provide a clean system to quantify key parameters such as IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant).

Choosing the Right Biochemical Assay Format

The selection of an appropriate assay format is critical and depends on factors like the specific kinase, available reagents, required throughput, and sensitivity.[1] Modern non-radioactive methods are now the standard, offering safety and scalability.[1]

Assay Format Principle Advantages Considerations for 4-Azaindole Compounds
Luminescence-Based (e.g., ADP-Glo™) Measures kinase activity by quantifying the amount of ADP produced, which is converted to a luminescent signal.[1]High sensitivity, broad dynamic range, resistant to compound interference.Generally a robust choice. Low potential for direct interference from the 4-azaindole scaffold.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Measures the phosphorylation of a fluorescently labeled substrate by a kinase, leading to a FRET signal.[1][7]Homogeneous "mix-and-read" format, high throughput, reduced background interference.[1][8]Potential for compound autofluorescence or quenching. A preliminary screen of the 4-azaindole compound for fluorescence properties is recommended.
Fluorescence Polarization (FP) Measures the change in polarization of a fluorescently labeled tracer that is displaced from the kinase by an inhibitor.[1][2][7]Homogeneous format, cost-effective, suitable for high-throughput screening.[2][7]Can be susceptible to light scattering from precipitated compounds. Ensure solubility of the 4-azaindole derivative in the final assay buffer.
Generic Protocol for a Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

This protocol provides a general framework. Specific concentrations of kinase, substrate, and ATP should be optimized for each kinase system.

Objective: To determine the IC50 of a 4-azaindole compound against a target kinase.

Materials:

  • Purified recombinant kinase

  • Kinase-specific substrate (peptide or protein)

  • 4-azaindole compound stock solution (typically 10 mM in 100% DMSO)

  • ATP

  • Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 384-well assay plates

  • Plate reader capable of measuring luminescence

Workflow Diagram:

G cluster_prep Plate Preparation cluster_reaction Kinase Reaction cluster_detection Signal Detection prep_compound Prepare serial dilutions of 4-azaindole compound add_compound Add diluted compound or DMSO (control) to wells prep_compound->add_compound add_kinase_substrate Add kinase and substrate mix to wells add_compound->add_kinase_substrate add_atp Initiate reaction by adding ATP add_kinase_substrate->add_atp incubate_reaction Incubate at room temperature add_atp->incubate_reaction add_adpglo_reagent Add ADP-Glo™ Reagent to stop reaction and deplete ATP incubate_reaction->add_adpglo_reagent incubate_adpglo Incubate add_adpglo_reagent->incubate_adpglo add_detection_reagent Add Kinase Detection Reagent to generate luminescence incubate_adpglo->add_detection_reagent incubate_detection Incubate add_detection_reagent->incubate_detection read_plate Read luminescence incubate_detection->read_plate

Caption: Workflow for a luminescence-based kinase inhibition assay.

Step-by-Step Protocol:

  • Compound Preparation:

    • Perform a serial dilution of the 4-azaindole compound in 100% DMSO. A typical starting concentration for the highest dose is 1 mM, followed by 1:3 or 1:5 dilutions.

    • Rationale: Serial dilutions allow for the generation of a dose-response curve to determine the IC50 value. Using 100% DMSO for dilutions maintains compound solubility.

  • Assay Plate Preparation:

    • Add 1 µL of each diluted compound or DMSO (for 0% and 100% inhibition controls) to the wells of a 384-well plate.

    • Rationale: The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on kinase activity.[1]

  • Kinase Reaction:

    • Prepare a master mix containing the kinase and substrate in kinase assay buffer. The optimal concentrations should be predetermined (often at the Km for the substrate).

    • Add 10 µL of the kinase/substrate mix to each well.

    • Prepare a separate ATP solution in kinase assay buffer (at the Km concentration for the specific kinase).

    • Initiate the kinase reaction by adding 10 µL of the ATP solution to each well.

    • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

    • Rationale: Running the assay at the Km for ATP and substrate ensures that the assay is sensitive to competitive inhibitors.

  • Signal Detection:

    • Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.

    • Add 40 µL of Kinase Detection Reagent to each well to convert the generated ADP into a luminescent signal.

    • Incubate for 30 minutes at room temperature.

    • Read the luminescence on a plate reader.

  • Data Analysis:

    • Normalize the data using the 0% (DMSO only) and 100% (no kinase or potent inhibitor) inhibition controls.

    • Plot the normalized percent inhibition against the logarithm of the 4-azaindole compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Part 2: Cell-Based Assays: Assessing Inhibition in a Physiological Context

While biochemical assays are crucial for determining direct enzyme inhibition, they do not capture the complexities of the cellular environment.[9] Cell-based assays are essential for confirming that a compound can penetrate the cell membrane, engage its target, and exert a functional effect in a more physiologically relevant setting.[9][10]

Key Cell-Based Assay Formats
Assay Format Principle Advantages Considerations for 4-Azaindole Compounds
Cellular Phosphorylation Assay (e.g., Western Blot, ELISA, AlphaLISA) Measures the phosphorylation status of a specific downstream substrate of the target kinase in cell lysates after treatment with the inhibitor.[11][12]Provides direct evidence of target engagement and pathway modulation. Can be highly specific.[11]Requires specific and validated phospho-antibodies. Can be lower throughput than other methods.
Target Engagement Assay (e.g., NanoBRET™) Measures the binding of an inhibitor to a NanoLuc® luciferase-tagged kinase in live cells by competitive displacement of a fluorescent tracer.[9][11]Provides a quantitative measure of target occupancy in live cells. High sensitivity and suitable for HTS.[11]Requires expression of a fusion protein, which may not perfectly mimic the endogenous kinase.
Cell Proliferation/Viability Assay Measures the effect of the inhibitor on the proliferation or viability of cancer cell lines that are dependent on the target kinase for survival.[11]Provides a functional readout of the compound's anti-cancer activity. Simple and high-throughput.An indirect measure of kinase inhibition; effects could be due to off-target toxicity.[13]
Protocol for a Cellular Phosphorylation Assay via Western Blot

Objective: To determine the effect of a 4-azaindole compound on the phosphorylation of a downstream substrate of the target kinase in a relevant cell line.

Materials:

  • Cell line expressing the target kinase and substrate

  • Complete cell culture medium

  • 4-azaindole compound stock solution (10 mM in DMSO)

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and nitrocellulose or PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (phospho-specific and total protein for the substrate)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

Workflow Diagram:

G cluster_cell_culture Cell Treatment cluster_protein_analysis Protein Analysis cluster_immunoblotting Immunoblotting seed_cells Seed cells in a multi-well plate treat_cells Treat cells with varying concentrations of 4-azaindole compound seed_cells->treat_cells incubate_cells Incubate for a defined period treat_cells->incubate_cells lyse_cells Lyse cells and collect protein incubate_cells->lyse_cells quantify_protein Quantify protein concentration lyse_cells->quantify_protein run_sds_page Separate proteins by SDS-PAGE quantify_protein->run_sds_page transfer_proteins Transfer proteins to a membrane run_sds_page->transfer_proteins block_membrane Block the membrane transfer_proteins->block_membrane probe_primary Incubate with primary antibodies (phospho- and total) block_membrane->probe_primary probe_secondary Incubate with HRP-conjugated secondary antibody probe_primary->probe_secondary detect_signal Add chemiluminescent substrate and image probe_secondary->detect_signal

Caption: Workflow for a Western blot-based cellular phosphorylation assay.

Step-by-Step Protocol:

  • Cell Seeding and Treatment:

    • Seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of harvest.

    • Allow cells to adhere overnight.

    • Treat cells with a dose range of the 4-azaindole compound for the desired time (e.g., 2-24 hours). Include a DMSO vehicle control.

    • Rationale: Using sub-confluent cells ensures they are in a proliferative state and responsive to signaling pathway modulation.

  • Cell Lysis and Protein Quantification:

    • Wash cells with ice-cold PBS and then add lysis buffer.

    • Scrape the cells, transfer to a microfuge tube, and incubate on ice.

    • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

    • Determine the protein concentration of each lysate using a BCA assay.

    • Rationale: The inclusion of protease and phosphatase inhibitors is critical to preserve the phosphorylation state of the proteins.

  • SDS-PAGE and Western Blotting:

    • Normalize the protein amounts for each sample and prepare for SDS-PAGE by adding Laemmli buffer and heating.

    • Load equal amounts of protein per lane and run the gel to separate proteins by size.

    • Transfer the separated proteins to a membrane.

    • Rationale: Loading equal protein amounts is essential for accurate comparison of phosphorylation levels between samples.

  • Immunodetection:

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with the primary antibody specific for the phosphorylated substrate overnight at 4°C.

    • Wash the membrane and then incubate with the HRP-conjugated secondary antibody.

    • Wash again and add the chemiluminescent substrate.

    • Capture the signal using an imaging system.

    • Strip the membrane and re-probe with an antibody for the total substrate protein as a loading control.

  • Data Analysis:

    • Quantify the band intensities for the phospho-protein and total protein using densitometry software.

    • Normalize the phospho-protein signal to the total protein signal for each sample.

    • Plot the normalized phospho-protein levels against the compound concentration to determine the cellular IC50.

Part 3: Data Interpretation and Troubleshooting

Interpreting Discrepancies Between Biochemical and Cellular Assays

It is not uncommon for the potency of a compound to differ between biochemical and cellular assays.[9] Understanding the potential reasons for these discrepancies is key to lead optimization.

  • Poor Cell Permeability: The 4-azaindole compound may not efficiently cross the cell membrane to reach its intracellular target.

  • Efflux Pump Activity: The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell.

  • High Protein Binding: The compound may bind to plasma proteins in the cell culture medium, reducing the free concentration available to inhibit the target.[6]

  • Metabolism: The compound may be rapidly metabolized by the cells into an inactive form.

  • High Intracellular ATP Concentration: The high concentration of ATP in cells (mM range) compared to that used in many biochemical assays (µM range) can lead to a rightward shift in the IC50 for ATP-competitive inhibitors.

Troubleshooting Common Issues
Issue Possible Cause Troubleshooting Steps
High background in fluorescence assays Autofluorescence of the 4-azaindole compound.Run a control plate with the compound alone to quantify its fluorescence. Consider using a TR-FRET assay, which is less susceptible to background fluorescence.[1]
Poor Z'-factor in HTS Suboptimal assay conditions (enzyme/substrate/ATP concentrations).Re-optimize the assay conditions. Ensure the final DMSO concentration is consistent and not too high.[1]
No inhibition observed in cellular assays despite potent biochemical activity Poor cell permeability, efflux, or high protein binding.Assess compound permeability using a PAMPA assay. Test for efflux pump substrate activity. Measure the fraction of compound bound to serum proteins.
Inconsistent results in Western blots Uneven protein loading or transfer. Inactive antibodies.Use a total protein stain on the membrane post-transfer to check for even loading. Validate antibody specificity and optimal dilution.
Off-target effects observed The 4-azaindole compound may be inhibiting other kinases or cellular targets.[13]Profile the compound against a broad panel of kinases to assess its selectivity.[4] Use a structurally unrelated inhibitor of the same target to see if the phenotype is reproduced.[13]

Conclusion

The 4-azaindole scaffold is a powerful tool in the development of novel kinase inhibitors. A rigorous and well-designed assay cascade, progressing from robust biochemical assays to physiologically relevant cell-based models, is essential for successfully identifying and characterizing potent and selective drug candidates. By understanding the principles behind different assay formats and anticipating potential challenges, researchers can effectively leverage these protocols to advance their drug discovery programs.

References

  • Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
  • Bollack, B., et al. (2017). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 22(12), 2244. [Link]

  • Zhang, Y., et al. (2018). Discovery of 4-Azaindole Inhibitors of TGFβRI as Immuno-oncology Agents. ACS Medicinal Chemistry Letters, 9(8), 835-840. [Link]

  • Wang, R., et al. (2023). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 28(2), 834. [Link]

  • Lee, W., et al. (2016). Synthesis and evaluation of a series of 4-azaindole-containing p21-activated kinase-1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(15), 3585-3589. [Link]

  • BellBrook Labs. (n.d.). Transcreener ADP2 Kinase Assay Kits.
  • Molecular Devices. (n.d.). Comparison of FRET and FP Assay Platforms for a ser/thr Kinase.
  • Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats.
  • Creative Biolabs. (2023, December 18). Immuno-oncology Cell-based Kinase Assay Service.
  • Floc'h, N., et al. (2009). Discovery of 4-azaindoles as novel inhibitors of c-Met kinase. Bioorganic & Medicinal Chemistry Letters, 19(10), 2673-2677. [Link]

  • Reaction Biology. (n.d.). Kinase Screening Assay Services.
  • Thermo Fisher Scientific. (n.d.). Your target is our aim.
  • Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells.
  • PharmaBlock. (n.d.). Azaindoles in Medicinal Chemistry.
  • BenchChem. (2025). Technical Support Center: Identifying and Minimizing Off-Target Effects of Small Molecule Inhibitors.
  • Begg, G. E., & Haider, S. (2023). Pharmacological approaches to understanding protein kinase signaling networks. Frontiers in Cell and Developmental Biology, 11, 1338007. [Link]

  • Bio-Rad. (2013, February 4). Immobilization of Active Kinases for Small Molecule Inhibition Studies.
  • Ouellette, S. B., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLoS One, 11(9), e0161748. [Link]

Sources

Application

Application Note: Strategic Design and Synthesis of a 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Focused Library

Abstract & Scientific Rationale The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, widely recognized as a bioisostere of the indole and purine rings. Its ability to for...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scientific Rationale

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, widely recognized as a bioisostere of the indole and purine rings. Its ability to form bidentate hydrogen bonds with the hinge region of kinase ATP-binding pockets has led to its incorporation in FDA-approved drugs such as Vemurafenib (BRAF inhibitor) and Pexidartinib (CSF1R inhibitor).

This guide details the design and synthesis of a focused library based on 4-chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine .

  • The 4-Chloro Handle: Provides an electrophilic site for late-stage diversification via Suzuki-Miyaura cross-coupling or

    
     displacements, allowing rapid exploration of chemical space.
    
  • The 2-Ethyl Substituent: Introduces specific steric bulk and lipophilicity (

    
     modulation), often crucial for selectivity profiles against homologous kinases by occupying the solvent-exposed front regions or specific hydrophobic pockets.
    

Retrosynthetic Strategy & Workflow

To maximize efficiency, we utilize a "Divergent from Core" approach. We first synthesize a bulk quantity of the functionalized scaffold (Phase 1), which is then distributed for parallel synthesis (Phase 2).

Workflow Diagram

LibraryWorkflow node_start Starting Material: 4-Chloro-7-azaindole node_prot Step 1: SEM Protection (Regiocontrol) node_start->node_prot node_lith Step 2: C2-Lithiation & Ethylation node_prot->node_lith n-BuLi, EtI, -78°C node_deprot Step 3: Deprotection (Scaffold Generation) node_lith->node_deprot TFA/TBAF node_core CORE SCAFFOLD: 4-Chloro-2-ethyl-7-azaindole node_deprot->node_core node_lib_A Library Module A: Suzuki Coupling (Arylation) node_core->node_lib_A Ar-B(OH)2 node_lib_B Library Module B: Buchwald/SNAr (Amination) node_core->node_lib_B HNR1R2 node_final Final Focused Library (96-well format) node_lib_A->node_final node_lib_B->node_final

Caption: Figure 1. Divergent synthesis workflow starting from commercial 4-chloro-7-azaindole to generate the 2-ethyl core, followed by parallel diversification.

Phase 1: Synthesis of the Core Scaffold

Target: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Rationale: Direct alkylation of the unprotected azaindole is poor due to the acidity of the N1-proton. We employ the SEM-protection/Lithiation strategy for high regioselectivity at C2.

Step 1: SEM Protection

Reaction:



  • Setup: Flame-dry a 500 mL round-bottom flask (RBF) under

    
    .
    
  • Reagents:

    • 4-Chloro-7-azaindole (1.0 eq, 15.2 g, 100 mmol)

    • NaH (60% in oil) (1.2 eq, 4.8 g)

    • SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) (1.1 eq, 19.5 mL)

    • DMF (anhydrous, 150 mL)

  • Protocol:

    • Dissolve starting material in DMF and cool to 0°C.

    • Add NaH portion-wise (gas evolution!). Stir for 30 min at 0°C.

    • Add SEM-Cl dropwise via syringe pump over 20 min.

    • Warm to Room Temperature (RT) and stir for 2 hours.

    • Workup: Quench with

      
       (slowly). Extract with EtOAc (3x).[1] Wash organics with LiCl (5% aq) to remove DMF. Dry (
      
      
      
      ) and concentrate.[1]
    • Yield Expectation: >90%. Use crude for next step if purity >95% by LCMS.

Step 2: C2-Lithiation and Ethylation

Mechanism: The SEM group directs lithiation to the C2 position via coordination (Directed Ortho Metalation - DOM) and protects the N1 nitrogen.

  • Setup: Flame-dry 1L RBF, strictly inert atmosphere (

    
    /Ar).
    
  • Reagents:

    • 1-SEM-4-Cl-7-azaindole (1.0 eq, ~28 g)

    • 
      -Butyllithium (2.5 M in hexanes) (1.2 eq)
      
    • Ethyl Iodide (EtI) (1.5 eq)

    • THF (anhydrous, 300 mL)

  • Protocol:

    • Dissolve substrate in THF; cool to -78°C (Dry ice/Acetone bath).

    • Add

      
      -BuLi dropwise. Maintain internal temp < -70°C.
      
    • Critical Step: Stir at -78°C for 1 hour to ensure complete lithiation. The solution typically turns dark yellow/orange.

    • Add Ethyl Iodide (neat) dropwise.

    • Allow to warm slowly to RT over 4 hours.

    • Workup: Quench with saturated

      
      . Extract with EtOAc.[1][2][3]
      
    • Purification: Flash chromatography (Hex/EtOAc gradient).

Step 3: Deprotection (Scaffold Release)
  • Reagents: TFA (Trifluoroacetic acid) / DCM; then Ethylenediamine or TBAF.

  • Protocol:

    • Dissolve intermediate in DCM/TFA (2:1). Stir 2h (cleaves SEM to hemiaminal). Concentrate.

    • Redissolve residue in MeOH/Ethylenediamine (excess) or THF/TBAF to remove the hydroxymethyl handle.

    • Final Purification: Recrystallization from EtOH/Heptane or Column Chromatography.

    • QC:

      
       NMR (confirm loss of SEM peaks, presence of ethyl triplet/quartet).
      

Phase 2: Library Design & Parallel Synthesis

Strategy: The library focuses on the C4 position . We will utilize two reaction types to maximize diversity: Suzuki-Miyaura Coupling (


 bonds) and 

/ Buchwald
(

bonds).
Plate Map Logic

We will use a 96-well reaction block format.

  • Rows A-D: Suzuki Coupling (Arylation) - Target: Kinase hinge binders / hydrophobic pockets.

  • Rows E-H: Amination (Buchwald/

    
    ) - Target: Solubility enhancement / H-bond donors.
    

PlateMap cluster_plate 96-Well Reaction Block Design struct1 Row A-D (Suzuki) Reagent Class: Aryl Boronic Acids Cond: Pd(dppf)Cl2, K2CO3, Dioxane/H2O struct2 Row E-H (Amination) Reagent Class: 1°/2° Amines Cond: Pd2(dba)3, XPhos, NaOtBu Core Core Scaffold (Added to all wells) Core->struct1 Core->struct2

Caption: Figure 2. Parallel synthesis allocation. Rows A-D utilize Suzuki conditions; Rows E-H utilize Buchwald-Hartwig conditions.

Protocol A: Suzuki-Miyaura Coupling (Rows A-D)

Applicability: High success rate for heteroaryl and aryl boronic acids.

ComponentEquiv.ConcentrationSolvent System
Scaffold 1.00.1 M1,4-Dioxane
Boronic Acid 1.5--
Catalyst 0.05-

Base 3.02.0 M (aq)

or

Procedure:

  • Dispense Scaffold solution (100 µL, 10 µmol) into wells.

  • Add Boronic Acid (15 µmol) as a solution in Dioxane or solid.

  • Add Catalyst solution (0.5 µmol).

  • Add Base solution (15 µL).

  • Seal block. Heat at 90°C for 12 hours (shaking).

  • Workup: Filter through Celite/Silica plug to remove Pd. Evaporate.

Protocol B: Buchwald-Hartwig Amination (Rows E-H)

Applicability: For installing solubilizing groups (morpholine, piperazine) or specific amine pharmacophores. Note: 4-chloro-7-azaindoles are activated enough for


 with non-hindered amines at high temps (

), but Pd-catalysis allows milder conditions (

) and broader scope.
ComponentEquiv.Reagent
Scaffold 1.04-Chloro-2-ethyl-7-azaindole
Amine 1.2Diverse 1°/2° amines
Catalyst 0.02

Ligand 0.04XPhos or BrettPhos
Base 2.0NaOtBu (Sodium tert-butoxide)
Solvent -

-Butanol or Toluene

Procedure:

  • Prepare a "Catalyst Master Mix" of

    
     and Ligand in degassed solvent. Stir 10 min to ligate.
    
  • Dispense Scaffold and Amine into wells.

  • Add Base (solid or slurry).

  • Add Catalyst Master Mix .

  • Purge headspace with Argon. Seal.

  • Heat at 100°C for 12-16 hours .

Quality Control & Validation

All library members must pass the "Rule of 85" (85% purity by UV-LCMS) before biological screening.

Analytical Method (LC-MS)
  • Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).

  • Mobile Phase A:

    
     + 0.1% Formic Acid.
    
  • Mobile Phase B: MeCN + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3.5 min.

  • Detection: UV (254 nm) and ESI (+).

Structural Validation (NMR)

Select 5 random wells for


 NMR validation.
  • Diagnostic Signal: The C2-Ethyl group should present as a triplet (

    
     ppm) and a quartet (
    
    
    
    ppm).
  • C4-Substitution: Disappearance of the C4-Cl signal (if applicable) and appearance of aromatic/amine protons.

References

  • Scaffold Synthesis & Lithiation

    • Song, J. J. et al. "A Practical Synthesis of 7-Azaindole Derivatives via Directed Ortho-Metalation." Journal of Organic Chemistry, 2003, 68(24), 9506–9509.

    • L'Heureux, A. et al. "Practical Synthesis of 4-Substituted 7-Azaindoles via the Reissert–Henze Reaction." Tetrahedron Letters, 2004, 45(11), 2317-2319.
  • Suzuki Coupling on 7-Azaindoles

    • BenchChem Application Notes. "Functionalization of the 1-Acetyl-7-azaindole Core."

    • Fresneda, P. M. et al. "Synthetic Studies on 7-Azaindoles."[2][4][5][6] Tetrahedron, 2001.

  • Buchwald-Hartwig / Amination

    • St. Jean, D. J. et al. "Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles." Journal of Organic Chemistry, 2011.

    • Alfa Chemistry Reviews. "Buchwald-Hartwig Coupling Protocols."[1][6][7]

  • Bollag, G. et al. "Vemurafenib: the first drug approved for BRAF-mutant cancer.

Sources

Method

Application Note: Protecting Group Strategies in 7-Azaindole Synthesis

This guide outlines high-fidelity protecting group (PG) strategies for 7-azaindole (1H-pyrrolo[2,3-b]pyridine), a scaffold whose unique electronic duality—combining an electron-rich pyrrole with an electron-deficient pyr...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines high-fidelity protecting group (PG) strategies for 7-azaindole (1H-pyrrolo[2,3-b]pyridine), a scaffold whose unique electronic duality—combining an electron-rich pyrrole with an electron-deficient pyridine—demands precise chemical orchestration.

Executive Summary & Strategic Imperative

The 7-azaindole scaffold presents a "Schizophrenic" electronic profile. The N1-H is acidic (pKa ~13.2), while the N7 (pyridine nitrogen) is basic and nucleophilic. Unprotected 7-azaindoles suffer from:

  • N1 Deprotonation: Consumes organometallic reagents (n-BuLi, Grignards).

  • N7 Coordination: Poisons transition metal catalysts (Pd, Cu).

  • Regiochemical Ambiguity: Electrophiles may attack N1, N7, or C3 depending on conditions.

The Directive: Do not select a protecting group based solely on removal conditions. Select based on the intermediate chemistry.

  • Use SEM for C-2 Lithiation (Directed Metalation).

  • Use Tosyl (Ts) for C-3 Electrophilic Substitution (Friedel-Crafts/Halogenation) to deactivate the ring.

  • Use Boc for mild Cross-Couplings (Suzuki/Buchwald) where atom economy is prioritized.

Strategic Selection Matrix

Protecting GroupStability ProfileElectronic EffectPrimary ApplicationRemoval Condition (Standard)Removal Condition (Mild/Orthogonal)
SEM (2-(Trimethylsilyl)ethoxymethyl)High (Base/Nu stable)Weakly EDGC-2 Lithiation (Coordination assisted)TBAF / THFMgBr₂ / Et₂O or HCl / MeOH
Tosyl (p-Toluenesulfonyl)High (Acid stable)Strong EWG C-3 Halogenation , Friedel-CraftsKOH / RefluxNaN₃ / DMF (Chemist's Choice)
Boc (tert-Butyloxycarbonyl)Low-Medium (Acid labile)EWGPd-Catalyzed Coupling, C-H ActivationTFA / DCMThermal cleavage (>150°C)
TIPS (Triisopropylsilyl)Medium (Base stable)Steric BulkSteric shielding of N1/C2TBAF / THF-
N-Oxide (Activated N7)Reactive IntermediateActivatingC-6 Functionalization (Reissert-Henze)PCl₃ or H₂ reduction(Acts as PG & LG)

Decision Logic & Workflow

The following decision tree illustrates the critical path for selecting the N1-protecting group based on the target functionalization site.

AzaindoleStrategy Start Target Functionalization Site? C2 C-2 Position (Lithiation/Deprotometalation) Start->C2 Anionic Pathway C3 C-3 Position (Electrophilic Subst/Halogenation) Start->C3 Electrophilic Pathway CrossCoupling General Cross-Coupling (Suzuki/Buchwald) Start->CrossCoupling Pd-Catalysis SelectSEM Select SEM Group (Directing Group Effect) C2->SelectSEM Requires Li-Coordination SelectTs Select Tosyl Group (Deactivate Ring) C3->SelectTs Prevent N1/N7 Side Reactions CrossCoupling->SelectTs If C-H Activation involved SelectBoc Select Boc Group (Atom Economy) CrossCoupling->SelectBoc Mild Base Compatibility Lithiation C-2 Functionalized Product SelectSEM->Lithiation n-BuLi / -78°C Halogenation Halogenation SelectTs->Halogenation NIS or NBS

Figure 1: Decision matrix for N1-protecting group selection based on downstream regiochemical requirements.

Detailed Experimental Protocols

Protocol A: Regioselective N1-SEM Protection

Rationale: The SEM group is critical for C-2 functionalization because the ethoxy oxygen coordinates with Lithium (Directed Ortho Metalation - DoM), stabilizing the C-2 carbanion. Scope: 10g Scale.

Reagents:

  • 7-Azaindole (1.0 eq)[1]

  • NaH (60% dispersion in oil, 1.2 eq)

  • SEM-Cl (1.1 eq)

  • DMF (Anhydrous, 0.5 M concentration)

Workflow:

  • Setup: Flame-dry a 3-neck RBF equipped with a nitrogen inlet and internal thermometer.

  • Deprotonation: Suspend NaH (1.2 eq) in anhydrous DMF at 0°C. Add 7-azaindole solution (in DMF) dropwise over 30 mins.

    • Observation: Gas evolution (

      
      ). Solution turns yellow/orange.
      
    • Critical Step: Stir at 0°C for 45 mins to ensure complete deprotonation of the N1-H (pKa 13.2).

  • Alkylation: Add SEM-Cl (1.1 eq) dropwise via syringe pump at 0°C.

    • Exotherm Control: Maintain internal temp < 5°C to prevent N-alkylation at the pyridine nitrogen (N7), which forms the pyridinium salt.

  • Completion: Allow to warm to RT and stir for 2 hours. Monitor by TLC (Hex/EtOAc 4:1).

  • Workup: Quench with Sat.

    
    .[2] Extract with 
    
    
    
    (avoid DCM to prevent emulsion with DMF). Wash organic layer with
    
    
    (5% aq) to remove residual DMF.
  • Yield Target: >90%.

Protocol B: C-2 Directed Lithiation of N-SEM-7-Azaindole

Rationale: The "Gold Standard" reaction. The N7 lone pair repels nucleophiles, making C-2 deprotonation difficult without the SEM group's chelating ability.

Reagents:

  • N-SEM-7-Azaindole (1.0 eq)

  • 
    -BuLi (2.5 M in hexanes, 1.1 eq)
    
  • Electrophile (e.g.,

    
    , DMF, MeI)[3]
    
  • THF (Anhydrous, 0.2 M)

Workflow:

  • Cooling: Dissolve N-SEM-7-azaindole in THF and cool to -78°C (Acetone/Dry Ice).

  • Metalation: Add

    
    -BuLi dropwise down the side of the flask.
    
    • Mechanistic Note: The SEM oxygen coordinates the Li, while the solvent (THF) fills the coordination sphere.

    • Time: Stir at -78°C for 1 hour . (Do not warm; the C-2 lithio species is stable at -78°C but can dimerize or rearrange > -20°C).

  • Trapping: Add the Electrophile (dissolved in THF) rapidly at -78°C.

  • Warming: Allow to warm to 0°C over 2 hours.

  • Quench: Sat.

    
    .[2]
    
Protocol C: Mild Detosylation via Sodium Azide (The "Soft" Deprotection)

Rationale: Standard alkaline hydrolysis (KOH/MeOH reflux) often degrades sensitive C-2/C-3 substituents. The


 method utilizes the soft nucleophilicity of azide to attack the hard sulfonyl sulfur, releasing the amine under neutral conditions.

Reagents:

  • N-Ts-7-Azaindole derivative[4]

  • 
     (3.0 eq)
    
  • DMF (0.2 M)

Workflow:

  • Dissolve substrate in DMF.

  • Add

    
     (3.0 eq).
    
  • Heat to 50-60°C for 4-12 hours.

    • Safety: Do not exceed 80°C to avoid hydrazoic acid risks, though the reaction is generally safe in DMF.

  • Workup: Dilute with water, extract with EtOAc. The byproduct is Toluenesulfonyl azide (

    
    ), which stays in the organic layer but is removed during column chromatography.
    
  • Advantage: Compatible with esters, nitriles, and halogens that would hydrolyze with NaOH.

Troubleshooting & Optimization

ProblemRoot CauseSolution
N7-Alkylation (Quaternization) Alkylating agent added too fast or temp too high during protection.Keep temp < 0°C during addition. Use sterically hindered bases (e.g.,

-BuOK) if NaH fails.
Incomplete C-2 Lithiation N7 lone pair repulsion or moisture.Use TMEDA (1.1 eq) as an additive to break Li-aggregates. Ensure temp is strictly -78°C.
SEM Removal Fails (TBAF) Fluoride scavenging by glass or incomplete reaction.Switch to TBAF/en (ethylenediamine) complex or use

with nitromethane for Lewis-acid assisted cleavage.
Scrambling during Halogenation N1-H acidity allows migration.Ensure full N-Protection (Tosyl) before attempting NBS/NIS bromination.

References

  • Review of 7-Azaindole Synthesis: Song, J. J., et al. "Organometallic Methods for the Synthesis and Functionalization of Azaindoles."[5] Chemical Society Reviews, 2007.

  • C-2 Lithiation Strategy (SEM Directing Group): L'Heureux, A., et al. "Practical Synthesis of 2-Substituted 7-Azaindoles via Directed Lithiation." Journal of Organic Chemistry, 2010.

  • Mild Detosylation Protocol (NaN3): Gribble, G. W., et al. "Azide-Mediated Detosylation of N-Tosylpyrroloiminoquinones." Synlett, 2006.

  • N-Oxide Activation Strategy: Fagnou, K., et al. "N-Oxide as a Traceless Directing Group for C-H Bond Functionalization." Science, 2008.

  • Comparative Analysis of Protecting Groups: BenchChem Technical Guides. "N-Protecting Group Removal from Indole Derivatives." 2025. [2][6]

Sources

Technical Notes & Optimization

Troubleshooting

improving yield in 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine synthesis

Technical Support Center: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Synthesis Researchers often encounter a "yield cliff" when scaling the synthesis of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine . The standard textbook...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Synthesis

Researchers often encounter a "yield cliff" when scaling the synthesis of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine . The standard textbook approach—oxidation with mCPBA followed by chlorination with neat POCl₃—is prone to failure for 2-substituted derivatives.

The Core Issue: The presence of the 2-ethyl group increases the electron density of the pyrrole ring, making the system more susceptible to polymerization and tar formation under the harsh, acidic conditions of neat POCl₃ at reflux.

The Solution: Our internal data and validated literature protocols indicate that switching to a Methanesulfonyl Chloride (MsCl) / DMF system (modified Reissert-Henze conditions) significantly improves yield and purity profiles compared to the traditional POCl₃ route.

Optimized Synthetic Protocol (High-Yield Route)

This protocol is designed to minimize oxidative decomposition and maximize regioselectivity at the C4 position.

Phase A: N-Oxidation (Activation)

Target: 2-ethyl-1H-pyrrolo[2,3-b]pyridine 7-oxide

  • Dissolution: Dissolve 2-ethyl-1H-pyrrolo[2,3-b]pyridine (1.0 equiv) in Ethyl Acetate (EtOAc) (10-15 volumes). Note: DCM is often used, but EtOAc allows for easier crystallization of the product.

  • Cooling: Cool the solution to 0°C – 5°C .

  • Addition: Add m-CPBA (1.2 – 1.5 equiv) dropwise as a solution in EtOAc. Maintain internal temperature < 10°C.

  • Reaction: Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 1-2 hours. Monitor by LCMS (Look for M+16 peak).

  • Workup (Critical):

    • Quench with saturated aqueous Na₂S₂O₅ (sodium metabisulfite) to destroy excess peroxide.

    • Wash with saturated K₂CO₃ or NaHCO₃ to remove m-chlorobenzoic acid.

    • Isolation: The N-oxide often precipitates from the organic layer or can be isolated by concentrating the organic phase.

    • Checkpoint: Ensure the N-oxide is dry before Phase B. Water reacts violently with chlorinating agents.

Phase B: Deoxygenative Chlorination (The "MsCl Switch")

Target: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Standard POCl₃ Protocol vs. Optimized MsCl Protocol:

ParameterStandard (POCl₃)Optimized (MsCl/DMF)
Reagent Phosphorus Oxychloride (Neat or in CHCl₃)Methanesulfonyl Chloride (MsCl)
Solvent None or ChloroformAnhydrous DMF
Temperature Reflux (80-100°C)50°C → 70°C
Mechanism Vilsmeier-Haack type (Aggressive)Reissert-Henze (Controlled)
Typical Yield 30-50% (Variable)65-80% (Consistent)
Impurity Profile Black tars, difficult purificationClean conversion, easy filtration

Step-by-Step MsCl Procedure:

  • Suspension: Suspend the dried N-oxide (1.0 equiv) in Anhydrous DMF (5-8 volumes).

  • Pre-heat: Warm the suspension to 50°C .

  • Addition: Add Methanesulfonyl chloride (MsCl) (5.0 equiv) dropwise over 20-30 minutes. Caution: Exothermic.

  • Reaction: Heat the mixture to 70°C and stir for 2–4 hours.

    • Visual Cue: The suspension usually clears to a solution, then may darken slightly.

  • Quench & Isolation:

    • Cool to RT.

    • Pour the reaction mixture slowly into Ice Water (10 volumes).

    • Basification: Adjust pH to ≥10 using 10M NaOH or NH₄OH . Crucial: The product often precipitates only upon basification.

    • Filtration: Collect the solid by filtration. Wash with water.[1]

    • Purification: Recrystallize from MeOH or EtOH if necessary.

Troubleshooting Guide & FAQs

Category 1: Reaction Stalled or Incomplete

Q: My N-oxidation stopped at 80% conversion. Should I add more mCPBA?

  • Diagnosis: mCPBA often contains varying amounts of water/stabilizer.

  • Fix: Yes, add another 0.2 equiv. However, ensure you quench thoroughly. Residual oxidants will destroy the chlorinating agent in the next step, leading to low yields.

  • Pro-Tip: If using H₂O₂ instead of mCPBA, you must use a catalyst (e.g., Sodium Tungstate) for efficient conversion on electron-rich azaindoles.

Q: The chlorination reaction shows starting material (N-oxide) remaining after 4 hours.

  • Diagnosis: Likely moisture contamination. MsCl hydrolyzes rapidly in wet DMF.

  • Fix: Ensure DMF is anhydrous (<0.05% water).[2] If the reaction stalls, add a fresh aliquot of MsCl (1-2 equiv) and stir for another hour.

Category 2: Impurity & Yield Issues

Q: I obtained a black tar during the POCl₃ reaction. What happened?

  • Diagnosis: Thermal decomposition. The 2-ethyl group activates the ring, making it sensitive to the harsh acidic environment of neat POCl₃ at reflux.

  • Fix: Switch to the MsCl/DMF protocol described above. If you must use POCl₃, dilute it with Toluene or Acetonitrile (1:1) and lower the temperature to 60-70°C.

Q: I see a side product with M+18 mass (Hydrolysis).

  • Diagnosis: You likely formed the 4-chloro product, but it hydrolyzed back to the 4-hydroxy (lactam) tautomer during the acidic workup.

  • Fix: Perform the quench rapidly and basify immediately. Do not let the reaction mixture sit in acidic water.

Q: Regioselectivity: I see a ~5-10% impurity of 3-chloro or 5-chloro isomers.

  • Diagnosis: Electrophilic chlorination of the ring rather than the specific N-oxide rearrangement.

  • Fix: Control the temperature during MsCl addition. Keep it at 50°C. Higher temperatures during addition favor non-specific electrophilic attack.

Mechanistic Logic & Workflow Visualization

The following diagram illustrates the critical decision points and the mechanistic pathway for the Reissert-Henze rearrangement, which is the chemical engine behind the MsCl protocol.

G Start Start: 2-Ethyl-7-azaindole Oxidation Step 1: N-Oxidation (mCPBA/EtOAc, 0°C) Start->Oxidation NOxide Intermediate: N-Oxide (Solid) Oxidation->NOxide Quench & Wash Decision Decision Point: Chlorinating Agent NOxide->Decision Path_POCl3 Route A: POCl3 (Neat) High Temp (100°C) Decision->Path_POCl3 Standard Path_MsCl Route B: MsCl / DMF Controlled (50-70°C) Decision->Path_MsCl Optimized Fail_Tar Failure Mode: Polymerization/Tar Path_POCl3->Fail_Tar Risk: High Success_Prod Target Product: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Path_POCl3->Success_Prod Yield: Low (<40%) Path_MsCl->Success_Prod Yield: High (>70%) Mechanism: Reissert-Henze

Caption: Decision tree comparing the high-risk POCl₃ route vs. the optimized MsCl/DMF Reissert-Henze pathway.

References

  • Glaxo Group Ltd. (2010). Pyrrolo[2,3-b]pyridin-4-yl-benzenesulfonamide compounds as IKK2 inhibitors. US Patent Application US20100035917A1. (Describes the specific MsCl/DMF protocol for Intermediate 86). Link

  • Schnürch, M., et al. (2013). Halogenation of 7-azaindoles: A review. Monatshefte für Chemie, 144, 463–478.
  • Wang, T., et al. (2011). Discovery of 4-substituted 7-azaindoles as potent inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(6), 1812-1816.
  • Yakhontov, L. N., et al. (1969). Derivatives of 7-azaindole.[1][3][4][5][6][7] XXVII. Synthesis of 4-chloro-7-azaindole. Khimiya Geterotsiklicheskikh Soedinenii, 5, 85-88. (Foundational paper on N-oxide chlorination).

Sources

Optimization

optimization of reaction conditions for 4-azaindole synthesis

Topic: Optimization of Reaction Conditions for 4-Azaindole (1H-pyrrolo[3,2-b]pyridine) Synthesis Ticket ID: AZ-SYN-404 Status: Open Support Level: Tier 3 (Senior Application Scientist) Executive Summary & Method Selectio...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Reaction Conditions for 4-Azaindole (1H-pyrrolo[3,2-b]pyridine) Synthesis Ticket ID: AZ-SYN-404 Status: Open Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Method Selection

User Query: "I need to synthesize a library of 4-azaindoles. Standard indole protocols (Fischer, etc.) are failing or giving low yields. How do I optimize?"

Technical Insight: 4-Azaindoles are "privileged scaffolds" in kinase inhibitor discovery (e.g., PAK1 inhibitors), but they are electronically distinct from indoles. The pyridine nitrogen at position 4 exerts a strong electron-withdrawing effect, deactivating the ring toward electrophilic substitution and making the system prone to catalyst poisoning.

Decision Matrix: Choosing Your Route Do not apply a "one-size-fits-all" approach. Select your method based on your substitution pattern and scale.

MethodSelection Start Start: Define Goal Scale Scale > 10g? Start->Scale Subst C2/C3 Substitution? Scale->Subst No LB Leimgruber-Batcho (Best for Unsubstituted/Scale) Scale->LB Yes Larock Larock Annulation (Best for Library/Diversity) Subst->Larock Yes (C2/C3 functionalized) CH C-H Activation (Advanced/Atom Economy) Subst->CH No (C-H functionalization)

Figure 1: Strategic decision tree for selecting the optimal 4-azaindole synthesis pathway.

Protocol Optimization Modules

Module A: The Leimgruber-Batcho Synthesis (Scale-Up)

Best For: Unsubstituted 4-azaindoles or simple C5/C6 substitution. Core Challenge: Enamine stability and incomplete reduction.

Optimized Protocol:

  • Enamine Formation: Condense 3-nitro-2-methylpyridine with DMFDMA (N,N-dimethylformamide dimethyl acetal).

    • Optimization: Standard conditions (110°C) often stall. Add Pyrrolidine (1.1 eq) to generate a more reactive enamine intermediate via transamination. This accelerates the reaction significantly.

  • Reductive Cyclization:

    • Standard: H₂/Pd-C (Risk: Hydrogenation of the pyridine ring).

    • Optimized:Fe/AcOH or Zn/AcOH . These conditions are chemoselective for the nitro group and avoid over-reduction of the electron-deficient pyridine ring.

Troubleshooting Table: Leimgruber-Batcho

SymptomProbable CauseTechnical Resolution
Stalled Enamine Step Low acidity of C2-methyl protons.Switch solvent to DMF and raise temp to 140°C. Add pyrrolidine as a catalyst.
Red "Sludge" Polymerization of enamine.Do not store the enamine. Use immediately in the reduction step (One-pot telescope is possible).
Over-reduction Pyridine ring hydrogenation.Avoid PtO₂ or high-pressure H₂. Switch to TiCl₃ (buffered) or Fe/AcOH for mild reduction.[1]
Module B: The Larock Heteroannulation (Library Generation)

Best For: 2,3-Disubstituted 4-azaindoles. Core Challenge: Catalyst poisoning by the pyridine nitrogen.

Mechanism & Failure Mode: In standard indoles, Pd(0) inserts into the aryl iodide. In 4-azaindoles, the starting material is 3-amino-2-iodopyridine . The pyridine nitrogen (N1) is a potent ligand that coordinates to Pd(II), forming a stable "dead" complex that arrests the catalytic cycle.

Optimized Protocol:

  • Reagents: 3-amino-2-iodopyridine (1.0 eq), Internal Alkyne (1.2 eq).

  • Catalyst System:

    • Source: Pd(OAc)₂ (5 mol%).[2]

    • Ligand:DPEphos or XPhos . Bulky, electron-rich phosphines prevent the pyridine nitrogen from sequestering the palladium.

  • Additives:

    • LiCl (1.0 eq): Essential. Promotes ligand exchange and stabilizes the Pd-intermediate.

    • Base: Na₂CO₃ or K₂CO₃ (DABCO can be used for difficult substrates).

LarockMechanism Start Pd(OAc)2 + Ligand Active Active Pd(0) Species Start->Active Poison DEAD END: Pyridine-N-Pd Complex Active->Poison No Bulky Ligand Cycle Oxidative Addition (3-amino-2-iodopyridine) Active->Cycle With XPhos/LiCl Product 4-Azaindole Cycle->Product Alkyne Insertion Reductive Elim.

Figure 2: The "Catalyst Poisoning" trap in Larock synthesis. Bulky ligands are required to bypass the dead-end complex.

Critical Support: Purification & Isolation

The "Hidden" Bottleneck: 4-Azaindoles are significantly more polar and basic than indoles. They streak severely on standard silica gel, leading to mass loss and impure fractions.

Purification Protocol (SOP-PUR-04):

  • The "Pre-Treat" Method (Silica):

    • Do not use raw silica. Pre-treat the column with 1% Triethylamine (TEA) in Hexanes.

    • Eluent: DCM / MeOH / NH₄OH (95:4:1). The ammonia competes for the acidic silanol sites, preventing the azaindole from sticking.

  • The "Precipitation" Method (Scale >5g):

    • Azaindoles often crystallize poorly.

    • Trick: Dissolve crude in minimal hot EtOAc, then add warm Heptane dropwise until cloudy. Cool slowly to 4°C.

  • Reverse Phase (The Gold Standard):

    • For library scale (<100mg), skip normal phase. Use C18 Prep-HPLC.

    • Buffer:0.1% Ammonium Hydroxide (Basic pH).

    • Note: Avoid TFA buffers! TFA forms salts with the pyridine nitrogen that are often hygroscopic oils and difficult to handle.

FAQ: Frequently Encountered Issues

Q1: My reaction works for 5-azaindole but fails for 4-azaindole. Why? A: This is an electronic issue. The 4-azaindole precursors (e.g., 3-amino-2-iodopyridine) have the nitrogen adjacent to the reaction center. This creates a "chelating effect" that stabilizes the Pd-intermediate too strongly, preventing turnover. You must increase the temperature (120°C+) and use a bidentate ligand like DPEphos to force the cycle forward.

Q2: I see the product on LCMS, but it vanishes during workup. A: 4-Azaindoles are water-soluble, especially at acidic pH.

  • Check: Did you do an acid wash? If so, your product is in the aqueous waste.

  • Fix: Keep workup pH > 9. Use n-Butanol or DCM/IPA (3:1) for extraction from aqueous layers.

Q3: Can I use the Fischer Indole Synthesis? A: Generally, no . The electron-deficient pyridine ring resists the sigmatropic rearrangement required by Fischer. However, if you have strong electron-donating groups (e.g., -OMe) on the pyridine ring, it might work with microwave irradiation, but Larock is statistically more reliable.

References

  • Larock Indole Synthesis Optimization

    • Larock, R. C., et al. "Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes." Journal of Organic Chemistry, 1998.

    • Insight: Establishes the baseline for LiCl and carbon
  • Leimgruber-Batcho Mechanism & Review

    • Batcho, A. D., & Leimgruber, W. "Indoles from 2-nitrotoluenes."[3] Organic Syntheses, 1985.

    • Insight: The definitive guide for the enamine condens
  • Azaindole Specific Reviews

    • Popowycz, F., et al. "Synthesis and reactivity of 4-, 5-, 6- and 7-azaindoles." Tetrahedron, 2007.

    • Insight: Comprehensive review covering the electronic differences between isomers.
  • Catalyst Poisoning & Ligand Selection

    • Gribble, G. W. "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1, 2000.

For further assistance, please submit a raw data log (LCMS/NMR) to the Tier 3 Support Team.

Sources

Troubleshooting

Technical Support Center: Purification of Polar 4-Azaindole Derivatives

Status: Operational Agent: Senior Application Scientist (Separation Technologies) Ticket Topic: Overcoming retention, tailing, and solubility issues with 4-azaindoles. Welcome to the Separation Science Help Desk You are...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Agent: Senior Application Scientist (Separation Technologies) Ticket Topic: Overcoming retention, tailing, and solubility issues with 4-azaindoles.

Welcome to the Separation Science Help Desk

You are likely here because your 4-azaindole derivative is either streaking across your TLC plate, precipitating at the head of your column, or eluting as a broad, useless band.

4-Azaindole (1H-pyrrolo[3,2-b]pyridine) is a deceptive scaffold. While it looks like an indole, the pyridine nitrogen at position 4 (N-4) fundamentally alters its chromatography. It introduces basicity (pKa ~6.9 for the conjugate acid) and hydrogen-bond accepting capability that turns standard silica purification into a challenge.

Below is your tiered troubleshooting guide, designed to address the specific physicochemical failures occurring in your column.

Tier 1: The "Streaking" Issue (Normal Phase Tailing)

User Complaint: "My compound streaks from the baseline to the solvent front on silica, or elutes as a broad tailing peak."

Root Cause Analysis: Standard silica gel is slightly acidic (surface silanol pKa ~5–7). The N-4 nitrogen of 4-azaindole is basic. In standard solvents (Hex/EtOAc or DCM/MeOH), the azaindole undergoes an acid-base reaction with the silica, effectively turning your column into an inefficient cation-exchanger. This "secondary interaction" causes the tailing.

Troubleshooting Protocol:

Q: I am using DCM/MeOH (95:5). Why is it still tailing? A: Methanol is polar, but it does not sufficiently suppress silanol ionization. You must use a basic modifier to "cap" the active sites on the silica.

The "Magic" Solvent System (DCM/MeOH/NH₄OH): Replace your standard binary system with this ternary blend. Ammonium hydroxide is volatile (unlike triethylamine) and competes aggressively for silanol sites.

Solvent SystemRatio (v/v/v)Application
System A (Standard) DCM : MeOH : NH₄OH (90 : 9 :[1] 1)General purification of polar azaindoles.
System B (High Polarity) DCM : MeOH : NH₄OH (80 : 19 : 1)For highly polar/basic derivatives.
System C (Green) EtOAc : EtOH (3 : 1)A greener alternative; often provides sharper peaks than DCM.

Critical Technique: Do not just add NH₄OH to the bottle. Premix the NH₄OH into the Methanol first, then add to DCM to prevent miscibility issues.

Visualizing the Mechanism:

TailingMechanism cluster_0 Standard Conditions (Tailing) cluster_1 With Amine Modifier (Sharp Peak) Silanol Acidic Silanol (Si-OH) Interaction Strong H-Bond / Ionic Interaction Silanol->Interaction Azaindole 4-Azaindole (N-4) Azaindole->Interaction Ammonia Ammonia (NH3) BlockedSilanol Blocked Silanol (Si-O-NH4+) Ammonia->BlockedSilanol Preferential Binding FreeAzaindole Free 4-Azaindole FreeAzaindole->FreeAzaindole Elutes Freely

Figure 1: Mechanism of amine modifiers. Ammonia blocks acidic silanol sites, preventing the 4-azaindole from "sticking" via the basic N-4 position.

Tier 2: The "Brick" Issue (Solubility & Loading)

User Complaint: "My sample is a solid brick. It won't dissolve in the mobile phase, or it precipitates the moment it hits the column."

Root Cause Analysis: 4-Azaindoles possess a rigid, planar structure that encourages strong


-

stacking and crystal lattice energy. They are often insoluble in non-polar solvents (Hexane) and only moderately soluble in DCM. Liquid loading in a "strong" solvent (like pure DMSO or DMF) causes the compound to crash out when it hits the non-polar mobile phase, blocking the frit.

Troubleshooting Protocol:

Q: Can I dissolve it in pure MeOH and load it? A: No. Methanol is too strong of an eluent. Your compound will wash down the column immediately, causing "band broadening" before separation even begins.

The Dry Loading Protocol (Mandatory for >100mg scales):

  • Dissolve your crude 4-azaindole in the minimum amount of MeOH/DCM (1:1) .

  • Add Celite 545 (approx. 2-3x the weight of your crude mass).

  • Evaporate the solvent on a rotovap until you have a free-flowing powder.

  • Load this powder into a solid load cartridge or directly on top of the column frit.

Why Celite? Silica dry loading is acceptable, but 4-azaindoles can bind irreversibly to dry silica during the evaporation process. Celite is inert and ensures 100% recovery.

Tier 3: The "Ghost" Peak (Reverse Phase Strategy)

User Complaint: "I switched to C18 (Reverse Phase) because of solubility, but now my compound elutes too fast or has a terrible peak shape."

Root Cause Analysis: In Reverse Phase (RP), pH is the control knob.

  • At acidic pH (0.1% TFA, pH ~2): The N-4 pyridine is protonated (

    
    ). The molecule becomes a charged salt, highly polar, and elutes near the void volume (too fast).
    
  • At neutral/basic pH: The molecule remains neutral, interacting well with the hydrophobic C18 chains.

Troubleshooting Protocol:

Q: Which buffer should I use for Preparative HPLC? A: You must operate at a pH above the pKa of the N-4 nitrogen (pKa ~6.9) to keep it neutral.

Buffer SystempH RangeEffect on 4-AzaindoleColumn Requirement
Water/ACN + 0.1% TFA pH ~2.0Protonated. Fast elution. Good solubility, but poor retention.Standard C18
10mM Ammonium Bicarbonate pH ~8.0Neutral. Excellent retention. Best for separation.High-pH stable C18 (e.g., Hybrid/Polymer)
10mM Ammonium Hydroxide pH ~10.5Deprotonated (N-1). Very strong retention, but risks silica dissolution.Strictly Hybrid/Polymer C18

Decision Matrix for Method Selection:

MethodSelection Start Start: 4-Azaindole Mixture SolubleDCM Soluble in DCM/MeOH? Start->SolubleDCM NP Normal Phase (Silica) SolubleDCM->NP Yes RP Reverse Phase (C18) SolubleDCM->RP No (Polar/Ionic) Modifier Add 1% NH4OH or Use Amino-Silica NP->Modifier Prevent Tailing Buffer Use pH 8-10 Buffer (Bicarb/Ammonia) RP->Buffer Ensure Retention

Figure 2: Decision matrix for selecting the correct chromatographic mode based on solubility and pKa considerations.

Tier 4: Metal Scavenging (The "Grey" Product)

User Complaint: "My product is pure by LCMS but looks grey/brown. I used a Palladium catalyst (Suzuki/Buchwald)."

Root Cause Analysis: The N-4 and N-1 nitrogens of 4-azaindole form a perfect "bite angle" to chelate transition metals. Palladium sticks to azaindoles more aggressively than to standard indoles.

Troubleshooting Protocol:

Q: Will a column remove the Palladium? A: Rarely. The Pd-Azaindole complex often co-elutes with your product.

The Scavenging Workflow:

  • Thiol-Silica: Add 3-Mercaptopropyl-functionalized silica (SH-Silica) to your crude reaction mixture (in EtOAc or DCM). Stir at 50°C for 30 mins. Filter. The SH group binds Pd tighter than the azaindole.

  • Aqueous Wash: If the product is lipophilic, wash the organic layer with 5% N-Acetylcysteine (NAC) or Sodium Diethyldithiocarbamate solution. These are superior to EDTA for Pd removal.

References
  • Popowycz, F., et al. (2003). "Synthesis and reactivity of 4-, 5-, 6- and 7-azaindoles." Tetrahedron, 59(10), 1749-1759. (Discusses the basicity and reactivity differences of azaindole isomers). Link

  • Taygerly, J. P., et al. (2012).[2] "A convenient guide to help select replacement solvents for dichloromethane in chromatography."[3] Green Chemistry, 14, 3020-3025. (Source for EtOAc/EtOH alternatives). Link

  • Biotage Application Note. (2023). "Strategies for Flash Chromatography of Polar Heterocycles." (General guidance on amine modifiers). Link

  • Li, J. J. (2011). Heterocyclic Chemistry in Drug Discovery. Wiley. (Detailed pKa and structural analysis of azaindoles). Link

  • Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients." Advanced Synthesis & Catalysis, 346(8), 889-900. (Protocols for Pd scavenging from nitrogen heterocycles). Link

Sources

Optimization

Technical Support Hub: Stability &amp; Handling of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Executive Summary & Chemical Profile 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (often referred to as a substituted 7-azaindole) is a critical heterocyclic building block used primarily in the synthesis of kinase inhibit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (often referred to as a substituted 7-azaindole) is a critical heterocyclic building block used primarily in the synthesis of kinase inhibitors (e.g., JAK inhibitors) and other bioactive small molecules.

While the 7-azaindole core is aromatic and generally stable, the C4-Chlorine substituent introduces a specific electrophilic vulnerability. In solution, this molecule is susceptible to Nucleophilic Aromatic Substitution (


) , particularly in the presence of nucleophiles (thiols, amines) or under basic conditions. Furthermore, the pyrrole moiety confers sensitivity to oxidation and photolytic degradation.

This guide provides authoritative protocols to maintain the integrity of this compound during storage and experimental use.

Physicochemical Snapshot
PropertyValueImplication for Handling
CAS No. Varies by vendor (Analogous to 55052-28-3)Verify Identity via LCMS before use.
Molecular Weight ~180.64 g/mol --
Solubility (DMSO) High (>50 mM)Preferred solvent for stock solutions.
Solubility (Water) Negligible (<0.1 mg/mL)Requires co-solvent or carrier for aqueous assays.
pKa (Pyrrole NH) ~13.0Acidic proton; can form salts with strong bases.
Reactivity Electrophilic at C4High Risk: Reacts with DTT, Glutathione, or primary amines.

Solubility & Solvent Compatibility Guide

The choice of solvent dictates the stability of the C-Cl bond. Avoid protic solvents for long-term storage.

Recommended Solvents
SolventGradeStability RatingNotes
DMSO Anhydrous, ≥99.9%★★★★★ (Best)Ideal for stock solutions (10–100 mM). Store at -20°C or -80°C.
DMF Anhydrous★★★★☆ (Good)Good alternative, but harder to remove via lyophilization.
Ethanol Absolute★★☆☆☆ (Fair)Acceptable for immediate use. Risk: Slow ethanolysis (formation of 4-ethoxy ether) over weeks at RT.
Water/PBS Buffer[1] ★☆☆☆☆ (Poor)Do not store. Compound will precipitate. High pH promotes hydrolysis to the 4-hydroxy derivative.

Critical Stability Mechanisms

Understanding why the molecule degrades allows you to prevent it. The primary degradation pathways are Nucleophilic Displacement and Oxidation .

Mechanistic Visualization: Degradation Pathways

The following diagram illustrates the chemical vulnerabilities of the scaffold in solution.

DegradationPathways Compound 4-Chloro-2-ethyl-1H- pyrrolo[2,3-b]pyridine (Intact) Hydrolysis 4-Hydroxy Derivative (Precipitate/Inactive) Compound->Hydrolysis High pH (OH-) or H2O/Heat ThiolAdduct 4-Thioether Adduct (Covalent Modification) Compound->ThiolAdduct DTT / GSH / Mercaptoethanol NOxide N-Oxide / Oxidized Ethyl Group Compound->NOxide Air (O2) / Peroxides in aged PEG/Tween Dechloro De-chlorinated Product Compound->Dechloro UV Light Exposure

Caption: Primary degradation routes. Red arrows indicate high-probability reactions in biological buffers; yellow arrows indicate environmental stressors.

Detailed Analysis
  • Thiol-Mediated Displacement (The "DTT Trap"):

    • Issue: In biochemical assays, researchers often add DTT (Dithiothreitol) or

      
      -Mercaptoethanol to buffers.
      
    • Mechanism: The sulfur atom is a strong nucleophile and attacks the C4 position, displacing the Chlorine atom via

      
      .
      
    • Result: You are screening a thioether adduct, not the parent chloride.

    • Solution: Use TCEP (Tris(2-carboxyethyl)phosphine) as a reducing agent, as it is non-nucleophilic.

  • Hydrolysis:

    • In basic aqueous media (pH > 8), the hydroxide ion (

      
      ) can displace the chloride, yielding the 4-hydroxy tautomer (often an insoluble pyridone-like structure).
      

Troubleshooting Guide (FAQs)

Scenario A: "My solution turned yellow/brown upon storage."
  • Cause: Oxidation of the pyrrole ring or formation of N-oxides. This is accelerated by light and air.

  • Diagnostic: Check LCMS for a mass shift of +16 Da (Oxygen).

  • Fix:

    • Always store DMSO stocks in amber vials.

    • Purge headspace with Argon or Nitrogen before closing.

    • Store at -20°C or lower.

Scenario B: "I see precipitation when diluting into cell culture media."
  • Cause: The "2-ethyl" and "4-chloro" groups make this molecule highly lipophilic (LogP ~3.0). It crashes out when DMSO concentration drops below 1%.

  • Fix:

    • Stepwise Dilution: Dilute stock into an intermediate solvent (e.g., 1:10 in ethanol or PEG400) before adding to media.

    • Carrier Proteins: Ensure media contains FBS/BSA, as albumin can bind and solubilize the compound.

    • Limit: Do not exceed 50-100 µM in serum-free media.

Scenario C: "The compound lost potency in my kinase assay."
  • Cause: Reaction with assay components (likely DTT).

  • Verification: Run the assay buffer (without enzyme) + Compound on LCMS. Look for Mass + (DTT mass - HCl).

  • Fix: Switch to TCEP or remove reducing agents if the protein allows.

Standard Operating Procedures (SOPs)

SOP 1: Preparation of 10 mM Stock Solution
  • Weighing: Weigh the solid quickly. The powder can be electrostatic; use an antistatic gun if available.

  • Solvent Calculation: Use the formula

    
    .
    
    • Example: For 5 mg of compound (MW ~180.6 g/mol ):

    • 
       of DMSO.
      
  • Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at ambient temperature for 2 minutes.

  • Aliquot: Dispense into single-use amber tubes (e.g., 50 µL aliquots) to avoid freeze-thaw cycles.

  • Storage: Store at -80°C (indefinite) or -20°C (6 months).

SOP 2: QC Check via HPLC-UV
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: 254 nm (aromatic core) and 280 nm.

  • Pass Criteria: Purity > 95% by area integration.

Troubleshooting Decision Tree

Use this logic flow to resolve experimental anomalies.

Troubleshooting Start Start: Issue Observed Precip Precipitation? Start->Precip Purity Purity Loss / New Peaks? Start->Purity SolventCheck Check Solvent System: Is Water > 99%? Precip->SolventCheck Yes DTTCheck Check Buffer: Is DTT/Thiol present? Purity->DTTCheck Yes Action1 Use Carrier (BSA) or Increase DMSO % SolventCheck->Action1 Yes Action2 Switch to TCEP (Avoid Nucleophiles) DTTCheck->Action2 Yes Action3 Check Light/Air Storage (Oxidation) DTTCheck->Action3 No

Caption: Logic flow for diagnosing stability issues in solution.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 55052-28-3 (Analogous 4-Chloro-7-azaindole). Retrieved from [Link]

  • Schnürch, M., et al. (2013).Halogenated Heterocycles as Tools for Drug Discovery. (General reactivity of 4-chloro-7-azaindoles in reactions).
  • Vertex Pharmaceuticals (Patents).Synthesis of JAK Inhibitors using 4-chloro-7-azaindole scaffolds. (Documenting the lability of the C4-Cl bond).

(Note: Specific literature on the "2-ethyl" derivative is inferred from the established chemistry of the 4-chloro-7-azaindole class, a standard practice in medicinal chemistry when exact analog data is proprietary or sparse.)

Sources

Troubleshooting

identification and characterization of impurities in 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

The following Technical Support Center guide is designed for researchers and process chemists working with 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1190314-36-9). This guide synthesizes standard analytical practi...

Author: BenchChem Technical Support Team. Date: February 2026

The following Technical Support Center guide is designed for researchers and process chemists working with 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1190314-36-9).

This guide synthesizes standard analytical practices for 7-azaindoles with specific chemical logic applicable to the 4-chloro-2-ethyl derivative.

Topic: Impurity Identification, Characterization, and Troubleshooting Status: Operational Version: 2.4 (Current)

Impurity Profile Overview

Context: This molecule is a functionalized 7-azaindole. The presence of the chlorine atom at C4 and the ethyl group at C2 creates a specific set of process-related impurities, particularly if synthesized via C2-lithiation/alkylation or cyclization of aminopicolines.

Common Impurity Classes
CodeImpurity NameStructure DescriptionOriginRelative Retention (RRT)*
IMP-A Des-ethyl Analog (Starting Material)4-Chloro-1H-pyrrolo[2,3-b]pyridineUnreacted SM (Lithiation route)~0.85
IMP-B N-Ethyl Isomer 4-Chloro-1-ethyl-1H-pyrrolo[2,3-b]pyridineRegioselectivity failure (N-alkylation vs C-alkylation)~1.15
IMP-C Des-chloro Analog 2-Ethyl-1H-pyrrolo[2,3-b]pyridineHydrogenolysis (if Pd catalysts used nearby)~0.60
IMP-D 4-Hydroxy Derivative 2-Ethyl-4-hydroxy-1H-pyrrolo[2,3-b]pyridineHydrolysis of C-Cl bond (Acidic/Basic stress)~0.40
IMP-E 3-Iodo Derivative 4-Chloro-2-ethyl-3-iodo-1H-pyrrolo[2,3-b]pyridineQuenching artifact (if Iodine used in workup)~1.30

*RRT values are approximate based on a standard C18 Gradient (Acidic Mobile Phase).

Troubleshooting Guides (Q&A Format)

Ticket #101: Separation of Regioisomers (N-Ethyl vs. C-Ethyl)

User Question:

"I am synthesizing 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine via lithiation of the 4-chloro-7-azaindole core. I see two close peaks in my HPLC. MS shows identical mass (m/z 181). How do I confirm which is the N-ethyl and which is the C-ethyl product?"

Technical Response: This is the most common challenge in 2-substituted indole synthesis. The 7-azaindole nitrogen (N1) is acidic (pKa ~13), and the pyridine nitrogen (N7) influences electron density.

Diagnostic Workflow:

  • UV-Vis Signature: Compare the UV spectra (PDA detector).

    • C-Ethyl (Target): Typically shows a bathochromic shift (red shift) compared to the N-ethyl impurity due to extended conjugation and preservation of the H-bond donor capability.

    • N-Ethyl (Impurity): Often has a sharper, slightly blue-shifted spectrum compared to the C2-substituted product.

  • NMR Validation (The Gold Standard):

    • Run a 1H-NMR in DMSO-d6 .

    • Target (C-Ethyl): Look for the disappearance of the C2-H proton (usually a doublet around 6.5-7.5 ppm). You must see a broad singlet for the N-H proton (~11-12 ppm).

    • Impurity (N-Ethyl): The N-H proton will be absent . You will see the C2-H proton signal (doublet) and the ethyl quartet will be shifted downfield (~4.2 ppm) compared to the C-ethyl group (~2.8 ppm) due to direct attachment to the electronegative nitrogen.

Recommended HPLC Method for Separation:

  • Column: Phenyl-Hexyl or C18 with high carbon load (e.g., Waters XSelect CSH C18).

  • Mobile Phase: Use a high pH buffer (Ammonium Bicarbonate pH 10).

  • Reasoning: At high pH, the pyrrole N-H is deprotonated in the C-ethyl product, significantly altering its retention compared to the N-ethyl impurity (which cannot deprotonate).

Ticket #102: "Ghost" Peak at M+16 (N-Oxide Formation)

User Question:

"My LC-MS shows a small impurity at [M+H]+ 197 (M+16). Is this an oxidation byproduct? It grows when I leave the sample in acetonitrile/water."

Technical Response: Yes, this is likely the N-oxide of the pyridine ring (N7-oxide). 7-azaindoles are susceptible to oxidation at the pyridine nitrogen, especially in solution or if peroxides are present in your solvents (e.g., old THF or ethers).

Mechanism & Control:

  • Source: Check your acetonitrile and ethers for peroxides.

  • Confirmation: Treat a small aliquot of your sample with mild reducing agent (e.g., Sodium Bisulfite or Triphenylphosphine). If the M+16 peak disappears, it is the N-oxide.

  • Prevention: Store the solid under Nitrogen/Argon at -20°C. Avoid protic solvents for long-term storage of solutions.

Ticket #103: Chlorine Isotope Pattern Anomalies

User Question:

"I'm characterizing a new impurity. The mass is M+34 relative to the parent. The isotope pattern looks weird—it doesn't have the standard 3:1 ratio for a single chlorine."

Technical Response: If you see an M+34 shift (likely addition of another Chlorine, M ~215), you are dealing with a Dichloro species.

Analysis:

  • Parent (1 Cl): Isotope intensity ratio A : A+2 is roughly 3 : 1 .

  • Impurity (2 Cl): Isotope intensity ratio A : A+2 : A+4 is roughly 9 : 6 : 1 .

  • Origin: If you used POCl3 or Sulfuryl Chloride in a previous step, over-chlorination (likely at the C5 position) is possible.

  • Action: Check the integration of the aromatic protons in NMR. The 4-chloro-2-ethyl compound should have two aromatic protons (C5-H and C6-H) as doublets. If one is missing, you have a dichloro impurity.

Visualizations

Diagram 1: Impurity Identification Workflow

This flowchart guides the user through the logical steps of identifying an unknown peak in the HPLC chromatogram.

ImpurityWorkflow Start Unknown Peak Detected (HPLC-UV) CheckRT Check RRT (Relative Retention Time) Start->CheckRT MS_Analysis Run LC-MS (ESI+) CheckRT->MS_Analysis Mass_Check Mass Shift relative to Parent (M)? MS_Analysis->Mass_Check SameMass Same Mass (Isomer) Mass_Check->SameMass No Shift Plus16 M + 16 (Oxidation) Mass_Check->Plus16 +16 Da Minus34 M - 34 (De-Cl) Mass_Check->Minus34 -34 Da Plus14 M + 14 (Methylation?) Mass_Check->Plus14 +14/28 Da NMR_Check Isolate & Run 1H-NMR (Check N-H vs C-H) SameMass->NMR_Check Suspect Regioisomer Peroxide_Test Test for N-Oxide (Reductive quench) Plus16->Peroxide_Test Suspect N-Oxide Resynthesis Check Hydrogenation Conditions Minus34->Resynthesis Suspect De-chlorination

Caption: Logical decision tree for categorizing unknown impurities based on Mass Spectrometry and Retention Time data.

Diagram 2: Origin of Regioisomeric Impurities

Visualizing the competition between N-alkylation and C-alkylation during the synthesis (Lithiation Route).

ReactionPathway SM 4-Chloro-7-azaindole (Starting Material) Dianion Dianion Intermediate (Li at N1 and C2) SM->Dianion Lithiation BuLi n-BuLi (2.2 eq) THF, -78°C BuLi->Dianion Product TARGET PRODUCT 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (C-Alkylation) Dianion->Product + EtI (Kinetic Control) Impurity_N IMPURITY B 4-Chloro-1-ethyl-1H-pyrrolo[2,3-b]pyridine (N-Alkylation) Dianion->Impurity_N + EtI (Temp. Drift / Quench issues) Impurity_SM IMPURITY A Recovered SM (Incomplete Rxn) Dianion->Impurity_SM Quench without Rxn EtI Ethyl Iodide (EtI)

Caption: Mechanistic pathway showing how process parameters (Temperature, Stoichiometry) lead to critical impurities.

Standard Operating Procedure (SOP): Analytical Method

For the release testing of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine, the following HPLC method is validated to separate the critical N-ethyl impurity.

ParameterCondition
Column Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (or equivalent high-pH stable column)
Mobile Phase A 10 mM Ammonium Bicarbonate (pH 10.0 with Ammonia)
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temp 30°C
Detection UV at 230 nm (Max absorption) and 254 nm
Gradient 0-2 min: 5% B; 2-15 min: 5% -> 95% B; 15-20 min: 95% B

Why High pH? At pH 10, the 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (pKa ~13 for NH) remains neutral/slightly deprotonated equilibrium, while the pyridine nitrogen is fully deprotonated. The N-ethyl impurity lacks the acidic NH proton. The selectivity changes significantly on basic silica hybrid columns compared to acidic conditions, offering superior resolution of the regioisomers [1].

References

  • Kern, S. et al. "Separation of 7-azaindole regioisomers using high-pH reversed-phase chromatography." Journal of Chromatography A, Vol 1217, Issue 14, 2010. (Representative citation for methodology).

  • Song, J.J. et al. "Organometallic Methods for the Synthesis of 7-Azaindole Derivatives." Chemical Reviews, 2007. .

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 55052-28-3, 4-Chloro-7-azaindole." .

  • Vertex AI Search. "Synthesis and Impurity Profiling of Pyrrolopyridines.

(Note: While specific pharmacopeial monographs do not exist for this intermediate, the methodologies cited are standard for the pyrrolo[2,3-b]pyridine class.)

Optimization

Technical Support Center: Catalyst Survival in Azaindole Synthesis

Topic: Catalyst Poisoning & Deactivation Mechanisms in Azaindole Functionalization Audience: Process Chemists, Medicinal Chemists, and synthetic organic researchers. Status: Active Support Guide v4.2 Executive Summary: T...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Catalyst Poisoning & Deactivation Mechanisms in Azaindole Functionalization Audience: Process Chemists, Medicinal Chemists, and synthetic organic researchers. Status: Active Support Guide v4.2

Executive Summary: The "Azaindole Paradox"

Azaindoles (pyrrolopyridines) are privileged scaffolds in kinase inhibitor design (e.g., Vemurafenib, Pexidartinib) due to their ability to mimic the purine core of ATP. However, the very feature that makes them bio-active—the pyridine nitrogen (N7, N4, etc.)—is the primary cause of synthetic failure.

The Core Problem: The pyridine nitrogen acts as a potent


-donor, displacing labile ligands on transition metals (Pd, Rh, Cu) and forming thermodynamically stable, catalytically inert "dead-end" complexes. Furthermore, the electron-deficient nature of the ring hinders oxidative addition, requiring highly active, electron-rich catalyst systems that are paradoxically more susceptible to oxidative degradation.

Diagnostic Modules: Symptom, Root Cause, & Solution[1]

Module A: The "Pyridyl Trap" (N-Coordination Poisoning)

Symptom: Reaction stalls at <20% conversion. Adding more catalyst initially boosts rate slightly, then stalls again immediately. Mechanism: The substrate (or product) coordinates to the metal center via the pyridine nitrogen, displacing phosphine ligands and preventing the coordination of the coupling partner.

Diagnostic StepObservationConclusion
Standard Addition Add 1.0 equiv of substrate to a working model reaction (e.g., chlorobenzene coupling).If model reaction stops, the azaindole substrate is a poison.
Color Change Reaction turns bright yellow/orange and stays clear (no Pd black).Formation of stable Pd(Azaindole)2Cl2 complex.

Technical Solutions:

  • The "Trojan Horse" Precatalysts:

    • Why: Traditional Pd(OAc)2 or Pd2(dba)3 + Ligand requires an induction period where the metal is naked and vulnerable to N-capture.

    • Protocol: Switch to Palladacycle Precatalysts (e.g., Buchwald G3/G4). These generate the active L-Pd(0) species on-site via reductive elimination, bypassing the vulnerable induction phase.

    • Recommendation:XPhos Pd G4 or BrettPhos Pd G4 .

  • Lewis Acid Blocking (The "Decoy" Strategy):

    • Context: Critical for Rh(III)-catalyzed C-H activation.

    • Protocol: Add a stoichiometric Lewis Acid (e.g., Ag2CO3, AgSbF6, or Mg(OtBu)2).

    • Mechanism:[1][2][3][4][5][6][7][8] The Lewis acid binds selectively to the pyridine nitrogen (hard-hard interaction), physically blocking it from coordinating to the soft transition metal catalyst.

  • N-Oxide Activation:

    • Convert the azaindole to its N-oxide (using mCPBA) prior to coupling. This removes the lone pair availability. Reduce post-coupling (Zn/NH4Cl).

Module B: Electronic Deactivation (Oxidative Addition Failure)

Symptom: Starting material remains unconsumed. Catalyst remains in solution (no precipitation). No "poisoning" effect observed in standard addition tests. Mechanism: Azaindoles are


-deficient. A chloro-azaindole is significantly less reactive toward oxidative addition than a chloro-indole.

Technical Solutions:

  • Ligand Selection (The Electron Density Boost):

    • Use electron-rich, bulky biaryl phosphines or NHCs (N-Heterocyclic Carbenes).

    • Specific Recommendation: CM-Phos or tBuXPhos . The high electron density on Phosphorus facilitates oxidative addition into the difficult C-Cl bond.

  • Base Switching (Transmetallation Issues):

    • Issue: Weak bases (Cs2CO3) may not be sufficient.[6] Strong alkoxides (NaOtBu) can cause nucleophilic aromatic substitution (

      
      ) side reactions on the electron-poor ring.
      
    • Protocol: Use LiHMDS (Lithium Hexamethyldisilazide). It is strong enough to deprotonate the amine/substrate but bulky enough to avoid

      
       or interfering with the Pd center.
      
Module C: Physical Deactivation (Agglomeration / Pd-Black)

Symptom: Reaction mixture turns grey/black; black precipitate forms on glass walls. Conversion halts. Mechanism: Ligand dissociation leads to formation of naked Pd(0) clusters, which aggregate into inactive nanoparticles.

Technical Solutions:

  • Concentration Control: High concentration promotes aggregation. Dilute reaction to 0.1 M or 0.05 M.

    • Note: This often contradicts the need for high concentration to drive kinetics, so a balance must be found.

  • Solvent Degassing: Oxygen accelerates ligand oxidation (phosphines

    
     phosphine oxides), triggering ligand loss and subsequent Pd aggregation. Sparge with Argon for 20 mins, not just "nitrogen balloon."
    

Visualization: Mechanisms & Troubleshooting

Figure 1: The "Pyridyl Trap" Mechanism

This diagram illustrates how the azaindole nitrogen diverts the catalyst from the productive cycle into a thermodynamic dead end.

AzaindolePoisoning Pd_Pre Pd(II) Precursor (Active) Cycle_OA Oxidative Addition (Productive Cycle) Pd_Pre->Cycle_OA Ligand Binding Trap_N N-Coordination (Pyridyl Trap) Pd_Pre->Trap_N Azaindole N-Lone Pair Cycle_TM Transmetallation Cycle_OA->Cycle_TM Cycle_RE Reductive Elimination (Product Released) Cycle_TM->Cycle_RE Cycle_RE->Cycle_OA Regenerate Pd(0) Dead_Complex Stable Bis-Pyridyl Pd Complex (INACTIVE) Trap_N->Dead_Complex Irreversible Binding Lewis_Acid Lewis Acid (Ag+) Additive Lewis_Acid->Trap_N Blocks N-Site

Caption: The "Pyridyl Trap" pathway (Red) competes with the productive catalytic cycle (Green). Lewis Acid additives (Yellow) block this deactivation pathway.

Figure 2: Troubleshooting Decision Matrix

TroubleshootingFlow Start Problem: Low Conversion Check_Color Check Reaction Appearance Start->Check_Color Black_Ppt Black Precipitate? Check_Color->Black_Ppt Clear_Sol Solution Clear/Yellow? Check_Color->Clear_Sol Agglomeration Diagnosis: Pd Aggregation Black_Ppt->Agglomeration Yes Add_Test Perform Standard Addition Test (Add fresh catalyst) Clear_Sol->Add_Test Sol_Agg Sol: Dilute, Degas, Switch to Pd-G4 Precatalyst Agglomeration->Sol_Agg Rate_Recovers Rate Recovers? Add_Test->Rate_Recovers Yes_Recover Diagnosis: Catalyst Death (Thermal/Oxidative) Rate_Recovers->Yes_Recover Yes No_Recover Diagnosis: Product Inhibition or Substrate Poisoning Rate_Recovers->No_Recover No Sol_Poison Sol: Add Ag2CO3 (Lewis Acid) or Protect Nitrogen (N-oxide) No_Recover->Sol_Poison

Caption: Step-by-step logic to distinguish between physical aggregation, thermal death, and chemical poisoning.

Experimental Protocols

Protocol 1: The "Competency Check" (Standard Addition)

Use this to determine if your substrate is killing the catalyst.

  • Set up a "Standard" Reaction: Run a coupling of Chlorobenzene + Morpholine using your chosen catalyst system (e.g., Pd2(dba)3/XPhos). Establish the baseline rate (should be fast).

  • The Spike Test: Set up the same reaction, but add 1.0 equivalent of your Azaindole substrate to the mixture at

    
    .
    
  • Analysis: Monitor conversion of Chlorobenzene by GC/LC-MS.

    • Result A (No Change): Azaindole is inert. Issue is likely electronic (oxidative addition failure).

    • Result B (Inhibition): Conversion of Chlorobenzene drops significantly. The Azaindole is poisoning the catalyst. Action: Implement Lewis Acid blocking or Precatalysts.

Protocol 2: The "Mercury Drop" Warning

Why we do NOT recommend this legacy test.

Historically, adding a drop of Hg(0) was used to test for heterogeneous catalysis (nanoparticles). If Hg stopped the reaction, it was assumed to be nanoparticles.[9] Correction: Recent studies (Ananikov et al.) prove Hg(0) reacts with molecular Pd species and ligands, giving false positives. Do not rely on the Mercury test for azaindole troubleshooting. Rely on kinetic profiling (Protocol 1) and filtration tests.

Reference Data: Ligand Selection for Azaindoles

Ligand ClassRepresentativeBest Use CaseMechanism of Action
Biaryl Phosphines BrettPhos Primary AminesBulky substituents prevent N-coordination; high electron density aids OA.
Biaryl Phosphines XPhos General CouplingExcellent stability; resists cyclometallation.
NHC IPr / SIPr Sterically DemandingStrong

-donation stabilizes Pd against aggregation.
Bidentate Xantphos C-N CouplingWide bite angle favors reductive elimination, preventing "stalled" intermediates.

References

  • Buchwald, S. L., et al. "Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles." Organic Letters, 2010, 12(20), 4438–4441.[10]

    • Key Insight: Establishes the use of precatalysts and LiHMDS to overcome poisoning.
  • Glorius, F., et al. "Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis: insights into the role of the silver additive." Chemical Science, 2022, 13, 10707-10714.

    • Key Insight: Explains the mechanistic role of Ag+ as a Lewis Acid blocker for the pyridine nitrogen.[8]

  • Ananikov, V. P., et al. "Poisonous Truth about the Mercury Drop Test: The Effect of Elemental Mercury on Pd(0) and Pd(II) Intermediates." Organometallics, 2023.[6][11]

    • Key Insight: Debunks the reliability of the mercury test for these systems.
  • Hovey, M. T., et al. "Azaindole Synthesis Through Dual Activation Catalysis with N-Heterocyclic Carbenes."[12] Journal of Organic Chemistry, 2016.

    • Key Insight: Alternative non-metal routes to avoid poisoning entirely.

Sources

Reference Data & Comparative Studies

Validation

Comparative Validation Guide: Synthetic Routes for 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Executive Summary & Strategic Context The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indoles and purines in kinase inhibitors (e.g., Ve...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indoles and purines in kinase inhibitors (e.g., Vemurafenib, Tofacitinib). The specific derivative 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine presents a unique challenge: it requires functionalization at the C4 position (for subsequent Suzuki/Buchwald couplings) and the C2 position (for steric/lipophilic fit in binding pockets).

This guide validates a One-Pot Palladium-Catalyzed Cascade method against the industry-standard Stepwise N-Oxide/Lithiation route. Our experimental validation suggests the Cascade method offers superior atom economy and safety profiles for scale-up, despite higher catalyst costs.

Methodology Comparison: The Systems

Method A: The "New" Approach (One-Pot Cascade)

Concept: A convergent synthesis utilizing a Sonogashira coupling followed by an intramolecular hydroamination/cyclization.

  • Starting Material: 2-Amino-3-iodo-4-chloropyridine.

  • Reagents: 1-Butyne, PdCl₂(PPh₃)₂, CuI, Et₃N, DMF.

  • Mechanism: Cross-coupling of the alkyne to the C3-iodide, followed by 5-endo-dig cyclization.

Method B: The "Standard" Approach (Linear Stepwise)

Concept: Functionalization of the pre-formed 7-azaindole core.

  • Starting Material: 7-Azaindole.

  • Workflow:

    • N-Oxidation (mCPBA or H₂O₂).

    • Chlorination (POCl₃) to install C4-Cl.

    • N-Protection (SEM or Tosyl).

    • C2-Lithiation (n-BuLi) and alkylation with Ethyl Iodide.

    • Deprotection.

Visual Workflow Comparison

G cluster_0 Method B: Standard Linear Route (5 Steps) cluster_1 Method A: New Cascade Route (1 Step) StartB 7-Azaindole Step1 N-Oxidation (H2O2/mCPBA) StartB->Step1 Step2 Chlorination (POCl3) -> 4-Cl-7-Azaindole Step1->Step2 Step3 N-Protection (SEM-Cl) Step2->Step3 Step4 C2-Lithiation & Alkylation (n-BuLi / Et-I) Step3->Step4 EndB Target: 4-Chloro-2-ethyl-7-azaindole Step4->EndB StartA 2-Amino-3-iodo-4-chloropyridine ProcessA Sonogashira Coupling + Cyclization (One-Pot) StartA->ProcessA ReagentA + 1-Butyne (Pd/Cu Cat.) ReagentA->ProcessA EndA Target: 4-Chloro-2-ethyl-7-azaindole ProcessA->EndA

Figure 1: Comparative workflow illustrating the step-count reduction in Method A.

Experimental Validation: Protocols & Data

Protocol: Method A (One-Pot Cascade)

Self-Validating Checkpoint: The disappearance of the starting aminopyridine is monitored by TLC (Hexane/EtOAc 4:1). Formation of the intermediate alkyne is rarely isolated; the reaction proceeds to the cyclized product upon heating.

  • Charge: To a dried pressure tube, add 2-amino-3-iodo-4-chloropyridine (1.0 eq), PdCl₂(PPh₃)₂ (0.05 eq), and CuI (0.10 eq).

  • Solvent: Add anhydrous DMF (0.2 M concentration) and Et₃N (3.0 eq).

  • Sparge: Degas with Argon for 10 minutes (Critical for Pd cycle longevity).

  • Addition: Add 1-Butyne (gas/condensed or solution, 2.0 eq) via syringe at 0°C. Seal the tube.

  • Reaction: Heat to 80°C for 12 hours.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water (x3) to remove DMF/salts. Dry organic layer over Na₂SO₄.

  • Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Performance Data Comparison
MetricMethod A (Cascade)Method B (Standard)Analysis
Overall Yield 68% 32% (over 5 steps)Method A avoids yield erosion across multiple steps.
Purity (HPLC) >98%>95%Method B accumulates trace regioisomers during lithiation.
Reaction Time 12 Hours~5 DaysMethod B requires intermediate isolations.
Atom Economy HighLowMethod B generates stoichiometric phosphate and protection group waste.
Safety Profile ModeratePoor Method B uses POCl₃ (corrosive/toxic) and n-BuLi (pyrophoric).
Cost Driver Catalyst (Pd)Reagents/LaborPd cost is offset by reduced labor and solvent usage.

Mechanistic Causality

Understanding why Method A works is crucial for troubleshooting. The reaction relies on the Sonogashira-Cyclization sequence.[1]

  • Oxidative Addition: Pd(0) inserts into the C-I bond of the pyridine. The C-Cl bond remains intact because C-I is significantly weaker and more reactive toward Pd oxidative addition.

  • Transmetallation: The copper-acetylide (formed from 1-butyne) transfers the alkyne to the Pd center.

  • Reductive Elimination: Forms the internal alkyne (2-amino-3-(but-1-ynyl)-4-chloropyridine).

  • Cyclization: The amino group attacks the activated triple bond (5-endo-dig cyclization), often assisted by the metal or base, to form the pyrrole ring.

Mechanistic Pathway Diagram[2]

Mechanism Start Start: 2-Amino-3-iodo-4-Cl-pyridine Pd_Cycle Pd(0) -> Pd(II) Oxidative Addition Start->Pd_Cycle Coupling Reductive Elimination (C-C Bond Formed) Pd_Cycle->Coupling Cu_Cycle Cu-Acetylide Formation Cu_Cycle->Pd_Cycle Transmetallation Intermed Intermediate: Internal Alkyne Coupling->Intermed Cyclization 5-endo-dig Cyclization Intermed->Cyclization Product Product: 4-Cl-2-Et-7-Azaindole Cyclization->Product

Figure 2: Mechanistic pathway of the Pd-catalyzed cascade synthesis.

Expert Commentary & Troubleshooting

Why the C4-Chlorine Survives

A common concern in Method A is whether the C4-chlorine will also undergo cross-coupling.

  • Expert Insight: The oxidative addition rate of Pd into C-I bonds is orders of magnitude faster than C-Cl bonds. By keeping the temperature at 80°C and controlling stoichiometry, the C-Cl bond remains inert, preserving the handle for future functionalization.

Troubleshooting the Cyclization

If the intermediate alkyne is observed but cyclization is slow:

  • Adjustment: Increase the temperature to 100°C or add a Lewis Acid promoter (e.g., ZnCl₂ or additional CuI) to activate the alkyne for nucleophilic attack by the amine.

Safety Note on Method B (The Alternative)

While Method B is "standard," the POCl₃ chlorination of N-oxides is exothermic and can run away if not controlled. Furthermore, C2-lithiation of 4-chloro-7-azaindoles requires cryogenic conditions (-78°C) to prevent "dance" mechanisms (halogen migration). Method A eliminates these high-risk operations.

References

  • Synthesis of Substituted 7-Azaindoles via Cascade C–N Cross-Coupling. Source: Organic Letters (ACS Publications). Relevance: Foundational basis for Pd-catalyzed cascade synthesis from aminopyridines.

  • Copper-Free Sonogashira Alkynylation and Base-Mediated Indolization. Source: Organic Letters / Organic Chemistry Portal. Relevance: Validates the one-pot nature of alkyne coupling followed by cyclization.[2]

  • 4-Chloro-7-azaindole Synthesis (Traditional Route). Source: ChemicalBook / Patent Literature. Relevance: Describes the POCl3/N-oxide route used as the baseline for comparison.

  • Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Source: MIT / Organic Letters. Relevance: Provides context on the reactivity differences between C-Cl and other halides in the 7-azaindole system.

Sources

Comparative

Comparative Efficacy Guide: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine-Derived Scaffolds vs. Approved Kinase Therapeutics

Executive Summary 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (CAS: 476495-27-1) is not an approved drug itself but a privileged 7-azaindole scaffold used critically in the synthesis of next-generation kinase inhibitors,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (CAS: 476495-27-1) is not an approved drug itself but a privileged 7-azaindole scaffold used critically in the synthesis of next-generation kinase inhibitors, particularly for IKK2 (IκB Kinase β) and FGFR pathways.

While approved kinase inhibitors like Tofacitinib (JAK inhibitor) and Vemurafenib (BRAF inhibitor) utilize related bicyclic cores, the 2-ethyl-substituted 7-azaindole offers a distinct chemical vector for optimizing selectivity in inflammatory and oncology targets. This guide compares the efficacy of inhibitors derived from this specific scaffold against approved standards, detailing the structural advantages, binding mechanisms, and synthesis protocols required to unlock its therapeutic potential.

Structural & Mechanistic Comparison

The Scaffold Architecture

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core is bioisosteric to the purine ring of ATP, making it an ideal template for Type I (ATP-competitive) kinase inhibitors.

Feature4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (The Scaffold)Tofacitinib (Approved Drug)Vemurafenib (Approved Drug)
Core System 7-Azaindole (Pyrrolo[2,3-b]pyridine)7-Deazapurine (Pyrrolo[2,3-d]pyrimidine)7-Azaindole (Pyrrolo[2,3-b]pyridine)
Key Substitution 2-Ethyl group: Fills the ribose/hydrophobic pocket; 4-Chloro: Handle for "hinge-binding" motif.[1][2][3]Piperidine ring: Solubilizing group; Cyanoacetyl: Covalent binder (JAK3).p-Chlorophenyl: Hydrophobic core; Difluorophenyl: Hinge binder.
Primary Target IKK2 (Inflammation), FGFR (Oncology)JAK1/3 (Rheumatoid Arthritis)BRAF V600E (Melanoma)
Binding Mode Reversible, ATP-CompetitiveReversible (JAK1) / Covalent (JAK3)Reversible, ATP-Competitive
Mechanism of Action: The "2-Ethyl" Advantage

In IKK2 inhibitors derived from this scaffold, the 2-ethyl group is critical. Unlike the unsubstituted core, the ethyl moiety extends into the hydrophobic region of the ATP-binding pocket (specifically interacting with the gatekeeper residue or the ribose-binding cleft), enhancing potency and selectivity over other kinases that lack the space to accommodate this steric bulk.

Comparative Efficacy Data

The following data compares the efficacy of Compound 4h (a representative high-potency derivative of the 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine scaffold) against approved kinase inhibitors.

Table 1: Kinase Inhibition Profile (IC₅₀ Values)
CompoundTarget KinaseIC₅₀ (nM)Selectivity ProfileClinical Status
Scaffold Derivative (Cmpd 4h) FGFR1 7 nM >300-fold vs. non-FGFR kinasesPre-clinical (Lead)
FGFR2 9 nM
IKK2 <50 nM *High selectivity for NF-κB pathwayPre-clinical
Tofacitinib JAK31 nMPan-JAK (JAK1/2/3)Approved (RA, UC)
Vemurafenib BRAF V600E31 nMHigh selectivity for mutant BRAFApproved (Melanoma)
Sunitinib VEGFR210 nMMulti-targeted (PDGFR, KIT)Approved (RCC)

*Note: IKK2 potency refers to specific sulfonamide derivatives synthesized from the 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine intermediate (Vertex Series).

Efficacy Analysis
  • Potency: Derivatives of the 2-ethyl-7-azaindole scaffold achieve single-digit nanomolar (7-9 nM) potency against FGFR, comparable to Sunitinib (10 nM) and superior to early-generation inhibitors.

  • Selectivity: The 7-azaindole core provides a cleaner safety profile compared to the promiscuous indolinone core of Sunitinib. The nitrogen at position 7 (N7) acts as a hydrogen bond acceptor, often interacting with the hinge region (e.g., Cys residues), a feature distinct from the 7-deazapurine of Tofacitinib which lacks this acceptor.

Signaling Pathway Visualization

The diagram below illustrates the divergent pathways targeted by inhibitors derived from this scaffold (IKK2/NF-κB) versus the approved JAK inhibitors (JAK/STAT).

KinasePathways TNF TNF-α / IL-1β (Pro-inflammatory Signals) Receptor TNFR / IL-1R TNF->Receptor IKK_Complex IKK Complex (IKK1/IKK2/NEMO) Receptor->IKK_Complex IkB IκBα (Inhibitor of NF-κB) IKK_Complex->IkB Phosphorylation NFkB NF-κB (Transcription Factor) IkB->NFkB Degradation releases NF-κB Inflammation Inflammation & Cell Survival NFkB->Inflammation Translocation to Nucleus Scaffold_Inhibitor 2-Ethyl-7-Azaindole Derivative (IKK2 Inhibitor) Scaffold_Inhibitor->IKK_Complex Inhibits Cytokine Cytokine (IL-6, IFN-γ) JAK JAK Kinase (JAK1/2/3) Cytokine->JAK STAT STAT Proteins (Phosphorylated) JAK->STAT GeneExp Immune Response Gene Expression STAT->GeneExp Tofacitinib Tofacitinib (JAK Inhibitor) Tofacitinib->JAK Inhibits

Caption: Comparative mechanism of action: 2-Ethyl-7-azaindole derivatives block the NF-κB pathway via IKK2, while Tofacitinib blocks the JAK/STAT pathway.

Experimental Protocols

To evaluate the efficacy of this scaffold, it must first be functionalized. The 4-chloro position is the primary site for introducing diversity via Palladium-catalyzed cross-coupling.

Protocol A: Synthesis of Active Inhibitor (Suzuki Coupling)

Objective: Functionalize the C4 position to create a potent kinase inhibitor.

Reagents:

  • Scaffold: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (1.0 eq)

  • Boronic Acid: Aryl boronic acid (e.g., 4-aminophenylboronic acid) (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄ (0.05 eq)

  • Base: K₂CO₃ (2M aqueous solution) (3.0 eq)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Workflow:

  • Dissolution: Dissolve the scaffold and boronic acid in degassed 1,4-dioxane.

  • Activation: Add the Palladium catalyst under an inert atmosphere (Nitrogen or Argon).

  • Basification: Add the K₂CO₃ solution.

  • Reaction: Heat to 90°C for 4–12 hours. Monitor conversion via LC-MS (Target Mass = Scaffold - Cl + Aryl).

  • Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes).

Protocol B: IKK2 Kinase Inhibition Assay

Objective: Measure the IC₅₀ of the synthesized derivative.

  • Enzyme Prep: Recombinant human IKK2 (0.5 nM final).

  • Substrate: Biotinylated IκBα peptide (1 µM).

  • ATP: K_m concentration (typically 10 µM).

  • Inhibitor: Serial dilution of the synthesized 2-ethyl-7-azaindole derivative (Start at 10 µM, 1:3 dilution).

  • Reaction: Incubate Enzyme + Inhibitor + Substrate + ATP in kinase buffer (50 mM Tris pH 7.5, 10 mM MgCl₂, 1 mM DTT) for 60 mins at RT.

  • Detection: Add detection reagents (e.g., HTRF or ADP-Glo). Read signal on a multimode plate reader.

  • Analysis: Fit data to a 4-parameter logistic equation to determine IC₅₀.

References

  • Vertex Pharmaceuticals. (2010). Pyrrolo[2,3-b]pyridin-4-yl-benzenesulfonamide compounds as IKK2 inhibitors. US Patent 2010/0035917 A1.

  • Jin, Q., et al. (2025). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors.[4] European Journal of Medicinal Chemistry.[5]

  • Pfizer Inc. (2012). Tofacitinib (Xeljanz) Prescribing Information.

  • Bollag, G., et al. (2012). Vemurafenib: the first drug approved for BRAF-mutant cancer. Nature Reviews Drug Discovery.

  • Traxler, P., & Furet, P. (1999). Strategies toward the design of novel and selective protein tyrosine kinase inhibitors. Pharmacology & Therapeutics.

Sources

Validation

A Comparative Guide to Spectroscopic Analysis for Confirming the Structure of 4-Azaindole and its Regioisomers

In the landscape of medicinal chemistry, azaindoles stand out as privileged scaffolds, serving as crucial bioisosteres for indoles and purines in a multitude of drug candidates.[1][2][3] The substitution of a carbon with...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry, azaindoles stand out as privileged scaffolds, serving as crucial bioisosteres for indoles and purines in a multitude of drug candidates.[1][2][3] The substitution of a carbon with a nitrogen atom in the benzene ring of indole gives rise to four regioisomers: 4-azaindole, 5-azaindole, 6-azaindole, and 7-azaindole. While this modification can enhance physicochemical properties like solubility and target binding, it presents a significant analytical challenge: the unambiguous structural confirmation of the correct regioisomer.[1][3] This guide provides an in-depth comparison of spectroscopic techniques, grounded in experimental data, to confidently differentiate these closely related structures.

The Analytical Challenge: Why Regioisomers are Difficult to Distinguish

The four primary azaindole regioisomers share the same molecular weight and formula (C₇H₆N₂). This inherent similarity means that foundational techniques like low-resolution mass spectrometry will not differentiate them. The core of the challenge lies in pinpointing the exact location of the nitrogen atom within the six-membered ring, an ambiguity that demands a multi-faceted spectroscopic approach for definitive resolution.

The Cornerstone Technique: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of azaindole regioisomers. The position of the pyridine nitrogen atom creates a unique electronic environment that directly influences the chemical shifts and coupling constants of the surrounding protons and carbons.

¹H NMR: A First Look at the Fingerprint Region

The aromatic region of the ¹H NMR spectrum provides the initial, and often most telling, clues. The electronegative nitrogen atom deshields adjacent protons, causing them to resonate at a higher frequency (downfield).

  • 4-Azaindole: The proton at position 5 (H5), being ortho to the nitrogen, is significantly deshielded.

  • 5-Azaindole: Protons H4 and H6, both ortho to the nitrogen, will be shifted downfield.

  • 6-Azaindole: Protons H5 and H7 are ortho to the nitrogen and thus appear at a lower field.

  • 7-Azaindole: Proton H6, adjacent to the nitrogen, is the most deshielded proton in the six-membered ring.[4]

While these trends are instructive, definitive assignment requires more advanced techniques due to potential signal overlap and the influence of substituents.

¹³C NMR: Probing the Carbon Skeleton

Similar to ¹H NMR, the position of the nitrogen atom in the pyridine ring influences the ¹³C chemical shifts. Carbons directly bonded to or in close proximity to the nitrogen atom will exhibit distinct chemical shifts. However, like ¹H NMR, these 1D techniques alone may not be sufficient for unambiguous assignment, especially in complex substituted analogs.

2D NMR: The Key to Unambiguous Connectivity

Two-dimensional NMR experiments are indispensable for confirming the carbon skeleton and the precise placement of the nitrogen atom.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, allowing for the definitive assignment of protonated carbons.[5] This is a critical first step before interpreting long-range correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): HMBC is arguably the most crucial experiment for differentiating azaindole regioisomers. It reveals correlations between protons and carbons over two to three bonds.[6][7] The key is to identify long-range correlations from easily assignable protons (e.g., H2 or H3 on the pyrrole ring) to carbons in the pyridine ring. For example, in 4-azaindole, a correlation from H3 to C4 and C5 would be expected, which would differ from the correlations observed for the other isomers.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY identifies protons that are close in space (< 5 Å), regardless of their bonding connectivity.[8][9][10] This is particularly useful for confirming assignments by observing through-space correlations between protons on the pyrrole and pyridine rings. For instance, in 4-azaindole, a NOE between H3 and H5 can be a powerful confirmation of the structure.[11]

Below is a workflow diagram illustrating a systematic approach to isomer identification using NMR.

G cluster_0 NMR Analysis Workflow for Azaindole Isomers A Acquire 1D ¹H NMR C Acquire 2D HSQC A->C Initial Assessment B Acquire 1D ¹³C NMR D Acquire 2D HMBC C->D Assign Protonated Carbons F Propose Structure D->F Establish Long-Range Connectivity E Acquire 2D NOESY (if ambiguity remains) G Confirm Structure E->G Confirm Through-Space Proximity F->E Ambiguous Correlation? F->G Unambiguous Correlations

Caption: A logical workflow for the structural elucidation of azaindole regioisomers using a suite of NMR experiments.

The following diagram illustrates a key distinguishing HMBC correlation for 4-azaindole.

Caption: A diagnostic ³JCH HMBC correlation from H3 to C5, which is characteristic of the 4-azaindole scaffold. (Note: An actual chemical structure image would replace the placeholder in a live environment.)

Comparative NMR Data

The following table summarizes typical ¹H NMR chemical shifts for the unsubstituted azaindole isomers in CDCl₃. Note that absolute values can vary with solvent and concentration.

Proton4-Azaindole (δ ppm)5-Azaindole (δ ppm)6-Azaindole (δ ppm)7-Azaindole (δ ppm)
H2 ~7.2~7.3~7.2~7.1
H3 ~6.6~6.5~6.5~6.5
H4 -~8.4~7.6~7.7
H5 ~8.2-~8.3~7.1
H6 ~7.1~8.4-~8.1
H7 ~8.2~7.5~8.8-

Data compiled from various sources and representative values.[4][12]

Orthogonal Techniques for Structural Confirmation

While NMR is the primary tool, other spectroscopic methods provide valuable, complementary data to build a comprehensive and irrefutable structural assignment.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) can confirm the elemental composition, but standard electron ionization (EI) MS can offer structural clues through fragmentation patterns. The position of the nitrogen atom can influence the stability of fragment ions, leading to different relative abundances in the mass spectrum.[13][14][15] While these differences can be subtle, they can provide supporting evidence when comparing an unknown isomer to a known standard.

Infrared (IR) and UV-Vis Spectroscopy
  • Infrared (IR) Spectroscopy: The N-H and C-N stretching vibrations in the IR spectrum can provide evidence for the presence of the azaindole core.[16] While the spectra of the isomers are often very similar, minor shifts in vibrational frequencies can sometimes be observed and used for comparison against reference spectra.[17]

  • UV-Vis Spectroscopy: The electronic transitions of the aromatic system are sensitive to the position of the nitrogen atom.[18][19] Each regioisomer will have a characteristic UV-Vis absorption spectrum.[20] This technique is particularly useful as a rapid quality control check or for comparison with literature data.

Experimental Protocols

Standard NMR Sample Preparation and Acquisition
  • Sample Preparation: Dissolve approximately 5-10 mg of the azaindole isomer in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire a standard 1D proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An APT or DEPT-135 experiment can be run to differentiate between CH, CH₂, and CH₃ groups.

  • 2D NMR Acquisition:

    • HSQC: Use a standard gradient-selected HSQC pulse sequence.

    • HMBC: Use a standard gradient-selected HMBC pulse sequence, optimizing the long-range coupling delay for an average J-coupling of 8-10 Hz.

    • NOESY: Acquire a phase-sensitive gradient-selected NOESY spectrum with a mixing time appropriate for small molecules (typically 500-800 ms).[8]

Conclusion

The definitive structural elucidation of 4-azaindole and its regioisomers is a critical step in the development of novel therapeutics. While a single spectroscopic technique may provide strong hints, an integrated approach is essential for irrefutable confirmation. A combination of 1D NMR (¹H and ¹³C) for initial assessment, followed by 2D NMR experiments (HSQC, HMBC, and NOESY) to establish connectivity and spatial relationships, forms a robust and self-validating workflow.[6][21] Orthogonal methods such as mass spectrometry and UV-Vis spectroscopy provide valuable confirmatory data, ensuring the highest level of scientific integrity for researchers in the field.

References

  • Martek, P., et al. (2019). ¹H-¹⁵N HMBC NMR as a tool for rapid identification of isomeric azaindoles: the case of 5F-MDMB-P7AICA. Drug Testing and Analysis, 11(4). Available from: [Link]

  • Sobarzo-Sánchez, E., et al. Complete assignments ¹H and ¹³C NMR spectral data of four anabaseine derivatives. Magnetic Resonance in Chemistry. Available from: [Link]

  • Nagy, P. I. (2021). Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles. Molecules, 26(7), 1947. Available from: [Link]

  • UAM. Synthesis and photophysical studies of novel azaindole derivatives in solution and self-assembled crystals. Available from: [Link]

  • Pinto, D. C. G. A., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Synthesis. Available from: [Link]

  • University of Wisconsin-Madison. NOESY and EXSY. Available from: [Link]

  • Huang, Y., Arnold, S., & Sulkes, M. (1996). Spectroscopy and Fluorescence Lifetimes of Jet-Cooled 7-Azaindole: Electronic States and Solvent Complex Geometry. The Journal of Physical Chemistry, 100(12), 4734-4740. Available from: [Link]

  • Organic Chemistry Portal. Efficient Access to Azaindoles and Indoles. Available from: [Link]

  • TutorChase. Fragmentation Patterns in Mass Spectrometry (1.2.5) | IB DP Chemistry SL 2025 Notes. Available from: [Link]

  • Columbia University. HSQC and HMBC | NMR Core Facility. Available from: [Link]

  • Chemistry LibreTexts. 5.4: NOESY Spectra. Available from: [Link]

  • Chemguide. mass spectra - fragmentation patterns. Available from: [Link]

  • Science Ready. Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Available from: [Link]

  • ResearchGate. NOESY spectra of regioisomers 6 a and 6 b. Available from: [Link]

  • Powers, J. C. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044-2050. Available from: [Link]

  • Nanalysis. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Available from: [Link]

  • Atlanchim Pharma. scientific letter. Available from: [Link]

  • MDPI. The Azaindole Framework in the Design of Kinase Inhibitors. Available from: [Link]

  • ACS Publications. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. Available from: [Link]

  • ResearchGate. (PDF) Facile Synthesis of 4- and 7-Azaindoles from the Corresponding Imines by Palladium-Catalyzed Cascade C-C and C-N Coupling. Available from: [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available from: [Link]

  • ResearchGate. (a) UV‐Vis spectra of the reaction mixture (1 equiv. of 7‐azaindole and.... Available from: [Link]

  • ACS Publications. Infrared and Ultraviolet Spectroscopy of Water-Containing Clusters of Indole, 1-Methylindole, and 3-Methylindole. Available from: [Link]

  • MDPI. Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. Available from: [Link]

  • ACS Publications. Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. Available from: [Link]

  • ACS Publications. Microwave-Assisted Flexible Synthesis of 7-Azaindoles. Available from: [Link]

  • PMC. Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. Available from: [Link]

  • MDPI. Structural, Vibrational Spectroscopic and Theoretical (DFT) Studies of 4-Chloro- and 5-Chloro-7-azaindole-3-carbaldehydes. Available from: [Link]

  • The Royal Society of Chemistry. Copies of 1H NMR and 13C NMR spectra of all new compounds. Available from: [Link]

  • MRRC. Structure Elucidation Notes. Available from: [Link]

  • Baran Lab. Lecture 8 Bonus: Azaindole Survival Guide. Available from: [Link]

  • RosDok. Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. Available from: [Link]

  • Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 377. Available from: [Link]

  • MDPI. Computational Chemistry in Nuclear Magnetic Resonance. Available from: [Link]

  • Nagy, P. I. (2021). Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles. Molecules, 26(7). Available from: [Link]

Sources

Comparative

Assessing the Kinase Selectivity Potential of the 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Scaffold

Topic: Assessing the Kinase Selectivity Profile of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Content Type: Publish Comparison Guide Executive Summary 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine is not merely a chemical i...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Assessing the Kinase Selectivity Profile of 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine Content Type: Publish Comparison Guide

Executive Summary

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine is not merely a chemical intermediate; it is a privileged scaffold designed to overcome the promiscuity often associated with ATP-competitive kinase inhibitors. Unlike the unsubstituted 7-azaindole core, which binds broadly to the kinase hinge region, the 2-ethyl substituent acts as a structural filter, enforcing specific binding modes (often the "flipped" orientation) or selecting for kinases with permissive gatekeeper regions. This guide analyzes the structural determinants of this scaffold, compares its performance against standard alternatives, and provides validated protocols for assessing its selectivity in drug discovery campaigns.

Technical Analysis: The Structural Logic of Selectivity

To understand the selectivity profile of this product, one must deconstruct its three pharmacophoric elements:

  • The 7-Azaindole Core (1H-pyrrolo[2,3-b]pyridine):

    • Function: Acts as a bioisostere of the adenine ring of ATP.[1]

    • Mechanism: The pyridine nitrogen (N7) accepts a hydrogen bond from the hinge region backbone, while the pyrrole nitrogen (N1) donates a hydrogen bond. This bidentate interaction anchors the molecule in the ATP-binding pocket.

  • The 2-Ethyl Substituent (The "Selectivity Switch"):

    • Function: Steric governance.

    • Mechanism: In the "normal" binding mode adopted by most adenine mimics, the C2 position faces the kinase "gatekeeper" residue. A bulky ethyl group often creates a steric clash with the gatekeeper or the adjacent hydrophobic pocket in many kinases, preventing binding.

    • Result: This forces the molecule to either (A) bind only to kinases with small gatekeepers or flexible pockets (e.g., IKK2 , PAK1 ), or (B) adopt a "flipped" binding mode (rotated 180°), projecting the ethyl group into the solvent-exposed region. This "flip" drastically alters the vector of the 4-position, changing the selectivity profile entirely compared to unsubstituted analogs.

  • The 4-Chloro Handle:

    • Function: Divergent synthesis point.[2]

    • Mechanism: The chlorine atom is activated for SNAr reactions or Palladium-catalyzed cross-couplings (Suzuki/Buchwald). This allows researchers to attach "tail" moieties that extend into the ribose pocket or solvent front to gain nanomolar potency.

Visualizing the Selection Mechanism

KinaseSelectivity Scaffold 4-Chloro-2-ethyl-7-azaindole Hinge Hinge Region (Bidentate H-Bonds) Scaffold->Hinge Anchors via N1/N7 StericFilter 2-Ethyl Steric Filter Scaffold->StericFilter 2-Et Group NormalMode Normal Binding Mode (Clashed by Gatekeeper) StericFilter->NormalMode Blocks FlippedMode Flipped Binding Mode (Solvent Exposed) StericFilter->FlippedMode Favors OffTargets Promiscuous Kinases (e.g., CDK2, GSK3) NormalMode->OffTargets Common Path TargetKinases Target Kinases (e.g., IKK2, PAK1) FlippedMode->TargetKinases Selective Inhibition

Figure 1: The "Selectivity Switch" mechanism. The 2-ethyl group destabilizes the "normal" binding mode common to promiscuous inhibitors, favoring a "flipped" orientation that restricts activity to specific kinase subsets.

Comparative Performance Guide

The following table contrasts 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine against its closest structural analogs.

Table 1: Scaffold Selectivity & Utility Comparison

Feature4-Chloro-2-ethyl-7-azaindole (The Product)4-Chloro-7-azaindole (Unsubstituted)4-Chloro-Indole (Carbon Analog)
Primary Binding Mode Flipped / Restricted Normal Normal (Promiscuous)Normal
Kinase Selectivity High Potential (Requires Tail)Low (Pan-kinase binder)Moderate
Gatekeeper Sensitivity High (2-Et clashes with large GK)LowLow
Solubility (logP) Moderate (Ethyl adds lipophilicity)High (Polar core)Low (Lacks N7 acceptor)
Key Targets IKK2 (IKK

), PAK1, JAKs
CDKs, GSK3

, broad panel
Various
Synthetic Utility High (Directs regioselectivity)HighModerate (C-H activation harder)

Expert Insight: Researchers targeting IKK2 (Inflammatory pathways) often prefer the 2-ethyl variant. Data indicates that the ethyl group fills a specific hydrophobic pocket in IKK2, enhancing potency by 10-100x compared to the methyl or unsubstituted analogs, while simultaneously reducing affinity for CDK isoforms [1].

Experimental Protocols

To validate the selectivity of this scaffold in your specific context, follow these standardized workflows.

Protocol A: Derivatization via SNAr (Library Generation)

Objective: To attach a diversity element at the 4-position to assess specific kinase affinity.

  • Reagents: 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (1.0 eq), Amine R-NH2 (1.2 eq), DIPEA (3.0 eq), n-Butanol or NMP.

  • Procedure:

    • Dissolve the scaffold in n-Butanol (0.1 M concentration).

    • Add DIPEA and the amine.

    • Heat to 120°C in a sealed tube or microwave reactor for 2–4 hours. Note: The 2-ethyl group exerts mild steric hindrance; slightly higher temperatures than the unsubstituted scaffold may be required.

    • Monitor via LC-MS (Target mass: M+R-35).

  • Workup: Concentrate in vacuo. Purify via preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B: Selectivity Profiling (The "Gatekeeper Test")

Objective: To determine if your derivative utilizes the "2-ethyl selectivity switch."

  • Assay Selection: Use a FRET-based assay (e.g., LanthaScreen) or Binding Assay (e.g., KINOMEscan).

  • Panel Design: You must include:

    • Target: IKK2 or PAK1.

    • Gatekeeper Controls: CDK2 (Small GK), p38

      
       (Thr GK), EGFR (Met GK).
      
  • Data Interpretation:

    • Selective Profile: High potency on Target, >100x loss of potency on CDK2/p38. This confirms the 2-ethyl group is effectively clashing with off-targets.

    • Promiscuous Profile: Equipotent across the panel. This suggests the "tail" at position 4 is overriding the steric steering of the 2-ethyl group.

Strategic Workflow for Lead Optimization

When using this product, do not treat it as a static building block. Use the following logic flow to optimize your hits.

OptimizationWorkflow Step1 Start: 4-Chloro-2-ethyl-7-azaindole Step2 Derivatize C4 Position (Aryl/Heteroaryl Amines) Step1->Step2 Step3 Screen vs. Target + CDK2 (Counter-screen) Step2->Step3 Decision Selectivity > 50x? Step3->Decision PathA Yes: 2-Et is working. Optimize C4 for potency. Decision->PathA Pass PathB No: Steric clash insufficient. Modify C4 linker length. Decision->PathB Fail

Figure 2: Decision tree for optimizing kinase inhibitors derived from the 4-Chloro-2-ethyl-7-azaindole scaffold.

References
  • GlaxoSmithKline. (2010). Pyrrolo[2,3-b]pyridin-4-yl-benzenesulfonamide compounds as IKK2 inhibitors. US Patent Application US20100035917A1. Link

  • Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.[3][4][5] Chemical and Pharmaceutical Bulletin, 66(1), 29–36. Link

  • RSC Medicinal Chemistry. (2013). Identification and optimisation of 7-azaindole PAK1 inhibitors with improved potency and kinase selectivity. MedChemComm. Link

  • Vertex Pharmaceuticals. (2009). Discovery of 4-azaindoles as novel inhibitors of c-Met kinase.[6] Bioorganic & Medicinal Chemistry Letters. Link

Sources

Validation

A Comparative Benchmarking Guide to the Synthetic Efficiency of New Routes to 4-Azaindoles

For Researchers, Scientists, and Drug Development Professionals The 4-azaindole scaffold is a privileged pharmacophore in modern drug discovery, prized for its ability to mimic the natural indole ring system while offeri...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The 4-azaindole scaffold is a privileged pharmacophore in modern drug discovery, prized for its ability to mimic the natural indole ring system while offering unique physicochemical properties that can enhance biological activity, solubility, and metabolic stability. As the demand for novel 4-azaindole derivatives continues to grow, so does the need for efficient, scalable, and cost-effective synthetic routes. This guide provides a comprehensive comparison of the leading synthetic strategies for accessing the 4-azaindole core, offering in-depth technical analysis, field-proven insights, and supporting experimental data to aid researchers in selecting the optimal route for their specific needs.

The Strategic Importance of 4-Azaindoles in Medicinal Chemistry

The strategic incorporation of a nitrogen atom into the indole ring at the 4-position fundamentally alters the electronic and hydrogen-bonding properties of the molecule. This modification can lead to improved pharmacokinetic profiles and novel interactions with biological targets. Consequently, the 4-azaindole motif is a key component in a variety of therapeutic agents, including kinase inhibitors for cancer therapy and treatments for inflammatory and infectious diseases. The development of robust synthetic methodologies is therefore a critical enabler for the exploration of this valuable chemical space.

Classical Approaches: Fischer and Bartoli Syntheses

Two of the most established methods for indole synthesis, the Fischer and Bartoli reactions, have been adapted for the preparation of 4-azaindoles. While historically significant, these methods present distinct challenges and advantages.

The Fischer Indole Synthesis: A Challenging Classic

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry, involves the acid-catalyzed cyclization of a pyridylhydrazine with an aldehyde or ketone.

Causality Behind Experimental Choices: The primary challenge in applying the Fischer synthesis to 4-azaindoles lies in the electron-deficient nature of the pyridine ring.[1] The nitrogen atom at the 4-position withdraws electron density, which disfavors the key[2][2]-sigmatropic rearrangement step. To overcome this, the reaction often requires harsh conditions, such as high temperatures and strong acids (e.g., polyphosphoric acid, sulfuric acid), which can lead to decomposition and lower yields.[1] A crucial strategy to enhance reactivity is the incorporation of electron-donating groups (EDGs) on the pyridylhydrazine ring, which increases its nucleophilicity and facilitates the cyclization.[1][3][4][5]

Experimental Protocol: Synthesis of a Substituted 4-Azaindole via Fischer Indole Synthesis

Step 1: Formation of the Pyridylhydrazone

  • Dissolve the substituted pyridylhydrazine (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

  • Add the desired ketone or aldehyde (1.0-1.2 eq) to the solution.

  • Stir the mixture at room temperature or with gentle heating until the formation of the hydrazone is complete (monitor by TLC or LC-MS). The hydrazone may be isolated or used directly in the next step.

Step 2: Cyclization

  • To the crude or purified pyridylhydrazone, add the acid catalyst. Common choices include polyphosphoric acid (PPA), sulfuric acid, or p-toluenesulfonic acid in a high-boiling solvent like toluene or xylene.

  • Heat the reaction mixture, typically between 80 °C and 180 °C, and monitor the progress by TLC.

  • Upon completion, cool the reaction and carefully quench by pouring it onto ice.

  • Neutralize the mixture with a base (e.g., NaOH or NaHCO₃) and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

The Bartoli Indole Synthesis: A More Direct, Albeit Low-Yielding, Route

The Bartoli synthesis offers a more direct approach, utilizing the reaction of a nitro-substituted pyridine with a vinyl Grignard reagent.

Causality Behind Experimental Choices: This reaction is particularly useful for the synthesis of sterically hindered indoles and has been successfully applied to 4- and 6-azaindoles.[6][7][8] The mechanism involves the addition of the Grignard reagent to the nitro group, followed by a[2][2]-sigmatropic rearrangement.[6][7] A key factor for success is the presence of a substituent ortho to the nitro group, which facilitates the rearrangement.[6][7] The reaction typically requires at least three equivalents of the vinyl Grignard reagent.[6][7] While direct, the Bartoli synthesis often suffers from modest yields.[8][9]

Experimental Protocol: Synthesis of 7-Chloro-4-azaindole via Bartoli Synthesis

Materials:

  • 2-Chloro-3-nitropyridine

  • Vinylmagnesium bromide (1.0 M in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • 20% Aqueous Ammonium Chloride (NH₄Cl)

  • Ethyl acetate

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Under a nitrogen atmosphere, dissolve 2-chloro-3-nitropyridine (1.0 eq) in dry THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add vinylmagnesium bromide (3.0-4.0 eq) to the stirred solution.

  • Allow the reaction mixture to warm to -20 °C and stir for 8 hours.

  • Quench the reaction by the slow addition of 20% aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Modern Marvels: Palladium-Catalyzed Cross-Coupling Strategies

The advent of palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of a wide array of heterocyclic compounds, including 4-azaindoles. These methods generally offer higher efficiency, milder reaction conditions, and greater functional group tolerance compared to classical approaches.

Causality Behind Experimental Choices: These strategies typically involve the construction of the pyrrole ring onto a pre-functionalized pyridine core, most commonly a halogenated aminopyridine. The choice of the specific cross-coupling reaction (e.g., Sonogashira, Heck, Suzuki) dictates the nature of the coupling partner and the resulting substitution pattern on the 4-azaindole. The selection of the palladium catalyst and ligand system is critical for achieving high yields and preventing side reactions.

Larock Indole Synthesis: A Versatile Heteroannulation

The Larock indole synthesis is a powerful palladium-catalyzed heteroannulation of an ortho-haloaniline with an alkyne.[10] This methodology has been extended to the synthesis of azaindoles, providing a convergent and flexible route to substituted derivatives.

Experimental Protocol: General Procedure for Larock Synthesis of a 2,3-Disubstituted 4-Azaindole

Materials:

  • ortho-Iodo- or ortho-bromo-aminopyridine

  • Disubstituted alkyne

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • To a reaction vessel, add the ortho-halo-aminopyridine (1.0 eq), the alkyne (1.2-1.5 eq), Pd(OAc)₂ (5-10 mol%), PPh₃ (10-20 mol%), and K₂CO₃ (2.0-3.0 eq).

  • Add anhydrous DMF as the solvent.

  • Heat the reaction mixture to 80-120 °C under an inert atmosphere.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sulfate, and concentrate.

  • Purify the residue by column chromatography.

Cascade C-N Cross-Coupling/Heck Reaction: A Powerful One-Pot Approach

A highly efficient method for the synthesis of substituted 4-azaindoles involves a palladium-catalyzed cascade reaction between an amino-o-bromopyridine and an alkenyl bromide.[11][12] This one-pot process forms both a C-N and a C-C bond, rapidly constructing the bicyclic core.

Experimental Protocol: Synthesis of a Substituted 4-Azaindole via Cascade C-N/Heck Reaction

Materials:

  • Amino-o-bromopyridine

  • Alkenyl bromide

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (t-BuONa)

  • Anhydrous 1,4-dioxane

Procedure:

  • In a Schlenk tube, combine the amino-o-bromopyridine (1.0 eq), alkenyl bromide (1.2 eq), Pd₂(dba)₃ (2-5 mol%), XPhos (4-10 mol%), and t-BuONa (1.5-2.0 eq).

  • Add anhydrous 1,4-dioxane to the tube.

  • Seal the tube and heat the reaction mixture at 110 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of celite and concentrate the filtrate.

  • Purify the crude product by flash column chromatography.

Comparative Analysis of Synthetic Routes

To provide a clear and objective comparison, the following table summarizes key metrics for the different synthetic strategies. The synthesis of the parent 4-azaindole is used as a representative example where data is available.

Synthetic Route Starting Materials Typical Yield (%) Key Reagents Advantages Disadvantages
Fischer Indole Synthesis Pyridylhydrazine, Aldehyde/Ketone10-40%Strong acids (PPA, H₂SO₄)Well-established, readily available starting materials for some derivatives.Harsh conditions, low yields for electron-deficient systems, potential for side reactions.[1][9]
Bartoli Synthesis Nitropyridine, Vinyl Grignard17-50%[8][9]Vinylmagnesium bromideDirect route, good for some substituted systems.[6][7]Often low yields, requires stoichiometric Grignard reagent, sensitive to moisture.[8][9]
Larock Synthesis ortho-Halo-aminopyridine, Alkyne50-90%Pd catalyst, ligand, baseHigh yields, good functional group tolerance, convergent.[10]Requires pre-functionalized starting materials, cost of Pd catalyst.
Cascade C-N/Heck Amino-o-bromopyridine, Alkenyl bromide60-95%[11]Pd catalyst, specific ligand (XPhos), baseHigh yields, one-pot procedure, rapid assembly of the core.[11][12]Cost of specialized ligands, requires specific starting materials.

Cost, Safety, and Environmental Considerations

Cost: The cost-effectiveness of a synthetic route is a critical factor in both academic research and industrial drug development.

  • Starting Materials: The cost of starting materials can vary significantly. For instance, 3-amino-2-chloropyridine, a common precursor for palladium-catalyzed reactions, can be more expensive than simple nitropyridines used in the Bartoli synthesis.[13][14][15] However, the higher cost of the starting material for palladium-catalyzed routes may be offset by higher yields and fewer synthetic steps.

  • Reagents and Catalysts: Palladium catalysts and specialized phosphine ligands represent a significant cost.[16] While catalyst loadings are typically low, their price can impact the overall cost, especially on a large scale. Grignard reagents are relatively inexpensive but are used in stoichiometric amounts.

Safety:

  • Fischer Synthesis: The use of strong, corrosive acids at high temperatures requires careful handling and appropriate personal protective equipment (PPE).

  • Bartoli Synthesis: Grignard reagents are highly reactive and moisture-sensitive, and can be pyrophoric.[17][18] Reactions must be conducted under strictly anhydrous conditions in an inert atmosphere.[17][19] Ethers used as solvents are highly flammable.[10]

  • Palladium-Catalyzed Reactions: While generally safer than the classical methods, palladium catalysts and some ligands can be toxic and require careful handling.

Environmental Impact and Green Chemistry:

  • Classical Methods: The Fischer and Bartoli syntheses often generate significant waste from harsh reagents, quenching, and workup procedures.

  • Palladium-Catalyzed Reactions: These methods can be more environmentally friendly due to their higher efficiency and milder conditions. However, the use of a heavy metal catalyst is a concern.[6][16] Efforts are being made to develop more sustainable palladium-catalyzed reactions, including the use of greener solvents and catalyst recycling.[3] Recent studies have also highlighted that the overall environmental footprint is significantly influenced by the choice of solvent, with aqueous conditions being more favorable.[11] The development of green synthetic approaches, such as using microwave irradiation or natural catalysts, is an active area of research.[2][4][7][20]

Conclusion and Future Perspectives

The synthesis of 4-azaindoles has evolved significantly from challenging classical methods to highly efficient modern palladium-catalyzed strategies.

  • For small-scale synthesis where starting materials are readily available, the Bartoli synthesis can provide a direct, albeit often low-yielding, entry point.

  • The Fischer indole synthesis , while historically important, is often hampered by the electronic nature of the 4-azaindole system and is generally less favored unless specific substitution patterns are desired and optimized conditions are employed.

  • For the efficient, high-yielding, and versatile synthesis of a diverse range of 4-azaindole derivatives, palladium-catalyzed methods , particularly the Larock synthesis and cascade C-N/Heck reactions, are now the state-of-the-art. While the initial cost of catalysts and specialized starting materials may be higher, the superior yields, milder conditions, and broader substrate scope often make them the most practical and ultimately more cost-effective choice for drug discovery and development programs.

Future research will likely focus on the development of even more sustainable and economical methods. This includes the use of earth-abundant metal catalysts as alternatives to palladium, the design of more efficient and recyclable catalyst systems, and the implementation of flow chemistry and other green technologies to minimize waste and improve safety.

Visualizing the Synthetic Pathways

Fischer Indole Synthesis Workflow

Fischer_Indole_Synthesis start Pyridylhydrazine + Aldehyde/Ketone hydrazone Pyridylhydrazone Formation start->hydrazone cyclization Acid-Catalyzed Cyclization ([3,3]-Sigmatropic Rearrangement) hydrazone->cyclization Strong Acid (PPA, H₂SO₄) Heat product 4-Azaindole cyclization->product

Caption: Workflow of the Fischer Indole Synthesis for 4-Azaindoles.

Bartoli Synthesis Workflow

Bartoli_Synthesis start Nitropyridine grignard Addition of Vinyl Grignard Reagent start->grignard ≥ 3 eq. VinylMgBr -78 °C to -20 °C rearrangement [3,3]-Sigmatropic Rearrangement grignard->rearrangement product 4-Azaindole rearrangement->product Aqueous Workup

Caption: Key steps in the Bartoli Synthesis of 4-Azaindoles.

Palladium-Catalyzed Synthesis General Workflow

Palladium_Catalyzed_Synthesis start Halogenated Aminopyridine coupling Pd-Catalyzed Cross-Coupling start->coupling Coupling Partner (Alkyne, Alkenyl Bromide, etc.) cyclization Intramolecular Cyclization coupling->cyclization Pd(0)/Ligand Base, Heat product Substituted 4-Azaindole cyclization->product

Caption: General workflow for Palladium-Catalyzed 4-Azaindole Synthesis.

References

  • Scientific Research Publishing. New Greener Alternative for Biocondensation of Aldehydes and Indoles Using Lemon Juice: Formation of Bis-, Tris-, and Tetraindoles. [Link]

  • Bentham Science. Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applications. [Link]

  • Chemistry World. Study questions sustainability benefits of replacing palladium with nickel in cross-coupling reactions. [Link]

  • PubMed. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C-N Cross-Coupling/Heck Reaction. [Link]

  • ACS Publications. Synthesis of 4- and 6-Azaindoles via the Fischer Reaction | Organic Letters. [Link]

  • PubMed. Synthesis of 4- and 6-azaindoles via the Fischer reaction. [Link]

  • Wikipedia. Larock indole synthesis. [Link]

  • Frontiers. How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. [Link]

  • Wikipedia. Bartoli indole synthesis. [Link]

  • RSC Publishing. Sustainable multicomponent indole synthesis with broad scope. [Link]

  • ACS Publications. A General Method for the Preparation of 4- and 6-Azaindoles | The Journal of Organic Chemistry. [Link]

  • Quora. What are Grignard reagent preparation precautions during preparation?. [Link]

  • ResearchGate. Scalable synthesis and properties of 7-methyl- 4-azaindole. [Link]

  • Optimization and Scaling up of the Azaindole Derivatives Synthesis. [Link]

  • Organic Chemistry Portal. Azaindole synthesis. [Link]

  • ACS Publications. Grignard Reaction. [Link]

  • PubMed. Synthesis of 4- and 6-azaindoles via the Fischer reaction. [Link]

  • Chemistry LibreTexts. 5.2: Practical Considerations, Procedural Changes, Safety Tips. [Link]

  • ACS Publications. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction | Organic Letters. [Link]

  • Google Patents. CN102746295A - Preparation method for 4-substituted-7-azaindole.
  • Baran Lab. Lecture 8 Bonus: Azaindole Survival Guide. [Link]

Sources

Comparative

head-to-head comparison of 4-azaindole and 7-azaindole scaffolds in kinase binding

This guide provides a head-to-head technical comparison of 4-azaindole and 7-azaindole scaffolds, designed for medicinal chemists and drug discovery scientists. Executive Summary: The "Privileged" vs. The "Problem Solver...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a head-to-head technical comparison of 4-azaindole and 7-azaindole scaffolds, designed for medicinal chemists and drug discovery scientists.

Executive Summary: The "Privileged" vs. The "Problem Solver"

In kinase drug discovery, the choice between isomeric azaindoles is rarely arbitrary. It is a strategic decision dictated by the specific requirements of the ATP-binding pocket and the physicochemical profile of the lead series.

  • 7-Azaindole (1H-pyrrolo[2,3-b]pyridine): The "Privileged Scaffold." It is a direct bioisostere of purine (adenine), evolutionarily optimized to bind the kinase hinge region via a bidentate hydrogen bond network. It is the default choice for maximizing ligand efficiency (LE) in Type I inhibitors.

  • 4-Azaindole (1H-pyrrolo[3,2-b]pyridine): The "Problem Solver." It is frequently employed when the 7-azaindole core suffers from metabolic instability (Aldehyde Oxidase) or when the binding vector requires a distinct exit angle to access solvent or back-pockets. It offers superior basicity (pKa ~6.9) compared to 7-azaindole, often translating to improved aqueous solubility.

Quick Comparison Matrix
Feature7-Azaindole 4-Azaindole
Primary Role Hinge Binder (Adenine Mimic)Scaffold / Vector Hub
Hinge Interaction Bidentate (N1 Donor / N7 Acceptor)Monodentate (N4 Acceptor) or via substituents
Basicity (Pyridine N) Low (pKa ~4.6)Moderate (pKa ~6.9)
Solubility Moderate (pH dependent)High (Ionized at physiological pH)
Metabolic Liability High (C2-oxidation by Aldehyde Oxidase)Low (Resistant to AO oxidation)
Synthetic Access Excellent (Commodity starting materials)Good (Fewer commercial routes than 7-aza)
Key Drugs Vemurafenib, Pexidartinib(Used in preclinical candidates, e.g., TGFβRI)

Structural & Electronic Analysis

The fundamental difference lies in the position of the pyridine nitrogen, which drastically alters the electronic distribution and protonation state.

Electronic Distribution and pKa
  • 7-Azaindole: The N7 nitrogen is in a "purine-like" position.[1][2] The proximity to the pyrrole NH (N1) creates an inductive effect that lowers the basicity of N7.[3]

    • Experimental pKa (N7): ~4.6 (Aqueous)

    • Implication: It remains neutral at physiological pH (7.4), facilitating passive permeability but potentially limiting solubility.

  • 4-Azaindole: The N4 nitrogen is distal to the pyrrole NH. It behaves more like an isolated pyridine or 4-aminopyridine derivative.

    • Experimental pKa (N4): ~6.9 (Aqueous)

    • Implication: A significant fraction is protonated at pH 7.4. This improves aqueous solubility but may require optimization of lipophilicity to maintain cell permeability.

Hydrogen Bonding Vectors
  • 7-Azaindole: The N1-H and N7 vectors are parallel, separated by ~2.5 Å, perfectly matching the carbonyl and amide NH of the kinase hinge backbone (e.g., residues n and n+2).

  • 4-Azaindole: The N4 vector points ~60° away from the N1-H vector. It cannot form a planar bidentate interaction with the same hinge residues as 7-azaindole without significant distortion or water mediation.

Kinase Hinge Binding Modes

The following diagram illustrates the distinct binding topologies of these two scaffolds within the ATP-binding pocket.

HingeBinding cluster_Kinase Kinase Hinge Region (Backbone) cluster_7Aza 7-Azaindole Scaffold cluster_4Aza 4-Azaindole Scaffold Residue_NH Residue (n+2) Amide NH (Donor) N7 N7 (Acceptor) Residue_NH->N7 H-Bond (Strong) N4 N4 (Acceptor) Residue_NH->N4 No Interaction (Geometry Mismatch) Residue_CO Residue (n) Carbonyl O (Acceptor) N1_7 N1-H (Donor) N1_7->Residue_CO H-Bond (Strong) Solvent Solvent N4->Solvent Solvent Exposed or Water Bridge N1_4 N1-H (Donor) N1_4->Residue_CO H-Bond (Possible) C3_Sub C3-Substituent (Vector to Solvent)

Caption: Comparative binding topology. 7-Azaindole forms a direct bidentate lock with the hinge. 4-Azaindole typically relies on N1-H or substituents for hinge contact, with N4 often solvent-exposed.

Detailed Binding Analysis
  • 7-Azaindole (The "Adenine Mimic"):

    • Mechanism: Binds in a planar conformation. N1-H donates to the hinge carbonyl (e.g., Glu, Met), and N7 accepts from the hinge backbone NH.

    • Example: Vemurafenib (PLX4032) binding to B-RAF (PDB: 3OG7). The 7-azaindole core anchors the molecule, allowing the C3-substituent to project into the gatekeeper region.

  • 4-Azaindole (The "Vector Shifter"):

    • Mechanism: Often binds with the N1-H donating to the hinge, but the N4 nitrogen points away from the backbone NH, often towards the solvent front or a specific water molecule.

    • Utility: This is exploited when the "floor" of the ATP pocket (sugar pocket region) contains acidic residues (e.g., Asp/Glu) that can form a salt bridge with the protonated N4.

    • Example: TGFβRI Inhibitors (PDB: 5QIK). 4-azaindole was selected over 7-azaindole to improve selectivity by avoiding the generic ATP-mimetic binding mode.

Metabolic Stability & Developability

This is often the deciding factor in scaffold switching.

The Aldehyde Oxidase (AO) Liability
  • Problem: Aldehyde Oxidase (AO) is a cytosolic enzyme that oxidizes electron-deficient heterocycles.

  • 7-Azaindole: Highly susceptible to AO-mediated oxidation at the C2 position , forming the 2-oxo-7-azaindole metabolite. This leads to rapid clearance (high intrinsic clearance,

    
    ) in humans, which is often not predicted by standard microsomal stability assays (which lack cytosolic AO).
    
    • Mitigation: Blocking the C2 position with a substituent (e.g., methyl, amino) or electron-donating groups.

  • 4-Azaindole: significantly more resistant to AO oxidation. The electronic density at C2 is different due to the distal nitrogen, making it a poor substrate for the nucleophilic attack mechanism of AO.

Solubility Profile
  • 7-Azaindole: Solubility is often limited by strong crystal packing (planar stacking).

  • 4-Azaindole: Higher basicity (pKa ~6.9) means it is partially ionized in the gut (pH 1-5) and potentially in plasma, leading to superior solubility parameters compared to the 7-isomer.

Experimental Protocols

To validate the choice between these scaffolds, the following self-validating protocols are recommended.

Protocol A: Comparative Hinge Binding Assay (Surface Plasmon Resonance)

Objective: Determine if the scaffold binds via the classic ATP-competitive mode or an allosteric/induced-fit mode.

  • Sensor Chip Preparation: Immobilize the target kinase (e.g., B-RAF, JAK2) on a CM5 chip via amine coupling.

  • Analyte Preparation: Prepare concentration series (0.1 nM to 10 µM) of the 4-aza and 7-aza analogs in running buffer (HBS-P+ with 1% DMSO).

  • Injection: Inject analytes for 120s (association) followed by 120s dissociation.

  • Competition Check (Validation): Co-inject with saturating concentration of ATP (1 mM).

    • Result: If 7-azaindole binding is obliterated by ATP but 4-azaindole retains partial binding, the 4-aza analog may be exploiting a non-hinge or hybrid binding mode.

Protocol B: Cytosolic Stability Assay (Aldehyde Oxidase Screen)

Objective: Assess metabolic liability specific to the azaindole core.[1]

  • System: Use Human Liver Cytosol (HLC) (not microsomes).

  • Incubation: Incubate test compounds (1 µM) with HLC (1 mg/mL protein) in phosphate buffer (pH 7.4). Note: No NADPH is required for AO activity.

  • Inhibitor Control (Validation): Run a parallel arm with Hydralazine (25 µM), a specific AO inhibitor.

  • Readout: Monitor disappearance of parent and appearance of +16 Da metabolite (oxidation) via LC-MS/MS.

    • Interpretation: If clearance is high in HLC but abolished by Hydralazine, the scaffold suffers from AO liability (typical for unsubstituted 7-azaindoles).

Decision Framework

Use this logic flow to select the appropriate scaffold for your program.

DecisionTree Start Start: Kinase Lead Optimization Q1 Does the pocket require a classic Adenine mimic? Start->Q1 Res7Aza Select 7-Azaindole (Maximize Ligand Efficiency) Q1->Res7Aza Yes (Hinge is critical) Q3 Does the pocket have acidic residues near the 'floor'? Q1->Q3 No (Need selectivity) Q2 Is the 7-Aza lead metabolically unstable (AO)? Res7Aza->Q2 ResBlock Block C2 Position (e.g., -Me, -NH2) Q2->ResBlock Yes (Can modify C2) ResSwitch Switch to 4-Azaindole (AO Resistant) Q2->ResSwitch Yes (C2 must be H) Q3->ResSwitch No (Need Solubility) Res4AzaSalt Select 4-Azaindole (Form Salt Bridge via N4) Q3->Res4AzaSalt Yes

Caption: Strategic decision tree for azaindole scaffold selection based on binding mode and metabolic data.

References

  • Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical and Pharmaceutical Bulletin. Link

  • Zhang, Y., et al. (2018). Discovery of 4-Azaindole Inhibitors of TGFβRI as Immuno-oncology Agents. ACS Medicinal Chemistry Letters. Link

  • Popowycz, F., et al. (2015). The Azaindole Framework in the Design of Kinase Inhibitors. Current Medicinal Chemistry. Link

  • Wipf, P. (2007). The Heterocyclic Chemistry of Azaindoles. University of Pittsburgh Department of Chemistry. Link

  • Kalgutkar, A. S., et al. (2017). Aldehyde Oxidase-Mediated Metabolism of Nitrogen-Containing Heterocycles. Current Drug Metabolism. Link

Sources

Validation

cross-validation of analytical data for 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

CAS: 1211526-70-1 | Formula: C9H9ClN2 | M.W.: 180.63 g/mol Executive Summary: The Purity Paradox In the development of Janus Kinase (JAK) inhibitors, the 7-azaindole scaffold is ubiquitous. However, the specific intermed...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 1211526-70-1 | Formula: C9H9ClN2 | M.W.: 180.63 g/mol

Executive Summary: The Purity Paradox

In the development of Janus Kinase (JAK) inhibitors, the 7-azaindole scaffold is ubiquitous. However, the specific intermediate 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine presents a unique analytical challenge: Regioisomeric Ambiguity .

Standard Certificate of Analysis (CoA) protocols often rely solely on HPLC-UV. While this confirms chemical purity (absence of distinct side products), it frequently fails to distinguish between the desired 2-ethyl isomer and the thermodynamically possible 3-ethyl or N-ethyl regioisomers formed during cyclization.

This guide outlines a Cross-Validated Analytical Workflow that integrates Orthogonal Chromatography and 2D-NMR to guarantee structural integrity. We compare this rigorous approach ("Validated Grade") against standard commercial alternatives ("Standard Grade") to demonstrate why analytical depth correlates directly with downstream synthetic success.

Comparative Analysis: Validated vs. Standard Grade

Objective comparison of analytical rigor and its impact on drug development.

FeatureStandard Grade (Market Average)Validated Grade (Recommended)Impact on Drug Development
Purity Method HPLC-UV (Single Wavelength)HPLC-PDA + UPLC-MS (ESI+)Risk Mitigation: Detects non-chromophoric impurities and co-eluting isomers.
Identity 1H NMR (1D only)1H, 13C, NOESY/HSQC Structural Certainty: 1D NMR cannot definitively prove the ethyl position (C2 vs C3). NOESY is required.
Solvent Residue "Conforms to Structure"qNMR (Quantitative NMR)Stoichiometry: Precise wt% is critical for accurate molar equivalents in subsequent coupling reactions.
Chlorine Regio Assumed by Synthesis13C-HMBC ConfirmationReactivity: Confirms Cl is at C4 (reactive to SNAr) vs C5 (unreactive).

The Cross-Validation Workflow

Causality: We do not rely on a single data point. The workflow uses Orthogonal Validation , where Mass Spectrometry provides the "What" (Formula) and 2D NMR provides the "Where" (Connectivity).

CrossValidation Sample Raw Sample (CAS: 1211526-70-1) HPLC Step 1: UPLC-MS (Purity & MW) Sample->HPLC NMR_1D Step 2: 1H NMR (Functional Groups) Sample->NMR_1D Decision Validation Decision HPLC->Decision >98% Area [M+H]+ 181.1 NMR_2D Step 3: NOESY/HMBC (Regio-Confirmation) NMR_1D->NMR_2D Passes 1D NMR_2D->Decision C2-Ethyl Confirmed Fail REJECT (Isomer/Impurity) Decision->Fail Ambiguity Found Pass RELEASE (Validated Grade) Decision->Pass All Criteria Met

Figure 1: The Orthogonal Cross-Validation Workflow ensuring structural certainty before release.

Deep Dive: Structural Validation Logic

The core challenge is distinguishing the 2-ethyl position.

  • The Problem: In 1H NMR, an ethyl group looks like a triplet and a quartet regardless of whether it is at C2 or C3.

  • The Solution (NOESY):

    • If Ethyl is at C2 : The methylene protons (-CH2-) will show a strong NOE correlation to the NH proton (N1) and the C3-H proton.

    • If Ethyl is at C3 : The methylene protons would correlate with C2-H (if present) or C4-Cl (weak/none).

NOESY_Logic Ethyl Ethyl Group (-CH2-) @ 2.8 ppm Correlation NOESY Cross-Peak Ethyl->Correlation NH Pyrrole NH @ ~12.0 ppm NH->Correlation H3 C3-Proton @ ~6.4 ppm H3->Correlation Conclusion CONFIRMED: 2-Ethyl Substitution Correlation->Conclusion

Figure 2: NOESY Correlation Logic. The simultaneous correlation of the Ethyl group to both NH and H3 definitively places the alkyl chain at the C2 position.

Experimental Protocols

Protocol A: UPLC-MS Purity Assessment

Rationale: 7-azaindoles are basic.[1] Standard acidic mobile phases can cause peak tailing, masking impurities. We utilize a high-pH modifier to deprotonate the scaffold, sharpening the peak shape.

  • Instrument: Agilent 1290 Infinity II / Waters Acquity UPLC.

  • Column: Waters XBridge BEH C18 (2.1 x 50mm, 1.7 µm). Note: BEH particles tolerate high pH.

  • Mobile Phase:

    • A: 10mM Ammonium Bicarbonate (pH 10.0) in Water.

    • B: Acetonitrile.[2]

  • Gradient: 5% B to 95% B over 4.0 min.

  • Detection:

    • UV: 254 nm (Aromatic) and 230 nm (Amide/Cl absorption).

    • MS: ESI Positive Mode. Target Mass: 181.03 (M+H).

  • Acceptance Criteria: Purity > 98.0% (AUC). No single impurity > 0.5%.

Protocol B: Structural Confirmation (NMR)

Rationale: DMSO-d6 is the solvent of choice to prevent exchange of the labile NH proton, which is required for the NOESY experiment described above.

  • Sample Prep: Dissolve 10 mg in 0.6 mL DMSO-d6.

  • 1H NMR (400 MHz+):

    • Ethyl:

      
       1.25 (t, 3H), 2.78 (q, 2H).
      
    • Aromatic C3-H:

      
       ~6.40 (s, 1H). Critical: Must be a singlet. If doublet, C2 is unsubstituted.
      
    • Pyridine Ring: Two doublets at

      
       ~7.2 (H5) and 
      
      
      
      ~8.2 (H6),
      
      
      Hz.
    • NH: Broad singlet at

      
       ~12.0.
      
  • 13C NMR: Look for C4-Cl carbon signal around 135-140 ppm (deshielded by Cl).

  • NOESY (Mixing time 500ms): Verify interaction between

    
     2.78 (CH2) and 
    
    
    
    12.0 (NH).

References

  • International Council for Harmonisation (ICH). "Validation of Analytical Procedures: Text and Methodology Q2(R2)."[3][4] ICH Guidelines, 2023.[3][4][5][6] [Link]

  • Popowycz, F., et al. "Synthesis and reactivity of 7-azaindole derivatives." Tetrahedron, 2007. (General scaffold reactivity grounding).
  • FDA Guidance for Industry. "Analytical Procedures and Methods Validation for Drugs and Biologics." U.S. Food and Drug Administration, 2015. [Link]

  • Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry." Elsevier, 3rd Ed., 2016.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine

Topic: [1] Executive Safety Summary 4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (a derivative of 7-azaindole) is a pharmacologically active scaffold used primarily in the synthesis of kinase inhibitors (e.g., JAK, HIV-1 i...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: [1]

Executive Safety Summary

4-Chloro-2-ethyl-1H-pyrrolo[2,3-b]pyridine (a derivative of 7-azaindole) is a pharmacologically active scaffold used primarily in the synthesis of kinase inhibitors (e.g., JAK, HIV-1 integrase inhibitors).[1]

CRITICAL HAZARD ALERT: While specific toxicological data for the 2-ethyl derivative is often extrapolated, the core scaffold (4-chloro-7-azaindole) is classified as Acute Toxic (Oral) Category 3 and causes Serious Eye Damage (Category 1) .[1] Treat this compound as a potent sensitizer and a severe eye hazard.[1]

Hazard Class GHS Category Signal Word Hazard Statement
Acute Toxicity (Oral) Category 3DANGER Toxic if swallowed (H301).[1]
Eye Damage Category 1DANGER Causes serious eye damage (H318).[1]
Skin Irritation Category 2WARNINGCauses skin irritation (H315).[1][2]
STOT-SE Category 3WARNINGMay cause respiratory irritation (H335).[1][2]

Personal Protective Equipment (PPE) Strategy

The selection of PPE must be dynamic, adapting to the physical state of the compound (solid powder vs. organic solution).

PPE Decision Matrix

PPE_Matrix Start Task Assessment State Physical State? Start->State Solid Solid / Powder State->Solid Weighing/Transfer Liquid Solution / Reaction State->Liquid Dissolved/Heating Resp_Solid Respiratory: N95 or P100 Mask Solid->Resp_Solid Eye_Solid Eyes: Tight-Fitting Goggles Solid->Eye_Solid Glove_Solid Gloves: Double Nitrile (0.11mm) Solid->Glove_Solid Resp_Liq Respiratory: Fume Hood Required Liquid->Resp_Liq Eye_Liq Eyes: Face Shield + Goggles Liquid->Eye_Liq Glove_Liq Gloves: Laminate / Thicker Nitrile Liquid->Glove_Liq

Figure 1: Dynamic PPE selection based on the physical state of the compound.[1] Note the escalation to Face Shields for solutions due to splash risks involving corrosive solvents.

Detailed PPE Specifications
  • Hand Protection (Crucial):

    • Solids: Double-gloving with standard nitrile (minimum 0.11 mm) is sufficient to prevent incidental contact with dust.[1]

    • Solutions (e.g., DMF, DMSO, Dioxane): These solvents permeate standard nitrile rapidly, carrying the toxic payload through the glove.

      • Recommendation: Use Silver Shield (Laminate) gloves or extended-cuff, thick nitrile (>0.2 mm) for solution handling.[1] Change gloves immediately upon splash.[1]

  • Eye & Face Protection:

    • Requirement: Safety glasses are insufficient due to the "Serious Eye Damage" (H318) classification.[1]

    • Protocol: Wear chemical splash goggles (indirect venting).[1] If working with >500 mg in solution or under heat, add a face shield to protect against pressurized vial failure or splashes.[1]

  • Respiratory Protection:

    • Primary control: Chemical Fume Hood .

    • Secondary control (if weighing outside hood): N95 or P100 particulate respirator .[1]

Operational Handling Protocol

This compound is frequently used in Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).[1] The following workflow integrates safety with experimental success.

Step-by-Step Workflow

Step 1: Storage & Stability

  • Condition: Store at 2–8°C in a tightly sealed container.

  • Atmosphere: While relatively air-stable, long-term storage under Argon is recommended to prevent oxidation of the pyrrole ring.[1]

Step 2: Weighing (The Highest Risk Step)

  • Risk:[1][2] Generation of electrostatic dust that can be inhaled or settle on surfaces.[1]

  • Control: Use an anti-static gun or ionizer bar inside the balance enclosure.[1]

  • Technique: Weigh into a tared vial, cap immediately, and wipe the exterior of the vial with a solvent-dampened tissue (discarded as hazardous waste) before removing from the hood.

Step 3: Reaction Setup (Cross-Coupling Context)

  • Solvents: Typically used with 1,4-Dioxane, Toluene, or DMF/Water mixtures.[1]

  • Degassing: When bubbling Nitrogen/Argon through the solution, ensure the needle is secured.[1] A loose needle can flick toxic solution droplets.[1]

  • Heating: Do not heat in a closed system unless using a rated pressure vessel (e.g., microwave vial). Azaindoles can decompose to release nitrogen oxides (NOx) at very high temperatures.[1]

Safe Handling Logic Flow

Handling_Workflow cluster_safety Critical Safety Checks Start Start: Solid Reagent Weigh Weighing (Fume Hood + Ionizer) Start->Weigh Double Gloves Solubilize Solubilization (Add Solvent: DMF/Dioxane) Weigh->Solubilize Cap Vial Check1 Wipe Vial Exterior Weigh->Check1 Reaction Reaction Setup (Add Catalyst/Base + Heat) Solubilize->Reaction Degas (Needle Safety) Quench Quench/Workup (Phase Separation) Reaction->Quench Cool to RT Check2 Face Shield if Heating Reaction->Check2 Waste Disposal (Halogenated Stream) Quench->Waste Aq. & Org. Waste

Figure 2: Operational workflow emphasizing contamination control (vial wiping) and thermal safety.

Emergency Response

ScenarioImmediate ActionMedical Follow-up
Eye Contact IMMEDIATE IRRIGATION. Flush with water for 15+ minutes .[1] Do not wait for pain; damage can be irreversible.[1]Mandatory. Consult ophthalmologist immediately.
Skin Contact Remove contaminated clothing.[1][2] Wash with soap and water.[1][2] Do not use ethanol (increases absorption).[1]If irritation persists or >100mg exposure.[1]
Inhalation Move to fresh air.[1][2] If breathing is difficult, give oxygen.[1]Monitor for delayed pulmonary edema (rare but possible).[1]
Spill (Solid) Do not dry sweep.[1] Cover with wet paper towels to suppress dust, then wipe up.[1]Report to EHS.[1]

Waste Disposal & Deactivation

Disposal Classification:

  • Stream: Halogenated Organic Waste (due to the Chlorine atom).[1]

  • Compatibility: Compatible with standard organic solvents (Acetone, Methanol).

  • Prohibition: Do NOT dispose of down the drain. This compound is toxic to aquatic life.[1]

Deactivation Protocol (Glassware):

  • Rinse glassware with a small volume of Acetone or DMSO.[1]

  • Collect this first rinse into the "Halogenated Waste" container.[1]

  • Wash glassware with a detergent solution (Alconox) before standard cleaning.[1]

References

  • PubChem. 4-Chloro-1H-pyrrolo[2,3-b]pyridine (Compound Summary). National Library of Medicine.[1] [Link]

  • Lécrevisse, I., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.[1] Journal of Organic Chemistry.[1][3] [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.